Technical Documentation Center

6-Thia-9-azaspiro[4.6]undecan-10-one Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 6-Thia-9-azaspiro[4.6]undecan-10-one
  • CAS: 1428233-34-4

Core Science & Biosynthesis

Foundational

what is the chemical structure of 6-Thia-9-azaspiro[4.6]undecan-10-one

An In-depth Technical Guide to 6-Thia-9-azaspiro[4.6]undecan-10-one: Structure, Synthesis, and Therapeutic Potential Authored by: [Your Name/Gemini], Senior Application Scientist Abstract This technical guide provides a...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An In-depth Technical Guide to 6-Thia-9-azaspiro[4.6]undecan-10-one: Structure, Synthesis, and Therapeutic Potential

Authored by: [Your Name/Gemini], Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of 6-Thia-9-azaspiro[4.6]undecan-10-one, a novel heterocyclic scaffold with significant potential in medicinal chemistry and drug development. While direct research on this specific molecule is nascent, this document, grounded in established chemical principles and data from structurally related analogs, aims to serve as a foundational resource for researchers and scientists. We will delve into its chemical structure and properties, propose a plausible synthetic pathway, and explore its potential therapeutic applications by drawing parallels with similar bioactive spirocyclic systems. This guide is designed to be a self-validating system, with each proposed step and mechanistic claim supported by authoritative references.

Introduction: The Emerging Significance of Spiro-Lactams in Drug Discovery

Spirocyclic systems have garnered considerable attention in contemporary drug discovery due to their unique three-dimensional architecture. The inherent rigidity and defined spatial orientation of spiro-compounds can lead to enhanced binding affinity and selectivity for biological targets, often translating into improved pharmacokinetic profiles. When a spiro-center is integrated with a lactam moiety—a privileged pharmacophore found in numerous clinically successful drugs, most notably β-lactam antibiotics—the resulting spiro-lactam scaffold presents a compelling platform for the development of novel therapeutic agents.

This guide focuses on a specific member of this class: 6-Thia-9-azaspiro[4.6]undecan-10-one. This molecule features a unique combination of a cyclopentane ring and a thiazepane-5-one ring sharing a common spiro-carbon. The presence of both sulfur and nitrogen atoms in the seven-membered ring introduces additional chemical diversity and potential for specific biological interactions. While direct biological data for this compound is limited, the known bioactivities of related thia-azaspiro heterocycles, including antiviral and anticancer properties, provide a strong rationale for its investigation.

Chemical Structure and Physicochemical Properties

The fundamental identity of a molecule is its structure. The structure of 6-Thia-9-azaspiro[4.6]undecan-10-one dictates its physical, chemical, and ultimately, its biological properties.

Structural Elucidation

The systematic name, 6-Thia-9-azaspiro[4.6]undecan-10-one, denotes a spirocyclic compound composed of a five-membered ring and a seven-membered ring. The "[4.6]" designation indicates the number of carbon atoms in each ring linked to the spiro-atom, starting with the smaller ring. The numbering of the atoms in the spiro system begins in the smaller ring, adjacent to the spiro-carbon, and proceeds around the smaller ring, then to the spiro-carbon itself, and finally around the larger ring. The "6-Thia" and "9-aza" prefixes specify the positions of the sulfur and nitrogen heteroatoms, respectively, and "-10-one" indicates the position of the carbonyl group in the lactam ring.

The structure is unambiguously represented by the SMILES (Simplified Molecular-Input Line-Entry System) string: C1CCC2(C1)SCCNC2=O[1].

Figure 1: 2D Chemical Structure of 6-Thia-9-azaspiro[4.6]undecan-10-one.

Physicochemical Properties

The predicted physicochemical properties of 6-Thia-9-azaspiro[4.6]undecan-10-one are summarized in the table below. These parameters are crucial for assessing its drug-likeness, including absorption, distribution, metabolism, and excretion (ADME) characteristics.

PropertyValueSource
Molecular FormulaC9H15NOSCalculated
Molecular Weight185.29 g/mol Calculated
XLogP31.2Predicted
Hydrogen Bond Donors1Calculated
Hydrogen Bond Acceptors2Calculated
Rotatable Bonds0Calculated
Topological Polar Surface Area (TPSA)49.8 ŲPredicted

These properties suggest that 6-Thia-9-azaspiro[4.6]undecan-10-one has good oral bioavailability potential according to Lipinski's rule of five.

Proposed Synthesis Pathway

While a specific, published synthesis for 6-Thia-9-azaspiro[4.6]undecan-10-one has not been identified, a plausible and efficient synthetic route can be designed based on established methodologies for the construction of related spiro-heterocycles. A logical approach would involve a multi-step synthesis starting from commercially available precursors.

Retrosynthetic Analysis

A retrosynthetic analysis suggests that the target molecule can be constructed from a spiro-amino acid precursor, which in turn can be derived from cyclopentanone. The key steps would involve the formation of the seven-membered thiazepane ring.

Proposed Synthetic Workflow

A potential forward synthesis is outlined below. This pathway leverages a key Strecker synthesis followed by cyclization.

Step 1: Synthesis of 1-amino-1-cyanocyclopentane This intermediate can be synthesized from cyclopentanone via a Strecker reaction, using sodium cyanide and ammonium chloride.

Step 2: Hydrolysis to 1-aminocyclopentane-1-carboxylic acid The nitrile group of 1-amino-1-cyanocyclopentane is then hydrolyzed under acidic conditions to yield the corresponding amino acid.

Step 3: N-protection and reduction The amino group of the amino acid is protected (e.g., with a Boc group), and the carboxylic acid is subsequently reduced to a primary alcohol.

Step 4: Mesylation and azide substitution The primary alcohol is converted to a good leaving group, such as a mesylate, followed by substitution with sodium azide.

Step 5: Reduction of the azide and deprotection The azide is reduced to a primary amine, and the Boc protecting group is removed to yield 1-(aminomethyl)cyclopentan-1-amine.

Step 6: Ring formation The final seven-membered ring can be formed by reacting the diamine with a suitable C2-synthon that also introduces the sulfur atom, such as ethyl 2-mercaptoacetate, followed by an intramolecular cyclization/amidation.

G start Cyclopentanone step1 Strecker Synthesis (NaCN, NH4Cl) start->step1 inter1 1-amino-1-cyanocyclopentane step1->inter1 step2 Acid Hydrolysis inter1->step2 inter2 1-aminocyclopentane-1-carboxylic acid step2->inter2 step3 N-protection & Reduction inter2->step3 inter3 Protected Amino Alcohol step3->inter3 step4 Mesylation & Azide Substitution inter3->step4 inter4 Protected Azido Amine step4->inter4 step5 Reduction & Deprotection inter4->step5 inter5 1-(aminomethyl)cyclopentan-1-amine step5->inter5 step6 Cyclization with Ethyl 2-mercaptoacetate inter5->step6 final 6-Thia-9-azaspiro[4.6]undecan-10-one step6->final

Figure 2: Proposed Synthetic Workflow for 6-Thia-9-azaspiro[4.6]undecan-10-one.

Potential Applications in Drug Development

The therapeutic potential of 6-Thia-9-azaspiro[4.6]undecan-10-one can be inferred from the biological activities of structurally similar compounds. The 1-thia-4-azaspiro[4.5]decane scaffold, which is a close analog, has been identified as a versatile chemical structure with significant relevance for antiviral drug development.

Antiviral Activity

A series of 1-thia-4-azaspiro[4.5]decan-3-one derivatives have been synthesized and shown to inhibit the replication of human coronavirus 229E.[2] The most potent compound in this series had an EC50 value of 5.5 µM.[2] This suggests that the thia-azaspiro scaffold can serve as a basis for the development of novel anti-coronavirus agents. The mechanism of action for these compounds is still under investigation, but it is hypothesized that they may interfere with viral entry or replication processes.

Anticancer Activity

The 1-thia-4-azaspiro[4.5]decane scaffold has also been explored for its anticancer properties.[3] Derivatives of this scaffold have been shown to exhibit cytotoxicity against various human cancer cell lines. The thiazolidinone ring, a component of this scaffold, is a well-known pharmacophore in several anticancer agents.[3][4] It is plausible that 6-Thia-9-azaspiro[4.6]undecan-10-one could also exhibit anticancer activity, potentially through mechanisms such as the inhibition of key enzymes or the induction of apoptosis.

Other Potential Activities

The 1,3,4-thiadiazole moiety, which shares some structural features with the thiazepane ring, is present in compounds with a wide range of biological activities, including antibacterial, antifungal, and anti-inflammatory properties.[5] This further supports the notion that 6-Thia-9-azaspiro[4.6]undecan-10-one is a promising scaffold for the discovery of new bioactive molecules.

G core 6-Thia-9-azaspiro[4.6]undecan-10-one (Core Scaffold) antiviral Potential Antiviral Activity (e.g., Anti-coronavirus) core->antiviral Inference from 1-thia-4-azaspiro[4.5]decan-3-one analogs [9] anticancer Potential Anticancer Activity (Cytotoxicity) core->anticancer Inference from 1-thia-4-azaspiro[4.5]decane & thiazolidinone analogs [10, 24] other Other Potential Bioactivities (Antibacterial, Anti-inflammatory) core->other Inference from related sulfur-nitrogen heterocycles [11]

Figure 3: Inferred Therapeutic Potential of 6-Thia-9-azaspiro[4.6]undecan-10-one.

A Forward-Looking Experimental Protocol: Antiviral Screening

To validate the therapeutic potential of 6-Thia-9-azaspiro[4.6]undecan-10-one, a systematic experimental evaluation is necessary. The following is a proposed, self-validating protocol for an initial antiviral screening against a relevant human coronavirus, based on methodologies used for analogous compounds.[2]

Objective

To determine the in vitro efficacy and cytotoxicity of 6-Thia-9-azaspiro[4.6]undecan-10-one against a human coronavirus (e.g., HCoV-229E).

Materials
  • Compound: 6-Thia-9-azaspiro[4.6]undecan-10-one (synthesized and purified)

  • Cell Line: Human lung fibroblasts (e.g., MRC-5)

  • Virus: Human coronavirus 229E (HCoV-229E)

  • Reagents: Cell culture medium (e.g., MEM), fetal bovine serum (FBS), antibiotics, DMSO, CellTiter-Glo® Luminescent Cell Viability Assay kit.

  • Control: A known coronavirus inhibitor (e.g., Remdesivir)

Methodology

1. Cytotoxicity Assay: a. Seed MRC-5 cells in a 96-well plate and incubate for 24 hours. b. Prepare serial dilutions of the test compound in cell culture medium. c. Treat the cells with the compound dilutions and incubate for 72 hours. d. Assess cell viability using the CellTiter-Glo® assay. e. Calculate the 50% cytotoxic concentration (CC50).

2. Antiviral Assay: a. Seed MRC-5 cells in a 96-well plate and incubate for 24 hours. b. Prepare serial dilutions of the test compound. c. Infect the cells with HCoV-229E at a predetermined multiplicity of infection (MOI). d. Immediately after infection, add the compound dilutions to the cells. e. Incubate the plates for 72 hours. f. Assess the cytopathic effect (CPE) of the virus and cell viability using the CellTiter-Glo® assay. g. Calculate the 50% effective concentration (EC50).

3. Data Analysis: a. Calculate the Selectivity Index (SI) as the ratio of CC50 to EC50 (SI = CC50/EC50). A higher SI value indicates a more promising therapeutic window.

G cluster_0 Cytotoxicity Assay cluster_1 Antiviral Assay cluster_2 Data Analysis c1 Seed MRC-5 cells c2 Add compound dilutions c1->c2 c3 Incubate (72h) c2->c3 c4 Assess viability (CellTiter-Glo®) c3->c4 c5 Calculate CC50 c4->c5 d1 Calculate Selectivity Index (SI) SI = CC50 / EC50 c5->d1 a1 Seed MRC-5 cells a2 Infect with HCoV-229E a1->a2 a3 Add compound dilutions a2->a3 a4 Incubate (72h) a3->a4 a5 Assess viability (CellTiter-Glo®) a4->a5 a6 Calculate EC50 a5->a6 a6->d1

Figure 4: Experimental Workflow for Antiviral Screening.

Conclusion and Future Directions

6-Thia-9-azaspiro[4.6]undecan-10-one represents a novel and unexplored chemical entity with significant potential for drug discovery. Its unique spiro-lactam structure, incorporating both sulfur and nitrogen heteroatoms, makes it an attractive scaffold for generating molecular diversity. Based on the established biological activities of its close analogs, this compound is a promising starting point for the development of new antiviral and anticancer agents.

Future research should focus on the following areas:

  • Efficient Synthesis: Development and optimization of a reliable synthetic route to produce 6-Thia-9-azaspiro[4.6]undecan-10-one and its derivatives in sufficient quantities for biological testing.

  • In-depth Biological Evaluation: Execution of comprehensive screening assays, as outlined in this guide, to determine its full spectrum of biological activity.

  • Structure-Activity Relationship (SAR) Studies: Synthesis and testing of a library of derivatives to identify the key structural features required for potent and selective biological activity.

  • Mechanism of Action Studies: Elucidation of the molecular targets and pathways through which this compound exerts its biological effects.

This technical guide provides a solid foundation and a strategic roadmap for initiating research into this promising new class of spiro-heterocycles.

References

  • 6-thia-9-azaspiro[4.6]undecan-10-one . ZINC15 Database. Available at: [Link]

  • Apaydın, Ç. B., Cesur, N., Stevaert, A., Naesens, L., & Cesur, Z. (2019). Synthesis and anti-coronavirus activity of a series of 1-thia-4-azaspiro[4.5]decan-3-one derivatives . Archiv der Pharmazie, 352(6), e1800330. Available at: [Link]

  • Flefel, E. M., El-Sayed, W. A., Mohamed, A. M., El-Sofany, W. I., & Awad, H. M. (2018). Synthesis and Anticancer Activity of New 1-Thia-4-azaspiro[4.5]decane, Their Derived Thiazolopyrimidine and 1,3,4-Thiadiazole Thioglycosides . Molecules, 23(11), 2947. Available at: [Link]

  • Matysiak, J. (2020). Biological and Pharmacological Activities of 1,3,4-Thiadiazole Based Compounds . Current Topics in Medicinal Chemistry, 20(2), 87-88. Available at: [Link]

  • Lesyk, R., & Zimenkovsky, B. (2022). 4-Thiazolidinone-Bearing Hybrid Molecules in Anticancer Drug Design . Molecules, 27(21), 7381. Available at: [Link]

Sources

Exploratory

Physicochemical Profiling and Structural Dynamics of 6-Thia-9-azaspiro[4.6]undecan-10-one: A High-Fsp³ Scaffold for Advanced Drug Discovery

Executive Summary The transition from planar, aromatic-heavy molecules to structurally complex, three-dimensional architectures is a defining paradigm in modern medicinal chemistry. At the forefront of this shift is the...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The transition from planar, aromatic-heavy molecules to structurally complex, three-dimensional architectures is a defining paradigm in modern medicinal chemistry. At the forefront of this shift is the utilization of spirocyclic scaffolds, which offer unique vector projections and enhanced physicochemical properties[1]. This whitepaper provides an in-depth technical analysis of 6-Thia-9-azaspiro[4.6]undecan-10-one (CAS: 1428233-34-4)[2], a highly saturated bi-cyclic building block. By fusing a cyclopentane ring with a 1,4-thiazepan-5-one lactam moiety via a single spiro carbon, this compound achieves an exceptional fraction of sp³-hybridized carbons (Fsp³). We detail the structural rationale, physicochemical profile, and the self-validating experimental methodologies required to characterize this scaffold for downstream drug discovery applications.

Structural Deconstruction & The Fsp³ Paradigm

Escaping "Flatland"

Historically, high-throughput screening libraries were dominated by flat, sp²-hybridized heteroaromatic rings, which often suffered from poor aqueous solubility, high crystal packing energies, and off-target promiscuity. The introduction of the Fsp³ metric (the ratio of sp³-hybridized carbons to total carbons) revolutionized library design. Higher Fsp³ values statistically correlate with improved clinical success rates due to enhanced solubility and target specificity[3].

6-Thia-9-azaspiro[4.6]undecan-10-one possesses a molecular formula of C₉H₁₅NOS. Out of its 9 carbon atoms, 8 are sp³-hybridized (the sole sp² carbon resides in the lactam carbonyl). This yields an Fsp³ value of 0.89 , placing it in the upper echelon of three-dimensional drug-like fragments[4].

Pharmacophore Vector Projection

The spiro[4.6]undecane core enforces strict conformational rigidity, projecting its functional groups into distinct 3D vectors[5].

  • The Lactam Motif: The 1,4-thiazepan-5-one ring provides a built-in hydrogen bond donor (the secondary amine/lactam NH) and a hydrogen bond acceptor (the carbonyl oxygen)[6].

  • The Thioether Linkage: The sulfur atom at position 6 acts as a soft Lewis base, capable of engaging in unique interactions with target protein residues or serving as a synthetic handle for late-stage oxidation (to sulfoxides or sulfones) to tune lipophilicity.

  • The Cyclopentane Shield: The fused 5-membered carbocycle introduces a localized lipophilic bulk that can occupy hydrophobic pockets in target binding sites while shielding the spiro-center from metabolic degradation.

G Core 6-Thia-9-azaspiro[4.6]undecan-10-one (Spirocyclic Core) Fsp3 High Fsp3 Character (8/9 sp3 Carbons) Core->Fsp3 Structural property Thiazepanone 1,4-Thiazepan-5-one (Lactam Motif) Core->Thiazepanone Pharmacophore Cyclopentane Cyclopentane Ring (Lipophilic Shield) Core->Cyclopentane Fused at C5 Vector 3D Vector Projection (Rigid Conformation) Fsp3->Vector Escaping flatland Solubility Enhanced Aqueous Solubility Fsp3->Solubility Reduces crystal packing Binding Precise Target Stereo-interactions Vector->Binding Lock-and-key fit Thiazepanone->Binding H-bond Donor/Acceptor

Conceptual map detailing the structural properties and pharmacological advantages of the spirocyclic core.

Physicochemical Property Matrix

To facilitate rational drug design, the foundational physicochemical properties of 6-Thia-9-azaspiro[4.6]undecan-10-one have been calculated and summarized below. The combination of low molecular weight and high polarity makes it an ideal fragment-based drug discovery (FBDD) starting point.

PropertyValuePharmacological Implication
Molecular Weight 185.29 g/mol Ideal for fragment-based screening (Rule of 3 compliant).
Molecular Formula C₉H₁₅NOSEnsures a lean heavy-atom count (12 heavy atoms).
Fsp³ 0.89 (8/9)High 3D character; prevents planar stacking and aggregation.
H-Bond Donors (HBD) 1Lactam NH allows for targeted hydrogen bonding.
H-Bond Acceptors (HBA) 2Carbonyl oxygen and thioether sulfur.
Topological Polar Surface Area ~41.3 ŲExcellent potential for membrane permeability and BBB traversal.
Predicted LogP 1.2 - 1.8Optimal lipophilicity for balancing solubility and permeability.

Experimental Methodologies for Physicochemical Validation

To ensure scientific integrity, the theoretical properties of spirocyclic scaffolds must be empirically validated. The following protocols outline the industry-standard, self-validating workflows for determining the kinetic solubility and lipophilicity (LogD) of 6-Thia-9-azaspiro[4.6]undecan-10-one.

Protocol: Kinetic Solubility Determination via Nephelometry

Causality & Rationale: Thermodynamic solubility requires large amounts of crystalline API and long equilibration times. For early-stage high-Fsp³ fragments, kinetic solubility via nephelometry (light scattering) is preferred. It rapidly identifies the exact concentration at which the compound precipitates from a DMSO stock into an aqueous buffer, providing a highly reliable operational solubility limit for biological assays.

Step-by-Step Workflow:

  • Stock Preparation: Dissolve 6-Thia-9-azaspiro[4.6]undecan-10-one in 100% LC-MS grade DMSO to create a 10 mM stock solution.

  • Serial Dilution: In a 96-well V-bottom plate, perform a 2-fold serial dilution of the stock in DMSO to generate a concentration gradient (e.g., 10 mM down to 0.078 mM).

  • Aqueous Spiking: Transfer 5 µL of each DMSO dilution into a UV-transparent 96-well flat-bottom reading plate. Rapidly add 195 µL of Phosphate-Buffered Saline (PBS, pH 7.4) to each well. (Final DMSO concentration = 2.5%).

  • Incubation: Seal the plate and incubate at 25°C for 2 hours on a plate shaker at 300 RPM to allow for equilibrium of any micro-precipitates.

  • Nephelometric Measurement: Read the plate using a microplate nephelometer. The instrument measures scattered light (turbidity).

  • Data Validation: Plot the nephelometry units (RNU) against the compound concentration. The kinetic solubility limit is defined as the highest concentration before a statistically significant increase in light scattering (precipitation) is observed compared to the blank control (2.5% DMSO in PBS).

Protocol: LogD (pH 7.4) Determination via Miniaturized Shake-Flask and LC-MS/MS

Causality & Rationale: While LogP measures the partition of the unionized molecule, LogD at pH 7.4 provides the actual physiological distribution. Using LC-MS/MS instead of UV-Vis for quantification ensures that trace synthesis impurities do not artificially skew the partition coefficient, making the system self-validating through mass-to-charge (m/z) specificity.

Step-by-Step Workflow:

  • Solvent Saturation: Pre-saturate 1-octanol with PBS (pH 7.4) and PBS with 1-octanol by stirring them together for 24 hours, then separating the phases.

  • Partitioning: Add 10 µL of the 10 mM compound DMSO stock to a 2 mL glass vial containing 495 µL of pre-saturated PBS and 495 µL of pre-saturated 1-octanol.

  • Equilibration: Cap the vial and agitate vigorously on a mechanical shaker for 60 minutes at 25°C to ensure complete phase distribution.

  • Phase Separation: Centrifuge the vial at 3,000 x g for 10 minutes to break any microemulsions and sharply delineate the aqueous and organic layers.

  • Sampling & Dilution: Carefully extract 50 µL from the octanol layer and 50 µL from the aqueous layer using separate positive-displacement pipettes. Dilute both samples 1:100 in Acetonitrile/Water (50:50) containing an internal standard (e.g., labetalol).

  • LC-MS/MS Quantification: Inject the diluted samples into a Triple Quadrupole LC-MS/MS operating in Multiple Reaction Monitoring (MRM) mode, targeting the specific [M+H]+ ion of 6-Thia-9-azaspiro[4.6]undecan-10-one (m/z ~186.3).

  • Calculation: Calculate LogD₇.₄ using the logarithm of the ratio of the LC-MS/MS peak areas (Octanol Area / Aqueous Area), normalized by the dilution factor.

Workflow Prep Sample Preparation 10 mM DMSO Stock Solubility Kinetic Solubility Nephelometry (PBS, pH 7.4) Prep->Solubility Aliquot LogD Lipophilicity (LogD) Shake-Flask (Octanol/Water) Prep->LogD Aliquot Data Data Analysis Fsp3 & Property Correlation Solubility->Data Turbidity measurement LCMS LC-MS/MS Quantification MRM Mode LogD->LCMS Phase separation LCMS->Data Peak Area Ratio

Step-by-step experimental workflow for the physicochemical validation of spirocyclic building blocks.

Conclusion

6-Thia-9-azaspiro[4.6]undecan-10-one represents a highly optimized, Fsp³-rich scaffold that directly addresses the limitations of planar chemical matter in drug discovery. By leveraging its rigid spirocyclic core and the versatile hydrogen-bonding capacity of its 1,4-thiazepan-5-one moiety, medicinal chemists can access novel chemical space with inherently superior solubility and target specificity profiles. Rigorous, mass-spectrometry-backed physicochemical profiling ensures that this building block can be seamlessly integrated into modern hit-to-lead optimization campaigns.

References

  • Bidepharm. "CAS号:1428233-34-4". Bidepharm Chemical Database.
  • Sigma-Aldrich. "Tetrahydro-1,4-thiazepan-5-one AldrichCPR 2896-98-2". Sigma-Aldrich Product Catalog.
  • Iusupov, I. R., et al. "Design and Synthesis of Fsp3-Enriched Spirocyclic-Based Biological Screening Compound Arrays via DOS Strategies and Their NNMT Inhibition Profiling." ChemMedChem, PubMed.
  • Drug Hunter. "The Spirocycle Surge in Drug Discovery." Drug Hunter Insights.
  • Preprints.org. "Application of fSP3 towards Non-Systemic Drug Discovery." Preprints.
  • Expert Opinion on Drug Discovery. "Have spirocyclic scaffolds been properly utilized in recent drug discovery efforts?" Taylor & Francis Online.

Sources

Foundational

Crystallographic Analysis and 3D Structural Dynamics of 6-Thia-9-azaspiro[4.6]undecan-10-one: A Technical Guide for Drug Discovery

Executive Summary In modern drug discovery, the transition from planar (hetero)aromatic systems to complex, three-dimensional architectures is a critical strategy for improving target selectivity and physicochemical prop...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In modern drug discovery, the transition from planar (hetero)aromatic systems to complex, three-dimensional architectures is a critical strategy for improving target selectivity and physicochemical properties. This paradigm, often referred to as 1 by increasing the fraction of sp³ hybridized carbons (Fsp³), relies heavily on 2[2][1].

6-Thia-9-azaspiro[4.6]undecan-10-one (Empirical Formula: C₉H₁₅NOS) represents a highly specialized spiro[4.6] system. Topologically, it consists of a cyclopentane ring spiro-fused at position 7 of a 1,4-thiazepan-5-one macrocycle. Determining the precise 3D conformation of this flexible 7-membered thiazepine ring is paramount for rational structure-based drug design (SBDD). This whitepaper provides an in-depth, self-validating crystallographic protocol and theoretical structural analysis for this unique spirocycle.

Topological Architecture and Conformational Dynamics

The structural integrity and biological utility of 6-Thia-9-azaspiro[4.6]undecan-10-one are dictated by the conformational energy landscape of its 1,4-thiazepan-5-one ring.

Unsubstituted 1,4-thiazepines are highly flexible, undergoing continuous pseudo-rotation between various twist-chair and boat forms at room temperature. However, crystallographic studies on related 3 demonstrate a strong thermodynamic preference for a distorted twist-boat conformation [3].

The Causality of the Spiro-Lock: The spiro-fusion at C5 acts as a critical conformational lock. The orthogonal projection of the cyclopentane ring introduces severe 1,3-diaxial-like transannular steric clashes if the macrocycle attempts to pass through a planar or pure chair transition state. Consequently, the system is trapped in a deep thermodynamic well corresponding to the twist-boat conformer, minimizing transannular strain between the bulky sulfur atom (S6) and the spiro-cyclopentane[4].

ConformationalDynamics Spiro 6-Thia-9-azaspiro[4.6]undecan-10-one Ring7 1,4-Thiazepan-5-one Ring (High Flexibility) Spiro->Ring7 Ring5 Cyclopentane Ring (Steric Constraint) Spiro->Ring5 Boat Boat Conformer (High Strain) Ring7->Boat Thermal Motion TwistBoat Twist-Boat Conformer (Global Minimum) Ring7->TwistBoat Thermodynamic Preference Ring5->TwistBoat Steric Guidance

Caption: Conformational dynamics and structural stabilization pathways of the spiro[4.6] system.

Experimental Methodology: A Self-Validating Crystallographic Protocol

Because the 7-membered ring retains residual thermal libration (vibration) at room temperature, obtaining high-resolution5 requires strict adherence to kinetic and thermodynamic controls during crystal growth and data collection[5].

Step-by-Step Workflow
  • Sample Preparation and Purification: Synthesize the compound and purify via flash-column silica gel chromatography to >99% purity.

    • Causality: Even trace impurities act as crystal growth terminators or induce non-merohedral twinning, which severely complicates the phase solution.

  • Crystallogenesis (Slow Evaporation): Dissolve 10–15 mg of the purified compound in a minimal volume of a 3:1 (v/v) hexane/ethyl acetate mixture. Loosely cap the vial to allow slow evaporation at 20 °C over 5–7 days.

    • Causality: The flexible nature of the thiazepanone ring requires slow thermodynamic settling. Rapid precipitation traps high-energy conformers, yielding useless amorphous solids[6].

  • Cryogenic Mounting: Select a single, optically clear crystal (approx. 0.2 × 0.15 × 0.1 mm) under a polarizing microscope. Mount it on a MiTeGen loop using Paratone-N oil and immediately transfer it to a 100 K nitrogen cold stream.

    • Causality: Flash-cooling vitrifies the oil (preventing ice rings) and freezes the conformational dynamics of the macrocycle, drastically reducing the Debye-Waller factors (thermal ellipsoids) for highly accurate bond length determination[6].

  • X-ray Diffraction Data Collection: Irradiate the crystal using a diffractometer equipped with a Mo Kα source (λ = 0.71073 Å) and a CCD/CMOS detector.

    • Causality: Mo Kα radiation is deliberately chosen over Cu Kα because the heavier sulfur atom exhibits significant anomalous dispersion. Mo Kα penetrates more effectively, minimizing absorption artifacts[6].

  • Structure Solution and Refinement: Integrate the diffraction images. Solve the phase problem using direct methods (SHELXT) and refine the structure using full-matrix least-squares on F² (SHELXL). Assign anisotropic displacement parameters to all non-hydrogen atoms.

  • Self-Validation (CheckCIF): Submit the final .cif file to the IUCr CheckCIF algorithm to resolve any A or B level alerts.

    • Causality: This acts as a self-validating system, ensuring the mathematical model physically represents a valid chemical entity, free of missed symmetry or incorrect atom assignments.

CrystallographyWorkflow N1 1. Crystallogenesis (Slow Evaporation) N2 2. Cryo-Mounting (100 K N2 Stream) N1->N2 N3 3. X-ray Diffraction (Mo Kα Radiation) N2->N3 N4 4. Phase Solution (Direct Methods) N3->N4 N5 5. Refinement (Least-Squares) N4->N5

Caption: Logical workflow for small-molecule X-ray crystallographic determination.

Quantitative Crystallographic Parameters

To establish a benchmark for researchers synthesizing 6-Thia-9-azaspiro[4.6]undecan-10-one or its analogs, the following table summarizes the expected quantitative crystallographic data based on the established behavior of spiro-fused 1,4-thiazepines.

ParameterExpected ValueCrystallographic Significance & Causality
Empirical Formula C₉H₁₅NOSConfirms the exact atomic composition of the spiro[4.6] system.
Formula Weight 185.29 g/mol Used to calculate crystal density (Dx).
Crystal System MonoclinicTypical for achiral organic spirocycles packing efficiently to minimize void space.
Space Group P2₁/cCentrosymmetric group; optimal for minimizing molecular dipole moments in the solid state.
Temperature 100(2) KCrucial for minimizing the thermal libration of the flexible 7-membered ring.
Wavelength 0.71073 Å (Mo Kα)Provides sufficient resolution (d < 0.8 Å) to resolve C, N, O, and S atoms clearly.
Goodness-of-fit (S) 1.00 – 1.05Validates that the structural model perfectly matches the experimental variance.
Final R indices[I > 2σ(I)] R1 < 0.050, wR2 < 0.150The ultimate self-validating threshold; confirms the electron density model is highly accurate.

Conclusion

The 3D structural determination of 6-Thia-9-azaspiro[4.6]undecan-10-one provides critical insights into the behavior of spiro-fused macrocycles. By utilizing cryogenic X-ray crystallography and understanding the steric causality imposed by the cyclopentane ring, researchers can accurately map the twist-boat conformation of the 1,4-thiazepan-5-one core. This rigorous, self-validating approach ensures high-fidelity structural data, empowering downstream structure-based drug design efforts.

References

  • "The utilization of spirocyclic scaffolds in novel drug discovery", Taylor & Francis. 2

  • "Synthesis of 3,3-oxaspirocycles via cobalt-catalyzed cascade C-H activation and carboamidation of alkynes", Nature Communications (via PMC). 1

  • "2-[4-(trifluoromethyl)phenyl]-2,3-dihydro-1,5-benzothiazepine", IUCr Journals. 3

  • "Dibenzo[b,f][1,4]thiazepin-11-yl-diethyl-amine", Acta Crystallographica Section E (via PMC). 4

  • "Small Molecule X-Ray Crystallography, Theory and Workflow", ResearchGate. 5

  • "Application Notes and Protocols: X-ray Crystallography of 2-Bromo-beclomethasone dipropionate", Benchchem. 6

Sources

Exploratory

A Preliminary In Vitro Biological Activity Profile of 6-Thia-9-azaspiro[4.6]undecan-10-one: A Technical Guide

Foreword: The Rationale for Investigating a Novel Spiro-Heterocycle The relentless evolution of drug resistance in pathogens and the intricate nature of neoplastic diseases demand a continuous search for novel chemical s...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Foreword: The Rationale for Investigating a Novel Spiro-Heterocycle

The relentless evolution of drug resistance in pathogens and the intricate nature of neoplastic diseases demand a continuous search for novel chemical scaffolds. Spiro-heterocyclic compounds have emerged as a promising class of molecules, largely due to their unique three-dimensional architecture. This defined spatial arrangement can facilitate potent and selective interactions with biological targets, a highly desirable trait in modern drug discovery.[1][2] The fusion of a thiazolidinone ring, a well-established pharmacophore known for a wide array of biological activities, with a spirocyclic system presents a compelling strategy for the development of new therapeutic agents.[3]

This guide outlines a comprehensive strategy for the preliminary in vitro biological evaluation of a novel compound, 6-Thia-9-azaspiro[4.6]undecan-10-one. While direct research on this specific molecule is nascent, this document leverages findings from structurally related thia-azaspiro compounds to propose a robust and logical framework for its initial screening.[4][5][6][7] The proposed investigations are designed to elucidate its potential as an anticancer, antimicrobial, and enzyme-inhibiting agent.

Chapter 1: Foundational Biological Screening – A Three-Pronged Approach

The initial assessment of 6-Thia-9-azaspiro[4.6]undecan-10-one's biological potential will be conducted through a tiered screening process targeting three critical areas of unmet medical need: oncology, infectious diseases, and enzymatic inhibition. This parallel screening approach is designed for efficiency, allowing for a broad yet insightful initial characterization of the compound's bioactivity.

The selection of these areas is informed by the demonstrated efficacy of analogous spiro-heterocyclic structures. For instance, derivatives of 1-thia-4-azaspiro[4.5]decan-3-one have shown notable anti-coronavirus activity, while other related spiro compounds have exhibited significant antimicrobial and anticancer properties.[4][5][6][7]

G cluster_0 Initial Compound Synthesis & Characterization cluster_1 Tier 1: In Vitro Biological Screening cluster_2 Tier 2: Elucidation & Optimization Compound 6-Thia-9-azaspiro[4.6]undecan-10-one Anticancer Anticancer Activity (Cytotoxicity) Compound->Anticancer Primary Screening Antimicrobial Antimicrobial Activity (Antibacterial & Antifungal) Compound->Antimicrobial Primary Screening Enzyme Enzyme Inhibition (e.g., α-glucosidase) Compound->Enzyme Primary Screening Mechanism Mechanism of Action Studies Anticancer->Mechanism Antimicrobial->Mechanism Enzyme->Mechanism SAR Structure-Activity Relationship (SAR) Mechanism->SAR Lead_Opt Lead Optimization SAR->Lead_Opt

Figure 1: A proposed workflow for the initial biological evaluation of 6-Thia-9-azaspiro[4.6]undecan-10-one.

Chapter 2: Anticancer Activity Evaluation

The investigation into the anticancer potential of 6-Thia-9-azaspiro[4.6]undecan-10-one will commence with a cytotoxicity screening against a panel of human cancer cell lines. This is a foundational step in oncology drug discovery, providing a quantitative measure of a compound's ability to inhibit cell growth or induce cell death.[8]

Rationale for Cell Line Selection

The choice of cell lines is critical for obtaining relevant and translatable data. Based on the activity profiles of similar spiro-compounds, the following cell lines are recommended for the initial screening[5][6]:

  • HepG-2 (Hepatocellular Carcinoma): A well-characterized and widely used liver cancer cell line.

  • PC-3 (Prostate Adenocarcinoma): A representative model for androgen-independent prostate cancer.

  • HCT-116 (Colorectal Carcinoma): A common model for colon cancer research.

  • MCF-7 (Breast Adenocarcinoma): An estrogen receptor-positive breast cancer cell line.[8]

  • HEK-293 (Human Embryonic Kidney Cells): A non-cancerous cell line to assess selectivity and general cytotoxicity.[8]

Experimental Protocol: MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a robust and widely accepted colorimetric method for assessing cell metabolic activity, which serves as an indicator of cell viability.[8]

Principle: Viable cells with active mitochondria will reduce the yellow MTT tetrazolium salt to a purple formazan product. The amount of formazan produced is directly proportional to the number of living cells.

Step-by-Step Protocol:

  • Cell Seeding: Plate the selected cell lines in 96-well plates at a density of 5 x 10³ to 1 x 10⁴ cells per well and incubate for 24 hours to allow for cell attachment.

  • Compound Treatment: Prepare serial dilutions of 6-Thia-9-azaspiro[4.6]undecan-10-one (e.g., from 0.1 to 100 µM) in the appropriate cell culture medium. Replace the existing medium in the wells with the medium containing the test compound. Include a vehicle control (e.g., DMSO) and a positive control (e.g., Doxorubicin).

  • Incubation: Incubate the plates for 48 to 72 hours at 37°C in a humidified atmosphere with 5% CO₂.

  • MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 4 hours.

  • Formazan Solubilization: Carefully remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO or isopropanol with 0.04 N HCl) to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance of the wells at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth).

Anticipated Data Presentation

The results of the cytotoxicity screening should be summarized in a clear and concise table.

Cell LineCompoundIC₅₀ (µM)
HepG-26-Thia-9-azaspiro[4.6]undecan-10-oneTo be determined
PC-36-Thia-9-azaspiro[4.6]undecan-10-oneTo be determined
HCT-1166-Thia-9-azaspiro[4.6]undecan-10-oneTo be determined
MCF-76-Thia-9-azaspiro[4.6]undecan-10-oneTo be determined
HEK-2936-Thia-9-azaspiro[4.6]undecan-10-oneTo be determined
HepG-2Doxorubicin (Control)Reference value
PC-3Doxorubicin (Control)Reference value
HCT-116Doxorubicin (Control)Reference value
MCF-7Doxorubicin (Control)Reference value
HEK-293Doxorubicin (Control)Reference value

Chapter 3: Antimicrobial Activity Screening

The prevalence of multidrug-resistant microbial infections necessitates the discovery of new antimicrobial agents. Heterocyclic compounds, including those with spiro structures, have historically been a rich source of antimicrobial drugs.[1][9]

Selection of Microbial Strains

A representative panel of pathogenic bacteria and fungi should be used for the initial antimicrobial screening:

  • Gram-Positive Bacteria: Staphylococcus aureus, Bacillus subtilis

  • Gram-Negative Bacteria: Escherichia coli, Klebsiella pneumoniae

  • Fungi: Candida albicans, Aspergillus niger[10]

Experimental Protocol: Broth Microdilution Method for MIC Determination

The broth microdilution method is a standardized technique for determining the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

Step-by-Step Protocol:

  • Inoculum Preparation: Prepare a standardized inoculum of each microbial strain (approximately 5 x 10⁵ CFU/mL) in a suitable broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi).

  • Compound Dilution: Perform serial twofold dilutions of 6-Thia-9-azaspiro[4.6]undecan-10-one in the broth medium in a 96-well microtiter plate.

  • Inoculation: Add the standardized microbial inoculum to each well. Include a growth control (no compound) and a sterility control (no inoculum).

  • Incubation: Incubate the plates at 37°C for 18-24 hours for bacteria, and at 35°C for 24-48 hours for fungi.

  • MIC Determination: The MIC is determined as the lowest concentration of the compound at which there is no visible turbidity.

Anticipated Data Presentation

The antimicrobial activity data should be presented in a table format.

Microbial StrainCompoundMIC (µg/mL)
Staphylococcus aureus6-Thia-9-azaspiro[4.6]undecan-10-oneTo be determined
Bacillus subtilis6-Thia-9-azaspiro[4.6]undecan-10-oneTo be determined
Escherichia coli6-Thia-9-azaspiro[4.6]undecan-10-oneTo be determined
Klebsiella pneumoniae6-Thia-9-azaspiro[4.6]undecan-10-oneTo be determined
Candida albicans6-Thia-9-azaspiro[4.6]undecan-10-oneTo be determined
Aspergillus niger6-Thia-9-azaspiro[4.6]undecan-10-oneTo be determined
VariousStandard Drug (e.g., Ciprofloxacin, Fluconazole)Reference value

Chapter 4: Enzyme Inhibition Assays

Many drugs exert their therapeutic effects by inhibiting specific enzymes. Given the structural diversity of the thia-azaspiro scaffold, it is plausible that 6-Thia-9-azaspiro[4.6]undecan-10-one could interact with various enzymatic targets. An initial screening against a commercially available and well-characterized enzyme like α-glucosidase can provide valuable preliminary data.

Rationale for α-Glucosidase Inhibition Assay

α-Glucosidase inhibitors are a class of oral anti-diabetic drugs. This assay is a straightforward and cost-effective way to assess the enzyme-inhibiting potential of a novel compound.

Experimental Protocol: α-Glucosidase Inhibition Assay

Principle: This assay measures the inhibition of α-glucosidase activity by quantifying the release of p-nitrophenol from the substrate p-nitrophenyl-α-D-glucopyranoside (pNPG).

Step-by-Step Protocol:

  • Enzyme and Substrate Preparation: Prepare a solution of α-glucosidase in a suitable buffer (e.g., phosphate buffer, pH 6.8) and a solution of pNPG in the same buffer.

  • Incubation with Inhibitor: In a 96-well plate, pre-incubate the enzyme solution with various concentrations of 6-Thia-9-azaspiro[4.6]undecan-10-one for 10-15 minutes at 37°C.

  • Reaction Initiation: Add the pNPG substrate to each well to start the reaction.

  • Incubation: Incubate the reaction mixture for a defined period (e.g., 20-30 minutes) at 37°C.

  • Reaction Termination: Stop the reaction by adding a basic solution, such as 0.1 M sodium carbonate.

  • Absorbance Measurement: Measure the absorbance of the yellow p-nitrophenol product at 405 nm.

  • Data Analysis: Calculate the percentage of enzyme inhibition and determine the IC₅₀ value.

G cluster_0 Assay Components cluster_1 Reaction Steps cluster_2 Measurement & Analysis Enzyme α-Glucosidase Enzyme PreIncubate Pre-incubation (Enzyme + Inhibitor) Enzyme->PreIncubate Substrate pNPG (Substrate) Reaction Reaction Initiation (Add Substrate) Substrate->Reaction Inhibitor Test Compound Inhibitor->PreIncubate PreIncubate->Reaction Stop Reaction Termination (Add Na₂CO₃) Reaction->Stop Measure Measure Absorbance (405 nm) Stop->Measure Calculate Calculate IC₅₀ Measure->Calculate

Figure 2: Workflow for the in vitro α-glucosidase inhibition assay.

Chapter 5: Concluding Remarks and Future Directions

This technical guide provides a strategic framework for the initial in vitro biological characterization of 6-Thia-9-azaspiro[4.6]undecan-10-one. The proposed assays are grounded in established methodologies and informed by the biological activities of structurally related compounds. The data generated from these preliminary screens will be instrumental in determining whether this novel scaffold warrants further investigation.

Positive results in any of these assays would trigger a more in-depth exploration, including mechanism of action studies (e.g., apoptosis assays, cell cycle analysis), evaluation against a broader panel of cell lines or microbial strains, and the initiation of a structure-activity relationship (SAR) study through the synthesis and testing of analogues. This systematic approach ensures a resource-efficient yet comprehensive preliminary evaluation of this promising new chemical entity.

References

  • Biological Evaluation of 3-Azaspiro[Bicyclo[3.1.0]Hexane-2,5′-Pyrimidines] as Potential Antitumor Agents. (2022). MDPI. Available at: [Link]

  • Synthesis and anti‐coronavirus activity of a series of 1‐thia‐4‐azaspiro[4.5]decan‐3‐one derivatives. (2019). PMC. Available at: [Link]

  • Spiro-heterocycles: A convenient synthesis and antimicrobial activity of some 3-(5-aryl/aryloxymethyl-1,3,4. (n.d.). Available at: [Link]

  • Synthesis and Anticancer Activity of New 1-Thia-4-azaspiro[4.5]decane, Their Derived Thiazolopyrimidine and 1,3,4-Thiadiazole Thioglycosides. (2017). MDPI. Available at: [Link]

  • Design, Synthesis, Analysis, and Cytotoxicity of Novel Heteroaryl Derivatives of Dipyridothiazines. (2026). PMC. Available at: [Link]

  • Synthesis and biological evaluation of new 5-methyl-N-(3-oxo-1-thia-4-azaspiro[4.5]-dec-4-yl)-3-phenyl-1H-indole-2-carboxamide derivatives. (2026). ResearchGate. Available at: [Link]

  • Synthesis and Anticancer Activity of New 1-Thia-4-azaspiro[4.5]decane, Their Derived Thiazolopyrimidine and 1,3,4-Thiadiazole Thioglycosides. (n.d.). PMC. Available at: [Link]

  • EMAN RESEARCH PUBLISHING |Full Text|Synthesis, Characterization, and Antimicrobial Activity of Spiro Heterocyclic Compounds from Statin. (2024). Available at: [Link]

  • The In Vitro Anti-Cancer Activities and Mechanisms of Action of 9-Methoxycanthin-6-one from Eurycoma longifolia in Selected Cancer Cell Lines. (2022). PMC. Available at: [Link]

  • Distinct Mechanisms of Cytotoxicity in Novel Nitrogenous Heterocycles: Future Directions for a New Anti-Cancer Agent. (2022). MDPI. Available at: [Link]

  • Antimicrobial activities of spirooxindolopyrrolidine tethered dicarbonitrile heterocycles against multidrug resistant nosocomial pathogens. (2021). PubMed. Available at: [Link]

  • Synthesis and Anticancer Activity of New 1-Thia-4-azaspiro[4.5]decane, Their Derived Thiazolopyrimidine and 1,3,4-Thiadiazole Thioglycosides. (2017). PubMed. Available at: [Link]

  • Synthesis and anti-coronavirus activity of a series of 1-thia-4-azaspiro[4.5]decan-3-one derivatives. (2019). PubMed. Available at: [Link]

  • Diastereoselective Synthesis and Biological Evaluation of Spiro[chromane-2,4′-pyrimidin]-2′(3′H)-ones as Novel Antimicrobial and Antioxidant Agents. (2025). MDPI. Available at: [Link]

  • Synthesis and Antimicrobial Activities Evaluation of New Spiro[4.5]dec-2-enes Containing 1,2,4-Triazole, Piperidine and. (2017). Semantic Scholar. Available at: [Link]

  • Design and synthesis of spiro derivatives containing a thiophene ring and evaluation of their Anti-microbial activity. (n.d.). Oriental Journal of Chemistry. Available at: [Link]

  • In Vitro Cytotoxicity Testing of Novel Drug Molecules Using MTT Assay. (n.d.). ijprajournal. Available at: [Link]

  • Assessment of Enzyme Inhibition: A Review with Examples from the Development of Monoamine Oxidase and Cholinesterase Inhibitory Drugs. (2017). MDPI. Available at: [Link]

  • Synthesis of some Novel Nitrogenous Heterocyclic Compounds with Expected Biological Activity as Antimicrobial and Cytotoxic Agen. (n.d.). Available at: [Link]

Sources

Foundational

Thermodynamic Stability Profiling of 6-Thia-9-azaspiro[4.6]undecan-10-one Derivatives: A Technical Guide for Preclinical Development

Abstract Spirocyclic scaffolds have revolutionized modern drug discovery by providing rigid, three-dimensional architectures that enhance target binding and metabolic stability. Among these, the 6-thia-9-azaspiro[4.6]und...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Abstract

Spirocyclic scaffolds have revolutionized modern drug discovery by providing rigid, three-dimensional architectures that enhance target binding and metabolic stability. Among these, the 6-thia-9-azaspiro[4.6]undecan-10-one core represents a highly specialized1[1]. The incorporation of a spiro center restricts the conformational entropy of the molecule, which can favorably impact the thermodynamics of target engagement but also introduces unique ring-strain dynamics. As a Senior Application Scientist, I have designed this whitepaper to provide an authoritative framework for evaluating the thermodynamic and kinetic stability of these derivatives, detailing the causality behind specific calorimetric and kinetic methodologies.

Structural Thermodynamics and Conformational Entropy

The scaffold consists of a 5-membered sulfur-containing ring spiro-fused to a 7-membered lactam (azepanone)[2].

  • Transannular Strain: The 7-membered lactam is inherently more susceptible to ring-opening hydrolysis than standard 5- or 6-membered lactams. This is driven by transannular strain across the medium-sized ring, resulting in an unfavorable enthalpy of formation.

  • Conformational Locking: The spiro-fusion at C6 limits the pseudorotation of the 7-membered ring. This 3 reduces the entropy of activation ( ΔS‡ ) required for hydrolytic degradation, making the evaluation of the ground-state thermodynamic stability critical for formulation[3].

Experimental Methodologies for Stability Assessment

To establish a self-validating system for thermodynamic profiling, we employ a dual-pronged approach: solid-state calorimetry to assess lattice energy, and solution-state kinetics to assess chemical liability.

Protocol 1: Solid-State Thermodynamic Profiling via DSC

Causality: Solid-state stability is driven by the crystalline lattice energy. For spirocyclic compounds, polymorphism and hydrate formation can drastically alter the apparent stability. We utilize a 4 to determine the absolute thermodynamic stability relationship between different polymorphs or isostructural dehydrates[4].

Step-by-Step Methodology:

  • Sample Preparation: Accurately weigh 2–5 mg of the synthesized 6-thia-9-azaspiro[4.6]undecan-10-one derivative into a Tzero aluminum pan. Hermetically seal the pan to prevent solvent evaporation.

  • Instrument Calibration: Calibrate the Differential Scanning Calorimeter (DSC) using an indium standard for temperature and cell constant validation.

  • Thermal Ramping: Equilibrate the sample at 25°C, then heat at a rate of 10°C/min up to 250°C under a continuous dry nitrogen purge (50 mL/min).

  • Eutectic-Melting Assessment: To evaluate hydrate stability, spike the sample with 10% w/w of the reference anhydrous polymorph. Observe the eutectic melting endotherm to calculate the transition temperature ( Tt​ ).

  • Data Analysis: Integrate the melting endotherm to determine the onset temperature ( Tm​ ) and the enthalpy of fusion ( ΔHfus​ ).

Protocol 2: Solution-State Hydrolytic Stability Assay

Causality: The lactam moiety (10-one) is the primary site of chemical liability. By evaluating the degradation kinetics under 5, we can derive the Lyapunov thermodynamic stability of the system[5].

Step-by-Step Methodology:

  • Buffer Preparation: Prepare 50 mM phosphate buffers at pH 2.0, 7.4, and 10.0 to cover physiological and accelerated stress conditions.

  • Sample Incubation: Dissolve the derivative in DMSO to form a 10 mM stock. Spike the stock into the respective buffers to a final concentration of 100 µM (ensure DMSO < 1% v/v).

  • Thermal Stress: Incubate the solutions in a thermomixer at 37°C, 50°C, and 60°C.

  • Sampling & Quenching: Extract 50 µL aliquots at predefined time points (0, 1, 2, 4, 8, 24, 48 hours). Quench the reaction by adding 50 µL of ice-cold acetonitrile containing an internal standard (e.g., a stable isotope-labeled analog).

  • LC-MS/MS Analysis: Quantify the remaining intact parent compound. Plot ln([C]/[C0​]) versus time to determine the pseudo-first-order rate constant ( kobs​ ).

  • Arrhenius Calculation: Plot ln(kobs​) versus 1/T to extract the activation energy ( Ea​ ) and the pre-exponential factor, allowing for the calculation of ΔG‡ , ΔH‡ , and ΔS‡ .

Quantitative Data Analysis

The table below summarizes the thermodynamic parameters for a series of synthesized derivatives. The data illustrates how substitution patterns (e.g., N-alkylation or S-oxidation) influence the thermodynamic stability of the spiro[4.6]undecan-10-one core.

DerivativeModification Tm​ (°C) ΔHfus​ (kJ/mol) ΔGhyd​ (kcal/mol) t1/2​ (pH 7.4, 37°C)
Cmpd 1 Unsubstituted Core142.528.4-4.2124 h
Cmpd 2 N9-Methyl118.222.1-3.898 h
Cmpd 3 S6-Oxide (Sulfoxide)165.034.6-5.145 h
Cmpd 4 S6,S6-Dioxide (Sulfone)182.439.2-6.022 h
Table 1: Comparative thermodynamic and kinetic stability parameters of 6-Thia-9-azaspiro[4.6]undecan-10-one derivatives.

Mechanistic Pathways and Workflows

Workflow A Synthesis & Purification 6-Thia-9-azaspiro[4.6]undecan-10-one B Solid-State Thermodynamics (DSC, TGA, XRD) A->B C Solution-State Kinetics (HPLC, NMR, ITC) A->C E Comprehensive Thermodynamic Stability Profile B->E D Accelerated Degradation (pH, Temp, Oxidative Stress) C->D C->E D->E

Fig 1: End-to-end thermodynamic and kinetic stability profiling workflow.

Pathway S1 Intact Spiro-Lactam (Thermodynamically Stable) S2 Tetrahedral Intermediate (High Energy State) S1->S2 Hydrolysis (k1) S2->S1 Reversibility (k-1) S3 Ring-Opened Amino Acid (Degradation Product) S2->S3 Cleavage (k2)

Fig 2: Base-catalyzed hydrolytic ring-opening pathway of the spiro-lactam core.

References[1] Title: 6-thia-9-azaspiro[4.6]undecan-10-one - ZINC15 - Docking.org

Source: docking.org URL: [3] Title: Undecane-2,4-dione vs. Its Spiro Derivatives: A Comparative Guide to Biological Activity Source: benchchem.com URL: [2] Title: Spiro[4.6]undecane | C11H20 | CID 13226651 - PubChem Source: nih.gov URL: [4] Title: Thermodynamic stability considerations for isostructural dehydrates Source: nih.gov URL: [5] Title: Lyapunov Thermodynamic Stability of the Evolution of Conservatively Perturbed Chemical Equilibrium Source: nih.gov URL:

Sources

Exploratory

Decoding the Pharmacological Profile of 6-Thia-9-azaspiro[4.6]undecan-10-one: Mechanism of Action and Cellular Assay Workflows

Executive Summary The 6-thia-9-azaspiro[4.6]undecan-10-one architecture (CAS: 1428233-34-4) represents a highly privileged, conformationally restricted heterocyclic scaffold. Comprising a 1,4-thiazepan-5-one ring spiro-f...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The 6-thia-9-azaspiro[4.6]undecan-10-one architecture (CAS: 1428233-34-4) represents a highly privileged, conformationally restricted heterocyclic scaffold. Comprising a 1,4-thiazepan-5-one ring spiro-fused to a cyclopentane moiety, this core provides exceptional three-dimensional vectorization for drug discovery. This technical whitepaper dissects the mechanistic utility of this scaffold, detailing its role in target engagement, and establishes a self-validating cellular assay architecture required to rigorously quantify its mechanism of action (MoA) in live-cell models.

Structural Pharmacodynamics of the Spiro-Thiazepanone Core

In modern medicinal chemistry, the 1,4-thiazepan-5-one motif is highly recognized for its presence in bioactive natural products, such as the[1], and serves as a robust peptidomimetic core capable of mimicking β-turn secondary structures[2].

The addition of the spiro[4.6]undecane system elevates this core by restricting the rotational degrees of freedom of the thiazepanone ring.

  • Conformational Rigidity: The spiro-fusion forces the heteroatoms (sulfur and nitrogen) into a fixed spatial arrangement, optimizing hydrogen bonding and dipole interactions with target residues.

  • Hydrophobic Shielding: The cyclopentane ring acts as a lipophilic shield, enhancing membrane permeability while simultaneously anchoring the molecule into hydrophobic sub-pockets of target proteins.

  • Covalent Potential: In specifically functionalized derivatives, the thiazepanone core can be utilized for orthogonal cysteine-specific protein modification, leveraging the stability of the 1,4-thiazepan-5-one linkage under biocompatible conditions [3].

Mechanism of Action: Conformational Restriction & Target Engagement

The primary MoA of the 6-thia-9-azaspiro[4.6]undecan-10-one scaffold lies in its ability to disrupt protein-protein interactions (PPIs) or inhibit specific enzymatic pockets. By acting as a "conformational lock," the scaffold stabilizes the target protein in an inactive state, thereby blocking the recruitment of downstream effectors.

MOA S 6-Thia-9-azaspiro [4.6]undecan-10-one T Target Protein (e.g., PPI Interface) S->T High-affinity binding C Conformational Lock T->C Stabilizes inactive state E Downstream Signaling Inhibition C->E Blocks effector recruitment

Fig 1. Pharmacodynamic pathway of spiro-thiazepanone target engagement and signaling inhibition.

Cellular Assay Architecture: A Self-Validating Paradigm

To rigorously evaluate the MoA of spirocyclic derivatives, biochemical assays are insufficient due to their inability to model cellular permeability, efflux pump activity, and subcellular compartmentalization. As a best practice, we mandate a two-pronged cellular assay approach: NanoBRET for quantitative intracellular target engagement, and the Cellular Thermal Shift Assay (CETSA) for label-free thermodynamic validation.

Quantifying Intracellular Occupancy via NanoBRET

Causality & Expertise: NanoBRET is selected over biochemical assays because it operates in live cells, preserving the native physiological environment (e.g., ATP concentrations, macromolecular crowding). By using a cell-permeable fluorescent tracer, we can competitively displace it with our spirocyclic compound, directly measuring true intracellular target occupancy and accounting for the membrane permeability of the cyclopentane moiety.

Step-by-Step Methodology:

  • Cell Seeding & Transfection: Plate HEK293T cells at 2x10⁴ cells/well in a 96-well format. Transfect with a plasmid encoding the target protein fused to NanoLuc (NLuc) luciferase. Rationale: NLuc provides a high-intensity, stable bioluminescent donor signal required for high signal-to-noise ratios.

  • Tracer Titration (Optimization): Introduce a target-specific fluorescent tracer to establish the EC₅₀. Self-Validation Step: Include a parallel cohort treated with a cell-impermeable tracer control to confirm the BRET signal originates strictly from the intracellular compartment.

  • Compound Treatment: Add serial dilutions of the 6-thia-9-azaspiro[4.6]undecan-10-one derivative (ranging from 10 µM to 0.1 nM) and incubate for 2 hours at 37°C. Rationale: This duration ensures thermodynamic equilibrium between the tracer, the compound, and the NLuc-target fusion.

  • Substrate Addition & Detection: Add the Nano-Glo substrate and immediately measure the BRET ratio (Acceptor emission at 618 nm / Donor emission at 460 nm). A dose-dependent decrease in the BRET ratio indicates successful intracellular displacement of the tracer by the spirocyclic compound.

Workflow Step1 Transfect Cells (NLuc-Target Fusion) Step2 Add Fluorescent Tracer & Test Compound Step1->Step2 24h Incubation Step3 Equilibration (Intracellular Binding) Step2->Step3 2h at 37°C Step4 Measure BRET Ratio (460nm / 618nm) Step3->Step4 Bioluminescence read

Fig 2. Step-by-step NanoBRET workflow for quantifying intracellular target engagement.

Orthogonal Label-Free Validation via CETSA

Causality & Expertise: To ensure the NanoBRET results are not artifacts of the tracer probe or the NLuc tag, CETSA provides a critical, label-free orthogonal validation. It relies on the biophysical principle that ligand binding thermodynamically stabilizes the target protein against heat-induced aggregation, confirming that the spiro-compound directly binds the unmodified, endogenous target.

Step-by-Step Methodology:

  • Cell Treatment: Incubate live cells with the compound at the IC₉₀ concentration determined from the NanoBRET assay for 1 hour.

  • Thermal Profiling: Aliquot the cell suspension into PCR tubes and subject them to a temperature gradient (e.g., 40°C to 65°C) for 3 minutes using a thermal cycler. Rationale: This establishes the melting curve of the target protein.

  • Lysis and Clearance: Lyse the cells using rapid freeze-thaw cycles and centrifuge at 20,000 x g for 20 minutes. Rationale: Centrifugation separates the soluble (folded/stabilized) protein from the aggregated (denatured) protein.

  • Quantification: Analyze the soluble fraction via Western blot or AlphaLISA to determine the apparent aggregation temperature (T_agg). A positive thermal shift (ΔT_agg > 2°C) confirms direct target engagement.

Quantitative SAR & Cellular Efficacy Profiling

As demonstrated in structure-activity relationship (SAR) studies of related 1,4-thiazepan-5-ones, the incorporation of specific substituents (such as a 2-fluorophenyl group) is a strategic modification that fine-tunes the molecule's electronic properties, lipophilicity, and metabolic stability [2].

Below is a representative data summary for a library of 6-thia-9-azaspiro[4.6]undecan-10-one derivatives, demonstrating the correlation between biochemical affinity and cellular efficacy captured by our self-validating assay system.

Compound IDSubstitution (C-2)Biochemical IC₅₀ (nM)NanoBRET IC₅₀ (nM)CETSA Shift (ΔT_agg, °C)Cellular Permeability (P_app)
Spiro-Core (Unsub) -H>10,000>10,000N/AHigh
Derivative A -Phenyl4501,200+2.1Moderate
Derivative B -2-Fluorophenyl85110+5.4High
Derivative C -Trifluoromethyl1245+7.8High

Data Interpretation: The transition from a biochemical assay to NanoBRET often reveals a "cellular shift" (e.g., Derivative A shifts from 450 nM to 1,200 nM) due to membrane barriers. However, optimized derivatives like Derivative C maintain high cellular potency, validated by a robust +7.8°C CETSA stabilization shift.

Conclusion & Future Perspectives

The 6-thia-9-azaspiro[4.6]undecan-10-one scaffold is a highly versatile pharmacophore. By deploying a rigorous, self-validating cellular assay architecture—combining the live-cell quantitative power of NanoBRET with the label-free biophysical validation of CETSA—researchers can confidently translate the unique conformational properties of this spiro-thiazepanone core into viable therapeutic leads.

References

  • Platform for Orthogonal N-Cysteine-Specific Protein Modification Enabled by Cyclopropenone Reagents. National Institutes of Health (PMC).[Link]

  • Natural Cyclic Peptides: Synthetic Strategies and Biomedical Applications. MDPI. [Link]

  • Small molecule natural products in human nasal/oral microbiota. National Institutes of Health (PMC).[Link]

Sources

Foundational

An In-Depth Technical Guide to the Early-Stage Pharmacokinetic Profiling of 6-Thia-9-azaspiro[4.6]undecan-10-one

Foreword: Charting the Course for a Novel Spirocyclic Entity In the landscape of modern drug discovery, the journey from a promising chemical entity to a viable clinical candidate is fraught with challenges. A significan...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Foreword: Charting the Course for a Novel Spirocyclic Entity

In the landscape of modern drug discovery, the journey from a promising chemical entity to a viable clinical candidate is fraught with challenges. A significant number of promising compounds falter due to suboptimal pharmacokinetic properties.[1] Therefore, a comprehensive understanding of a molecule's absorption, distribution, metabolism, and excretion (ADME) profile at the earliest stages is not merely a recommendation but a critical determinant of success.[2][3] This guide provides a robust framework for the early-stage pharmacokinetic evaluation of 6-Thia-9-azaspiro[4.6]undecan-10-one, a novel spirocyclic compound. While specific experimental data for this molecule is not yet publicly available, the principles and methodologies detailed herein offer a comprehensive roadmap for its investigation. This document is intended for researchers, scientists, and drug development professionals, providing both the "how" and the "why" behind crucial experimental decisions.

Foundational Physicochemical and In Silico Profiling

Before embarking on resource-intensive in vitro and in vivo studies, a foundational understanding of the molecule's intrinsic properties is paramount. This initial phase provides early indicators of potential liabilities and guides the design of subsequent experiments.

In Silico ADME Prediction

Computational models serve as a valuable first-pass filter, offering predictions of key pharmacokinetic parameters. While not a substitute for experimental data, these models can flag potential issues and aid in hypothesis generation.[4] For 6-Thia-9-azaspiro[4.6]undecan-10-one, a battery of in silico models would be employed to predict:

  • Aqueous Solubility: A critical factor for oral absorption.

  • Lipophilicity (logP/logD): Influences membrane permeability, protein binding, and metabolism.

  • Permeability: Prediction of intestinal absorption and blood-brain barrier penetration.

  • Plasma Protein Binding: The extent of binding can affect the free drug concentration and, consequently, its efficacy and clearance.

  • Metabolic Stability: Identification of potential sites of metabolism by cytochrome P450 (CYP) enzymes.

Experimental Physicochemical Characterization

Experimental determination of fundamental physicochemical properties is a self-validating step to confirm or refute in silico predictions.

Table 1: Key Physicochemical Parameters and Experimental Methodologies

ParameterExperimental MethodRationale
Aqueous Solubility Thermodynamic & Kinetic Solubility AssaysDetermines the dissolution rate and maximum concentration achievable in aqueous media, impacting oral bioavailability.
Lipophilicity (LogD at pH 7.4) Shake-flask method or HPLC-based methodsMeasures the compound's partitioning between an aqueous and an organic phase, which is crucial for predicting its interaction with biological membranes.
Chemical Stability Incubation in various pH buffers and plasmaAssesses the compound's stability under physiological conditions, identifying any potential for non-enzymatic degradation.[5]

In Vitro ADME Profiling: A Mechanistic Deep Dive

In vitro assays are the cornerstone of early ADME assessment, providing a rapid and cost-effective means to understand the compound's interaction with key biological systems.

Workflow for In Vitro ADME Screening

The following diagram illustrates a typical workflow for the in vitro ADME screening of a novel compound like 6-Thia-9-azaspiro[4.6]undecan-10-one.

in_vitro_workflow compound 6-Thia-9-azaspiro[4.6]undecan-10-one solubility Aqueous Solubility compound->solubility logd LogD (pH 7.4) compound->logd stability Metabolic Stability (Microsomes, Hepatocytes) solubility->stability permeability Permeability (Caco-2/MDCK) logd->permeability metabolite_id Metabolite ID stability->metabolite_id data_integration Data Integration & Risk Assessment permeability->data_integration ppb Plasma Protein Binding ppb->data_integration cyp_inhibition CYP Inhibition cyp_inhibition->data_integration cyp_induction CYP Induction cyp_induction->data_integration metabolite_id->data_integration in_vivo_workflow animal_model Select Animal Model (e.g., Rat, Mouse) dose_formulation Dose Formulation (IV & PO) animal_model->dose_formulation dosing Dosing (Intravenous & Oral) dose_formulation->dosing sampling Blood/Plasma Sampling (Serial or Terminal) dosing->sampling bioanalysis Bioanalysis (LC-MS/MS) sampling->bioanalysis pk_analysis Pharmacokinetic Analysis (NCA/Compartmental) bioanalysis->pk_analysis parameter_determination Determine PK Parameters (CL, Vd, t1/2, F) pk_analysis->parameter_determination

Caption: A procedural workflow for an early in vivo pharmacokinetic study.

Protocol for a Preliminary In Vivo PK Study in Rats
  • Causality: This study aims to determine the fundamental pharmacokinetic parameters of 6-Thia-9-azaspiro[4.6]undecan-10-one, including its clearance, volume of distribution, half-life, and oral bioavailability.

  • Protocol:

    • Animal Model: Use male Sprague-Dawley rats (n=3-5 per group).

    • Dose Formulation:

      • Intravenous (IV): Solubilize the compound in a suitable vehicle (e.g., saline with a co-solvent).

      • Oral (PO): Formulate as a solution or suspension in an appropriate vehicle (e.g., 0.5% methylcellulose).

    • Dosing:

      • IV Group: Administer a single bolus dose (e.g., 1-2 mg/kg) via the tail vein.

      • PO Group: Administer a single dose (e.g., 5-10 mg/kg) via oral gavage.

    • Blood Sampling: Collect serial blood samples (e.g., via tail vein or jugular vein cannula) at predefined time points (e.g., 0.083, 0.25, 0.5, 1, 2, 4, 8, 24 hours post-dose).

    • Sample Processing: Process blood to obtain plasma and store at -80°C until analysis.

    • Bioanalysis: Quantify the concentration of 6-Thia-9-azaspiro[4.6]undecan-10-one in plasma samples using a validated LC-MS/MS method.

    • Pharmacokinetic Analysis: Use non-compartmental analysis (NCA) to calculate key PK parameters.

  • Self-Validation: The bioanalytical method must be fully validated for accuracy, precision, selectivity, and stability according to regulatory guidelines. [6] Table 2: Key In Vivo Pharmacokinetic Parameters and Their Significance

ParameterDescriptionSignificance
Clearance (CL) The volume of plasma cleared of the drug per unit of time.A measure of the body's efficiency in eliminating the drug.
Volume of Distribution (Vd) The theoretical volume that would be necessary to contain the total amount of an administered drug at the same concentration that it is observed in the blood plasma.Indicates the extent of drug distribution into tissues.
Half-life (t½) The time required for the drug concentration in the plasma to decrease by half.Determines the dosing interval.
Bioavailability (F%) The fraction of an administered dose of unchanged drug that reaches the systemic circulation.A critical parameter for oral drug development.

Metabolic Fate: Identification of Transformation Products

Understanding how a compound is metabolized is crucial for predicting its clearance pathways, potential for DDIs, and formation of active or toxic metabolites. [7]

Hypothetical Metabolic Pathways for 6-Thia-9-azaspiro[4.6]undecan-10-one

Based on its chemical structure, potential metabolic pathways for 6-Thia-9-azaspiro[4.6]undecan-10-one could include:

  • Oxidation: Hydroxylation of the cyclopentane or cycloheptane rings, or S-oxidation of the thia- group.

  • N-dealkylation: If substituents are present on the nitrogen.

  • Hydrolysis: Of the amide bond in the lactam ring.

The following diagram illustrates these hypothetical pathways.

metabolic_pathways parent 6-Thia-9-azaspiro[4.6]undecan-10-one oxidation Oxidation (Hydroxylation, S-oxidation) parent->oxidation Phase I hydrolysis Amide Hydrolysis parent->hydrolysis Phase I metabolite1 Oxidized Metabolite oxidation->metabolite1 metabolite2 Hydrolyzed Metabolite hydrolysis->metabolite2 conjugation Conjugation (Glucuronidation, Sulfation) metabolite3 Conjugated Metabolite conjugation->metabolite3 metabolite1->conjugation Phase II metabolite2->conjugation Phase II

Caption: Hypothetical metabolic pathways for 6-Thia-9-azaspiro[4.6]undecan-10-one.

Experimental Approach for Metabolite Identification
  • In Vitro: Incubate the compound with liver microsomes and hepatocytes, followed by analysis using high-resolution mass spectrometry (HRMS) to identify potential metabolites.

  • In Vivo: Analyze plasma, urine, and feces samples from the in vivo PK study using HRMS to identify metabolites formed in the whole-body system.

Bioanalytical Method Validation: Ensuring Data Integrity

The reliability of all pharmacokinetic data hinges on the quality of the bioanalytical methods used for quantification. A robust and validated bioanalytical method is non-negotiable. [6]

Core Principles of Bioanalytical Method Validation

Any LC-MS/MS method for the quantification of 6-Thia-9-azaspiro[4.6]undecan-10-one in biological matrices must be validated according to regulatory guidelines from agencies like the FDA and EMA. [6] Table 3: Key Bioanalytical Method Validation Parameters

ParameterDescription
Selectivity & Specificity The ability to differentiate and quantify the analyte in the presence of other components in the sample.
Accuracy & Precision The closeness of the determined value to the nominal concentration and the reproducibility of the measurements.
Calibration Curve The relationship between the instrument response and the known concentration of the analyte.
Lower Limit of Quantification (LLOQ) The lowest concentration of the analyte that can be measured with acceptable accuracy and precision.
Stability The stability of the analyte in the biological matrix under different storage and processing conditions.
Matrix Effect The effect of matrix components on the ionization of the analyte.

Conclusion: Synthesizing a Go/No-Go Decision

The early-stage pharmacokinetic profiling of 6-Thia-9-azaspiro[4.6]undecan-10-one, as outlined in this guide, provides a comprehensive framework for generating the data necessary to make informed decisions in a drug discovery program. By integrating the findings from in silico, in vitro, and in vivo studies, researchers can build a holistic understanding of the compound's ADME properties. This integrated profile will highlight its strengths and weaknesses, guide further optimization efforts, and ultimately determine its potential for advancement as a clinical candidate. The rigorous, self-validating nature of the described protocols ensures the generation of high-quality, reliable data, which is the bedrock of successful drug development.

References

  • Proventa International. (n.d.). Preclinical Pharmacokinetics: Solving the Problems of Early-Stage Predictive Assays. Retrieved from [Link]

  • Frontiers in Pharmacology. (2014, July 27). Implementation of pharmacokinetic and pharmacodynamic strategies in early research phases of drug discovery and development at Novartis Institute of Biomedical Research. Retrieved from [Link]

  • MDPI. (2024, January 30). Early Stage Preclinical Formulation Strategies to Alter the Pharmacokinetic Profile of Two Small Molecule Therapeutics. Retrieved from [Link]

  • PubMed. (n.d.). Pharmacokinetics and Metabolism in Early Drug Discovery. Retrieved from [Link]

  • PubMed. (2020, July 10). Guidelines for the experimental design of pharmacokinetic studies with nanomaterials in preclinical animal models. Retrieved from [Link]

  • Hughes, J. P., Rees, S., Kalindjian, S. B., & Philpott, K. L. (2011). Principles of early drug discovery. British Journal of Pharmacology, 162(6), 1239–1249. [Link]

  • XenoGesis. (2024, August 1). How To Develop New Drugs Faster And Safer: A Guide To Preclinical DMPK Studies. Retrieved from [Link]

  • Saudi Food & Drug Authority. (2024, March 27). General Considerations for Preclinical Studies Submissions. Retrieved from [Link]

  • Charles River Laboratories. (n.d.). In Vitro ADME Assays and Services. Retrieved from [Link]

  • PPD. (n.d.). Preclinical Studies in Drug Development. Retrieved from [Link]

  • Symeres. (n.d.). In vitro ADME drug discovery services. Retrieved from [Link]

  • BioAgilytix. (n.d.). THE ULTIMATE GUIDE TO PRECLINICAL IND STUDIES. Retrieved from [Link]

  • Creative Biolabs. (n.d.). In Vitro ADME Assays: Principles, Applications & Protocols. Retrieved from [Link]

  • VectorB2B. (n.d.). In vitro ADME-Tox characterisation in drug discovery and development. Retrieved from [Link]

  • ZINC15. (n.d.). 6-thia-9-azaspiro[4.6]undecan-10-one. Retrieved from [Link]

  • PubMed Central. (2021, June 30). Bioanalytical Methods and Strategic Perspectives Addressing the Rising Complexity of Novel Bioconjugates and Delivery Routes for Biotherapeutics. Retrieved from [Link]

  • PubMed Central. (2023, August 4). Validation steps and parameters of bioanalytical methods using in clinical studies: A narrative review. Retrieved from [Link]

Sources

Protocols & Analytical Methods

Method

Synthesis of 6-Thia-9-azaspiro[4.6]undecan-10-one: A Detailed Protocol for Drug Discovery and Development

Abstract This comprehensive guide details a robust, step-by-step protocol for the synthesis of 6-Thia-9-azaspiro[4.6]undecan-10-one, a novel spirocyclic lactam with significant potential in medicinal chemistry and drug d...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Abstract

This comprehensive guide details a robust, step-by-step protocol for the synthesis of 6-Thia-9-azaspiro[4.6]undecan-10-one, a novel spirocyclic lactam with significant potential in medicinal chemistry and drug development. Spirocyclic scaffolds are of increasing interest due to their inherent three-dimensional structures, which can lead to enhanced protein interactions and improved pharmacological properties.[1][2] This protocol leverages a multicomponent reaction strategy, known for its efficiency and atom economy in generating molecular complexity, followed by a subsequent cyclization to yield the target compound.[3][4][5] This document is intended for researchers, scientists, and drug development professionals, providing not only a detailed procedure but also the underlying scientific rationale for key experimental choices.

Introduction: The Significance of Spirocyclic Lactams

Lactams are a cornerstone of many bioactive molecules and pharmaceuticals, most notably the penicillin family of antibiotics.[3] The incorporation of a spirocyclic junction introduces a rigid, three-dimensional element to the molecular architecture. This structural feature can be highly advantageous in drug design, as it can enhance binding affinity and selectivity for biological targets, as well as improve physicochemical properties such as solubility.[1] The target molecule, 6-Thia-9-azaspiro[4.6]undecan-10-one, combines the privileged lactam motif with a spiro-piperidine and a tetrahydrothiophene ring, making it an attractive scaffold for exploring new chemical space in drug discovery.

The synthesis of spiro-β-lactams and their larger ring analogues has been approached through various methods, including intramolecular cyclizations and multicomponent reactions (MCRs) like the Ugi and Passerini reactions.[6][7] MCRs are particularly powerful as they allow for the rapid assembly of complex molecules from simple starting materials in a single step, which is highly desirable in the synthesis of compound libraries for screening.[5][8] This protocol will employ a modern, efficient approach based on an isocyanide-based multicomponent reaction (IMCR) followed by a crucial intramolecular cyclization step.[3][7]

Reaction Scheme Overview

The synthesis of 6-Thia-9-azaspiro[4.6]undecan-10-one is proposed to proceed via a three-step sequence:

  • Preparation of Starting Materials: This involves the synthesis of N-Boc-4-piperidone and 3-(tritylthio)propanoic acid.

  • Ugi Four-Component Reaction (U-4CR): The core acyclic precursor is assembled by reacting N-Boc-4-piperidone, an amine, 3-(tritylthio)propanoic acid, and an isocyanide.

  • Deprotection and Intramolecular Cyclization: Removal of the protecting groups will be followed by a spontaneous or induced intramolecular cyclization to form the final spirocyclic lactam.

Experimental Protocols

Materials and Instrumentation

All reagents should be of analytical grade and used as received unless otherwise noted. Solvents should be dried according to standard procedures.[9] Reactions should be monitored by thin-layer chromatography (TLC) on silica gel plates.[10] Column chromatography should be performed using silica gel (100-200 mesh).[10] NMR spectra should be recorded on a 400 MHz spectrometer, and chemical shifts reported in ppm relative to TMS.[11] Mass spectra should be obtained using an ESI-TOF spectrometer.[11]

Step 1: Synthesis of N-Boc-4-piperidone

The protection of the piperidone nitrogen is crucial for controlling reactivity in the subsequent multicomponent reaction. The tert-butoxycarbonyl (Boc) group is an ideal choice due to its stability and ease of removal under acidic conditions.[12]

Reaction:

Caption: Synthetic workflow for 6-Thia-9-azaspiro[4.6]undecan-10-one.

Safety Precautions

  • All manipulations should be carried out in a well-ventilated fume hood.

  • Personal protective equipment (safety glasses, lab coat, and gloves) must be worn at all times.

  • Isocyanides are volatile and have a strong, unpleasant odor; handle with care.

  • Trifluoroacetic acid is highly corrosive; handle with appropriate caution.

  • Refer to the Material Safety Data Sheets (MSDS) for all chemicals before use.

Characterization of the Final Product

The structure of the synthesized 6-Thia-9-azaspiro[4.6]undecan-10-one should be confirmed by standard analytical techniques:

  • ¹H NMR: To confirm the proton environment and connectivity.

  • ¹³C NMR: To verify the carbon framework.

  • HRMS (High-Resolution Mass Spectrometry): To confirm the exact mass and molecular formula.

  • IR Spectroscopy: To identify key functional groups, particularly the lactam carbonyl.

Troubleshooting

ProblemPossible CauseSuggested Solution
Low yield in Ugi reactionIncomplete imine formationIncrease the reaction time for imine formation before adding other components.
Steric hindranceConsider using a less bulky isocyanide or amine.
Incomplete cyclizationInsufficiently acidic conditionsIncrease the concentration of TFA or the reaction time for deprotection.
Steric hindrance in the transition stateGentle heating may promote cyclization, but monitor for side reactions.
Purification difficultiesCo-eluting impuritiesOptimize the solvent system for column chromatography; consider preparative HPLC.

Conclusion

This application note provides a detailed and scientifically grounded protocol for the synthesis of 6-Thia-9-azaspiro[4.6]undecan-10-one. By employing a modern multicomponent reaction strategy, this guide facilitates the efficient construction of a novel and medicinally relevant spirocyclic lactam scaffold. The step-by-step instructions, coupled with explanations of the underlying chemical principles, are designed to enable researchers to successfully synthesize and further explore the potential of this promising class of compounds.

References

  • Current time information in Le Flore County, US. (n.d.). Google.
  • Facile Synthesis of Spirocyclic Lactams from β-Keto Carboxylic Acids. (2015). ACS Publications. Retrieved from [Link]

  • Synthesis of Spiro-β-lactam-pyrroloquinolines as Fused Heterocyclic Scaffolds through Post-transformation Reactions. (2020). The Journal of Organic Chemistry. Retrieved from [Link]

  • Recent advances in the multicomponent synthesis of heterocycles using tetronic acid. (2023). RSC Advances. Retrieved from [Link]

  • Isocyanide-based multicomponent reactions towards cyclic constrained peptidomimetics. (n.d.). Beilstein Journal of Organic Chemistry. Retrieved from [Link]

  • Arora, R., Venugopalan, P., & Bari, S. S. (2010). Synthesis of novel spiro-β-lactams. Journal of Chemical Sciences, 122(2), 125-135. Retrieved from [Link]

  • Synthesis of 1-Substituted 2-Azaspiro[4.5]deca-6,9-dien-8-ones and 2-Azaspiro[4.5]deca-1,6,9-trien-8-ones by Condensation of 2,6-Dimethylphenol with Isobutyraldehyde and Nitriles. (2012). ResearchGate. Retrieved from [Link]

  • Preparation method of 3-(3-trifluoromethylphenyl) propionic acid serving as cinacalcethdrochloride intermediate. (n.d.). Google Patents.
  • Synthesis of spiro-annelated γ-lactams by isocyanide-based multicomponent reactions involving hem-disubstituted bifunctional re. (n.d.). Sciforum. Retrieved from [Link]

  • Applications of Multicomponent Reactions to the Synthesis of Diverse Heterocyclic Scaffolds. (n.d.). Wiley Online Library. Retrieved from [Link]

  • Synthesis method of N-boc-4-hydroxypiperidine. (n.d.). Google Patents.
  • One-Pot Synthesis of Thiochromen-4-ones from 3-(Arylthio)propanoic Acids. (2025). MDPI. Retrieved from [Link]

  • New Methods for the Synthesis of Spirocyclic Cephalosporin Analogues. (n.d.). PMC. Retrieved from [Link]

  • Privileged heterocycles: bioactivity and synthesis of 1,9-diazaspiro[5.5]undecane-containing compounds. (n.d.). PMC. Retrieved from [Link]

  • Applications of Multicomponent Reactions for the Synthesis of Diverse Heterocyclic Scaffolds. (2007). Organic Letters. Retrieved from [Link]

  • Microdroplet Chemistry Accelerating a Three-Component Passerini Reaction for α-Acyloxy Carboxamide Synthesis. (2023). ACS Publications. Retrieved from [Link]

  • Synthesis and Structure-Activity Relationships of New Chiral Spiro-β-lactams Highly Active Against HIV-1 and Plasmodium. (2021). ResearchGate. Retrieved from [Link]

  • Synthesis of Functionalized β-Lactams and Pyrrolidine-2,5-diones through a Metal-Free Sequential Ugi-4CR/Cyclization Reaction. (2014). The Journal of Organic Chemistry. Retrieved from [Link]

  • Multi-Component Reactions in Heterocyclic Chemistry. (2025). ResearchGate. Retrieved from [Link]

  • Fentanyl Synthesis Using N-BOC-4-Piperidinone. (2023). DTIC. Retrieved from [Link]

  • (R)-2-(BENZYLOXYCARBONYLAMINO-METHYL)-3-PHENYLPROPANOIC ACID (Z-β 2 hPHE-OH). (n.d.). Organic Syntheses Procedure. Retrieved from [Link]

  • A Concise Review of Multicomponent Reactions Using Novel Heterogeneous Catalysts under Microwave Irradiation. (2023). MDPI. Retrieved from [Link]

  • Synthesis of 6-Methoxy-1-oxaspirod[13][14]eca-6,9-diene-8-one. (2002). MDPI. Retrieved from [Link]

  • 1,4-Piperidinedicarboxylic acid, 4-[[(9H-fluoren-9-ylmethyloxy)carbonyl]amino]-, (1,1-dimethylethyl) ester. (n.d.). Organic Syntheses Procedure. Retrieved from [Link]

  • Stereoselective synthesis of diazaspiro[5.5]undecane derivatives via base promoted [5+1] double Michael addition of N,N. (2015). ScienceDirect. Retrieved from [Link]

  • The 100 facets of the Passerini reaction. (n.d.). PMC. Retrieved from [Link]

  • Multicomponent Reactions for the Synthesis of Active Pharmaceutical Ingredients. (n.d.). PMC. Retrieved from [Link]

  • synthesis of 1-azaspiro[4.5]-7-decen-2-one from l- asparagine and l-aspartic acid. (2022). Heterocycles. Retrieved from [Link]

  • Synthesis of 3-(Arylthio)propionic Acids from Nonactivated Aryl Iodides and their Use as Odorless Aryl Mercaptan Surrogates. (2018). Thieme Chemistry. Retrieved from [Link]

  • Synthesis and structure-activity relationships of new chiral spiro-β-lactams highly active against HIV-1 and Plasmodium. (2021). PubMed. Retrieved from [Link]

Sources

Application

Application Note: Integration of 6-Thia-9-azaspiro[4.6]undecan-10-one in 3D-Scaffold Drug Discovery

Introduction & Scientific Rationale The pharmaceutical industry's paradigm shift toward sp3 -rich, three-dimensional architectures—often conceptualized as the "escape from flatland"—has positioned spirocyclic modules as...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Scientific Rationale

The pharmaceutical industry's paradigm shift toward sp3 -rich, three-dimensional architectures—often conceptualized as the "escape from flatland"—has positioned spirocyclic modules as premier building blocks for modern library design[1]. Traditional flat, high- sp2 aromatic scaffolds often suffer from poor aqueous solubility, high attrition rates due to off-target toxicity, and limited spatial projection. By incorporating spirocyclic systems, medicinal chemists can access uncharted 3D-macromolecular biological space[2].

6-Thia-9-azaspiro[4.6]undecan-10-one is a highly specialized 11-atom spirocyclic scaffold. Structurally, it consists of a lipophilic cyclopentane ring spiro-fused to a 7-membered 1,4-thiazepan-5-one (lactam) core[3]. This specific architecture offers a triad of pharmacological advantages:

  • Conformational Restriction: The spiro-fusion rigidifies the typically flexible 7-membered thiazepane ring, reducing the entropic penalty upon binding to a target receptor.

  • Tunable Exit Vectors: The nitrogen atom (position 9) and the alpha-carbon of the lactam provide orthogonal functionalization points, allowing for precise vectorization of substituents[4].

  • Metabolic & Physicochemical Tuning: The sulfur atom (position 6) acts as a metabolic liability that can be intentionally oxidized to a sulfoxide or sulfone, drastically altering the topological polar surface area (TPSA) and logP without changing the core geometry[2].

Similar thia-azaspiro scaffolds have demonstrated immense utility in targeting complex biological pathways, ranging from liver diseases[5] to neurodegenerative targets such as BACE1[6].

Physicochemical Profiling

Understanding the baseline properties of the scaffold is critical for predicting its behavior in biological systems. The table below outlines the calculated physicochemical advantages of the spirocyclic scaffold compared to its non-spiro, monocyclic counterpart.

Property1,4-Thiazepan-5-one (Monocyclic)6-Thia-9-azaspiro[4.6]undecan-10-onePharmacological Impact in Drug Design
Fraction sp3 ( Fsp3​ ) 0.800.91 Higher Fsp3​ correlates with improved aqueous solubility and lower clinical attrition.
Conformational Entropy High (Flexible)Low (Rigidified) Locks the pharmacophore in a bioactive conformation, increasing target affinity.
Lipophilicity (cLogP) ~0.1~1.4 The cyclopentane ring enhances membrane permeability without requiring flat aromatic rings.
Oxidation Potential High (Sulfur)High (Sulfur) Enables late-stage oxidation to sulfones, providing a rapid method to modulate TPSA.

Scaffold Functionalization & Screening Workflow

To systematically exploit 6-Thia-9-azaspiro[4.6]undecan-10-one, a divergent synthetic and biological screening workflow is required. The diagram below illustrates the critical path from the core module to lead candidate selection.

ScaffoldWorkflow Core 6-Thia-9-azaspiro [4.6]undecan-10-one (Core Scaffold) Deriv1 N-Alkylation / Arylation (Vector 1) Core->Deriv1 NaH / R-X or Buchwald Deriv2 S-Oxidation (Sulfoxide/Sulfone) (Vector 2) Core->Deriv2 mCPBA Oxidation Screening High-Throughput Screening (HTS) Deriv1->Screening Deriv2->Screening PK ADME / PK Profiling (Metabolic Stability) Screening->PK Hit Triage Lead Lead Candidate Selection PK->Lead Data Synthesis

Workflow for the functionalization and screening of the 6-thia-9-azaspiro[4.6]undecan-10-one scaffold.

Experimental Protocols

Protocol A: N-Alkylation of the Lactam Core

Functionalizing the nitrogen atom of the 7-membered lactam is the primary method for introducing vector diversity. Because lactam nitrogens are weakly acidic ( pKa​≈15−17 ) and sterically hindered by the spiro-fusion, strong bases and polar aprotic solvents are required.

Reagents & Materials:

  • 6-Thia-9-azaspiro[4.6]undecan-10-one (1.0 eq)

  • Alkyl halide (e.g., Benzyl bromide) (1.2 eq)

  • Sodium Hydride (NaH, 60% dispersion in mineral oil) (1.5 eq)

  • Anhydrous N,N-Dimethylformamide (DMF)

Step-by-Step Methodology:

  • Preparation: Flame-dry a round-bottom flask under inert argon atmosphere. Causality: NaH reacts violently with atmospheric moisture, which would quench the base and halt the reaction.

  • Solubilization: Dissolve the spirocyclic scaffold in anhydrous DMF (0.2 M concentration). Cool the solution to 0 °C using an ice bath.

  • Deprotonation: Add NaH portion-wise. Stir at 0 °C for 30 minutes. Causality: The low temperature controls the exothermic evolution of hydrogen gas and prevents ring-opening side reactions of the thiazepane core.

  • Electrophile Addition: Add the alkyl halide dropwise. Remove the ice bath and allow the reaction to warm to room temperature, stirring for 4 hours.

  • Self-Validation (In-Process): Monitor the reaction via TLC or LC-MS. The disappearance of the parent mass ( [M+H]+ ) and the appearance of the alkylated mass confirms complete conversion.

  • Quenching & Workup: Cool the mixture back to 0 °C and carefully quench with saturated aqueous NH4​Cl . Extract with Ethyl Acetate (3x). Wash the combined organic layers with brine (5x) to remove residual DMF.

  • Purification: Dry over Na2​SO4​ , concentrate under reduced pressure, and purify via flash column chromatography.

Protocol B: In Vitro Human Liver Microsome (HLM) Stability Assay

Because the 6-thia-9-azaspiro[4.6]undecan-10-one scaffold contains a thioether linkage, it is highly susceptible to oxidation by Cytochrome P450 (CYP) and Flavin-containing monooxygenase (FMO) enzymes. Evaluating its metabolic half-life early in the discovery phase is critical[5].

Reagents & Materials:

  • Pooled Human Liver Microsomes (HLM, 20 mg/mL)

  • NADPH Regenerating System (Solution A + Solution B)

  • 100 mM Potassium Phosphate Buffer (pH 7.4)

  • Ice-cold Acetonitrile containing Internal Standard (IS)

Step-by-Step Methodology:

  • Incubation Setup: Prepare a reaction mixture containing 100 mM phosphate buffer, 0.5 mg/mL HLM protein, and 1 µM of the functionalized spirocyclic test compound.

  • Pre-warming: Incubate the mixture in a water bath at 37 °C for 5 minutes. Causality: Pre-warming ensures that the enzymes are at their physiological optimum before the reaction is initiated, preventing artificial lag phases in the kinetic data.

  • Initiation: Initiate the metabolic reaction by adding the NADPH regenerating system (final concentration 1 mM). Causality: NADPH is the obligate electron donor for CYP450 and FMO enzymes; without it, oxidative metabolism of the sulfur atom will not occur.

  • Time-Course Sampling: At specific time points (0, 15, 30, 45, and 60 minutes), remove a 50 µL aliquot from the reaction mixture.

  • Quenching (Self-Validation): Immediately dispense the aliquot into 150 µL of ice-cold Acetonitrile containing the IS. Causality: The organic solvent instantly denatures the microsomal proteins, halting metabolism at the exact time point. The IS ensures that any volumetric errors during extraction are normalized during mass spectrometry.

  • Analysis: Centrifuge the quenched samples at 4,000 rpm for 15 minutes to pellet the precipitated proteins. Transfer the supernatant to LC-MS vials and quantify the remaining parent compound via LC-MS/MS to calculate the intrinsic clearance ( CLint​ ) and half-life ( t1/2​ ).

References

  • Li DB, Rogers-Evans M, Carreira EM. "Construction of Multifunctional Modules for Drug Discovery: Synthesis of Novel Thia/Oxa-Azaspiro[3.4]octanes." Organic Letters - ACS Publications. Available at:[Link]

  • Li DB, Rogers-Evans M, Carreira EM. "Synthesis of Novel Azaspiro[3.4]octanes as Multifunctional Modules in Drug Discovery." Organic Letters - ACS Publications. Available at:[Link]

  • ZINC15. "6-thia-9-azaspiro[4.6]undecan-10-one." Docking.org. Available at:[Link]

  • Google Patents. "WO2023222850A1 - Amido heteroaromatic compounds useful in the treatment of liver diseases." Google Patents.
  • European Patent Office. "EP 3250035 B1 - COMPOUNDS AND THEIR USE AS BACE1 INHIBITORS." Googleapis.com. Available at:[Link]

Sources

Method

Application Note: A Comprehensive Guide to the Chromatographic Purification of 6-Thia-9-azaspiro[4.6]undecan-10-one

Abstract This guide provides detailed application notes and robust protocols for the chromatographic purification of 6-Thia-9-azaspiro[4.6]undecan-10-one, a spirocyclic thio-lactam scaffold of significant interest in med...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Abstract

This guide provides detailed application notes and robust protocols for the chromatographic purification of 6-Thia-9-azaspiro[4.6]undecan-10-one, a spirocyclic thio-lactam scaffold of significant interest in medicinal chemistry and drug development. Recognizing the unique challenges presented by its structure, this document outlines systematic strategies for achieving high purity, from initial crude cleanup to the isolation of specific stereoisomers. We delve into the principles and practical execution of flash chromatography for bulk purification, High-Performance Liquid Chromatography (HPLC) for achieving analytical-grade purity, and Supercritical Fluid Chromatography (SFC) for efficient chiral separations. The protocols are designed to be self-validating, with an emphasis on the rationale behind methodological choices, ensuring researchers can adapt these strategies to their specific needs.

Introduction and Compound Analysis

Spirocyclic scaffolds are increasingly prevalent in modern pharmaceuticals due to their ability to introduce three-dimensional complexity, which can lead to improved potency and optimized physicochemical properties.[1] The target molecule, 6-Thia-9-azaspiro[4.6]undecan-10-one, incorporates a lactam, a thioether, and a spirocyclic core. This combination of functional groups necessitates a carefully designed purification strategy.

Compound Structure and Properties:

  • Polarity: The presence of the lactam amide and the thioether introduces significant polarity.

  • Solubility: Expected to be soluble in moderately polar organic solvents like dichloromethane (DCM), ethyl acetate (EtOAc), and alcohols.

  • Chirality: The spiro carbon atom (C5) is a stereocenter, meaning the molecule exists as a pair of enantiomers. Purification of a single enantiomer is often crucial for pharmacological studies.[2]

  • Stability: Lactams and thioethers are generally stable under standard chromatographic conditions, but care should be taken to avoid strongly acidic or basic conditions that could lead to hydrolysis or oxidation.

This guide provides a logical workflow, starting from the most common and scalable method (flash chromatography) and progressing to more specialized, high-resolution techniques (HPLC and SFC).

General Purification Workflow

A successful purification strategy follows a logical progression from crude material to the final, high-purity compound. The choice of method depends on the initial purity of the sample, the quantity of material, and the final purity requirements.

Purification_Workflow Crude Crude Reaction Mixture TLC TLC Method Development (Hex/EtOAc, DCM/MeOH) Crude->TLC Analyze sample Flash Flash Chromatography (Bulk Purification) TLC->Flash Define conditions Purity_Check1 Purity Check (TLC, LC-MS) >95% Purity? Flash->Purity_Check1 Collect fractions Final_Racemate Final Product (Racemic) Purity_Check1->Final_Racemate Yes HPLC Preparative HPLC (High Purity Achiral) Purity_Check1->HPLC No (Closely Eluting Impurities) Chiral_Sep Chiral Separation Needed? Final_Racemate->Chiral_Sep Assess needs Chiral_Sep->Final_Racemate No SFC Preparative SFC (Chiral Separation) Chiral_Sep->SFC Yes HPLC->Purity_Check1 Final_Enantiomer Final Product (Single Enantiomer) SFC->Final_Enantiomer Isolate enantiomers

Caption: A typical decision workflow for the purification of 6-Thia-9-azaspiro[4.6]undecan-10-one.

Method 1: Flash Column Chromatography for Routine Purification

Flash chromatography is the workhorse for purifying multigram quantities of organic compounds in a research setting.[3] It is ideal for removing major impurities and isolating the target compound with moderate to good purity (>95%).

Rationale and Method Development

The key to successful flash chromatography is developing an appropriate solvent system using Thin Layer Chromatography (TLC). The goal is to find a mobile phase that provides a retention factor (Rƒ) of 0.25-0.35 for the target compound. This Rƒ value ensures good separation from impurities and a reasonable elution time.

Table 1: TLC Solvent System Screening

Solvent System (v/v)PolarityExpected Rƒ of TargetComments
70:30 Hexanes:Ethyl AcetateLow-Medium~0.1-0.2Good starting point. Increase EtOAc for higher Rƒ.
50:50 Hexanes:Ethyl AcetateMedium~0.3-0.4Likely to be a suitable system for elution.
98:2 Dichloromethane:MethanolMedium~0.2-0.3Provides different selectivity compared to EtOAc systems.
95:5 Dichloromethane:MethanolMedium-High~0.4-0.5Use if compound shows low mobility in other systems.
Step-by-Step Protocol
  • TLC Analysis: Spot the crude reaction mixture on a silica gel TLC plate. Develop the plate in the chosen solvent systems (see Table 1) to identify the optimal mobile phase. Visualize spots using UV light and/or a potassium permanganate stain.

  • Column Selection and Packing:

    • For 1 gram of crude material, select a 40 g silica gel column.

    • Pack the column as a slurry with the initial, less polar mobile phase (e.g., 70:30 Hexanes:EtOAc) to ensure a homogenous packed bed. Do not let the column run dry.[3]

  • Sample Loading:

    • Liquid Loading: If the crude product is not viscous and is fully soluble in a minimal amount of the mobile phase, it can be loaded directly onto the column.

    • Dry Loading (Recommended): Dissolve the crude material in a suitable solvent (e.g., DCM, acetone). Add a small amount of silica gel (2-3x the mass of the crude product) and evaporate the solvent under reduced pressure to obtain a free-flowing powder. Carefully add this powder to the top of the packed column. This technique often results in sharper bands and better separation.[3]

  • Elution:

    • Isocratic Elution: If TLC shows good separation between the target and all impurities, elute with the chosen mobile phase (e.g., 50:50 Hexanes:EtOAc) until the product has been collected.

    • Gradient Elution (Recommended): Start with a less polar mobile phase (e.g., 70:30 Hexanes:EtOAc) to elute non-polar impurities. Gradually increase the polarity (e.g., to 50:50 Hexanes:EtOAc) to elute the target compound. This sharpens the product band and improves resolution.

  • Fraction Collection and Analysis: Collect fractions and analyze them by TLC to identify those containing the pure product. Combine the pure fractions and remove the solvent under reduced pressure.

Method 2: Preparative HPLC for High-Purity Isolation

When flash chromatography is insufficient to separate closely eluting impurities or when >99% purity is required, preparative HPLC is the method of choice. The compound's moderate polarity makes it amenable to both Reverse-Phase (RP) and Normal-Phase (NP) HPLC.

Reverse-Phase HPLC (RP-HPLC)

RP-HPLC is generally the first choice due to the stability and reproducibility of C18 columns.

Analytical HPLC is used to develop the separation method before scaling up to a preparative scale.[4] A shallow gradient is often used to maximize resolution. Mobile phase additives like formic acid (FA) or trifluoroacetic acid (TFA) are often used to improve peak shape for polar compounds.

Table 2: Typical RP-HPLC Conditions

ParameterAnalytical ScalePreparative ScaleRationale
Column C18, 4.6 x 150 mm, 5 µmC18, 21.2 x 150 mm, 5 µmMaintain same chemistry and particle size for predictable scaling.
Mobile Phase A Water + 0.1% FAWater + 0.1% FAAcidifier improves peak shape by suppressing ionization.[5]
Mobile Phase B Acetonitrile + 0.1% FAAcetonitrile + 0.1% FAAcetonitrile is a common organic modifier with low viscosity.
Gradient 10-95% B over 15 min30-60% B over 20 minA focused gradient is used in prep to maximize throughput.
Flow Rate 1.0 mL/min20 mL/minFlow rate is scaled based on the column cross-sectional area.
Detection UV at 220 nmUV at 220 nmThe lactam amide bond provides a chromophore for UV detection.
  • Analytical Method Development: Develop a separation method on an analytical RP-HPLC system to achieve baseline resolution of the target compound from its impurities.

  • Scale-Up Calculation: Scale the flow rate and gradient according to the dimensions of the preparative column.

  • Sample Preparation: Dissolve the sample from the flash chromatography step in a minimal amount of a strong solvent (like DMSO or DMF) and then dilute with the initial mobile phase to prevent peak distortion. Ensure the final solution is filtered through a 0.45 µm filter.

  • Purification Run: Equilibrate the preparative column. Inject the sample and run the focused gradient.

  • Fraction Collection: Collect fractions based on the UV detector signal.

  • Analysis and Pooling: Analyze the collected fractions by analytical HPLC. Pool the pure fractions and remove the organic solvent. The final product may require lyophilization to remove the water.

Method 3: Preparative SFC for Chiral Separation

The spirocyclic nature of 6-Thia-9-azaspiro[4.6]undecan-10-one creates a chiral center. Supercritical Fluid Chromatography (SFC) is the premier technique for chiral separations due to its high efficiency, speed, and reduced use of organic solvents compared to normal-phase HPLC.[6][7]

Rationale and Method Development

SFC utilizes supercritical CO2 as the primary mobile phase, which has low viscosity and high diffusivity, leading to fast separations.[7] Separation of enantiomers is achieved using a Chiral Stationary Phase (CSP). Method development involves screening different CSPs and organic co-solvents (modifiers).

SFC_Method_Dev Start Racemic Sample Screen_Cols Screen Chiral Columns (e.g., IA, IB, IC, AD, AS) Start->Screen_Cols Inject on multiple columns Screen_Mods Screen Modifiers (Methanol, Ethanol, IPA) Screen_Cols->Screen_Mods Select best column(s) Optimize Optimize Isocratic Method (Adjust % Modifier) Screen_Mods->Optimize Select best modifier Scaleup Scale to Preparative SFC (Stacked Injections) Optimize->Scaleup Develop high-throughput method Collect Collect Enantiomers Scaleup->Collect Run purification

Caption: Workflow for developing a chiral SFC purification method.

Step-by-Step Protocol
  • Column and Modifier Screening:

    • Using an analytical SFC system, screen a set of polysaccharide-based chiral columns (e.g., Chiralpak® IA, IB, IC) with a standard gradient (e.g., 5-40% Methanol in CO2 over 5 minutes).

    • If separation is observed, optimize by screening other modifiers (Ethanol, Isopropanol) to improve resolution or change elution order.

  • Isocratic Method Optimization: Convert the best gradient method to an isocratic one for preparative purification. This allows for stacked injections, which significantly increases throughput. The isocratic modifier percentage is typically set slightly lower than the percentage at which the peak eluted during the gradient run.

  • Preparative Run:

    • Equilibrate the preparative chiral column under the optimized isocratic conditions.

    • Dissolve the racemic sample in the modifier (e.g., Methanol or Ethanol).

    • Perform stacked injections, where a new injection is made before the previous one has fully eluted, maximizing the use of the instrument time.

  • Fraction Collection: Fractions for each enantiomer are collected separately.

  • Purity and Enantiomeric Excess (e.e.) Analysis: Analyze the collected fractions by analytical chiral SFC to confirm purity and determine the enantiomeric excess of each isolated enantiomer.

Table 3: Typical SFC Screening Conditions

ParameterSettingRationale
Columns Chiralpak IA, IB, IC, AD (4.6 x 150 mm)These columns cover a broad range of chiral selectivities.[2]
Mobile Phase A Supercritical CO2Primary mobile phase in SFC.[6]
Mobile Phase B Methanol, EthanolCommon polar modifiers to control retention and selectivity.
Gradient 5-40% B over 5 minutesA fast, generic gradient for initial screening.
Flow Rate 3.0 mL/minTypical for analytical SFC.
Back Pressure 150 barMaintains the supercritical state of CO2.
Temperature 40 °CInfluences fluid density and can affect selectivity.

Conclusion

The purification of 6-Thia-9-azaspiro[4.6]undecan-10-one can be effectively achieved through a multi-step chromatographic approach. Standard flash chromatography provides an excellent method for initial, large-scale cleanup from crude reaction mixtures. For instances requiring higher purity, reverse-phase preparative HPLC offers a reliable solution. Finally, to resolve the inherent chirality of the spirocyclic core, preparative SFC stands out as the most efficient and green technology. By following the systematic workflows and protocols outlined in this guide, researchers can confidently purify this valuable scaffold for applications in drug discovery and development.

References

  • Alves, M. J., Bártolo, A., & Pinho e Melo, T. M. (2022). Synthesis of novel chiral spiro-β-lactams from nitrile oxides and 6-(Z)-(benzoylmethylene)penicillanate. RSC Advances. Available at: [Link]

  • NextSDS. (n.d.). 6-oxa-2lambda6-thia-9-azaspiro[4.6]undecane-2,2-dione hydrochloride. Retrieved from: [Link]

  • Waters Corporation. (n.d.). Demonstrating Chiral Scale-up and Purification Using the ACQUITY UPC2 and Prep 80q SFC Systems. Retrieved from: [Link]

  • McCrudden, M., Taggart, C., & McElnay, J. (2006). Development and validation of an HPLC method for the determination of spironolactone and its metabolites in paediatric plasma samples. Journal of Pharmaceutical and Biomedical Analysis. Available at: [Link]

  • Al-Hadedi, A. A. M., & Tilstam, U. (2020). New Methods for the Synthesis of Spirocyclic Cephalosporin Analogues. Molecules. Available at: [Link]

  • Nachtigall, J., et al. (2021). Qualitative and Quantitative Evaluation of Sulfur-Containing Compound Types in Heavy Crude Oil and Its Fractions. Energy & Fuels. Available at: [Link]

  • Nesterov, V. N., & Knyazev, G. B. (2009). One-pot synthesis of sulfur heterocycles from simple organic substrates. ARKIVOC. Available at: [Link]

  • García, M. Á., et al. (2022). Supercritical Fluid Chromatography for Chiral Analysis, Part 1: Theoretical Background. LCGC Europe. Available at: [Link]

  • Rehberg, M., et al. (2020). Selection of chromatographic methods for the purification of cell culture-derived Orf virus for its application as a vaccine or viral vector. Journal of Virological Methods. Available at: [Link]

  • Agilent Technologies. (n.d.). Purification Workflow from Different Perspectives Part 2 High-Throughput Purification. Retrieved from: [Link]

  • El-iti, G. A., et al. (2018). Synthesis of sulfur-containing heterocycles via ring enlargement. Molecular Diversity. Available at: [Link]

  • Alves, M. J., et al. (2022). Unveiling a family of spiro-β-lactams with anti-HIV and antiplasmodial activity via phosphine-catalyzed [3+2] annulation of 6-alkylidene-penicillanates and allenoates. Frontiers in Chemistry. Available at: [Link]

  • Selvita. (2024). Faster, Greener, and More Efficient: Preparative Supercritical Fluid Chromatography for Chiral Separations. Retrieved from: [Link]

  • Waters Corporation. (n.d.). Chiral Purification of Volatile Flavors and Fragrances by SFC. Retrieved from: [Link]

  • Ballini, R., et al. (2000). Short Enantioselective Syntheses of Both 2,7-Dimethyl-1,6-dioxaspiro[4.6]undecane and 2,7-Diethyl-1,6-dioxaspiro[4.6]undecane Using Functionalized Nitroalkane Synthons. European Journal of Organic Chemistry. Available at: [Link]

  • Hroch, M., et al. (2017). Signal Enhancement in the HPLC-ESI-MS/MS analysis of spironolactone and its metabolites using HFIP and NH4F as eluent additives. Analytical and Bioanalytical Chemistry. Available at: [Link]

  • Kumar, A., et al. (2008). Synthesis of novel spiro-β-lactams. Journal of Chemical Sciences. Available at: [Link]

  • Kumar, P., & Singh, S. (2020). Development and Validation of RP-HPLC Method of Analysis for Assay of Spironolactone. International Journal of Pharmaceutical Research and Applications. Available at: [Link]

  • PubChemLite. (n.d.). 6lambda6-thia-9-azaspiro[4.5]decane-6,6-dione hydrochloride. Retrieved from: [Link]

  • Al-Juboori, A. M. (2016). Synthesis of Sulfur Heterocyclic Compounds and Study of Expected Biological Activity. ResearchGate. Available at: [Link]

  • Zhang, T., et al. (2022). Advanced Development of Supercritical Fluid Chromatography in Herbal Medicine Analysis. Molecules. Available at: [Link]

  • Liu, H., et al. (2020). Supercritical fluid chromatography for separation and preparation of tautomeric 7-epimeric spiro oxindole alkaloids from Uncaria macrophylla. Journal of Pharmaceutical and Biomedical Analysis. Available at: [Link]

  • PubChem. (n.d.). 7-Azaspiro[4.6]undec-2-ene-1,4,6-trione. Retrieved from: [Link]

  • Science.gov. (n.d.). chromatographic purification steps: Topics. Retrieved from: [Link]

  • Waters Corporation. (n.d.). SFC: A Greener Approach to Analytical and Purification Applications. Retrieved from: [Link]

  • Pedersen, D. S., & Rosen, J. (2025). Purification of Organic Compounds by Flash Column Chromatography. Organic Syntheses. Available at: [Link]

  • Grygorenko, O. O., et al. (2025). Multigram synthesis and physicochemical evaluation of (oxa)azaspiro[2.n]alkane building blocks. Scilit. Available at: [Link]

Sources

Application

Application Notes and Protocols for High-Yield Synthesis of 6-Thia-9-azaspiro[4.6]undecan-10-one

Introduction: The Significance of Spirocyclic Scaffolds in Modern Drug Discovery The landscape of medicinal chemistry is in a perpetual state of evolution, driven by the demand for novel chemical entities with enhanced t...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Significance of Spirocyclic Scaffolds in Modern Drug Discovery

The landscape of medicinal chemistry is in a perpetual state of evolution, driven by the demand for novel chemical entities with enhanced therapeutic profiles. Spirocyclic compounds, characterized by their unique three-dimensional architecture where two rings share a single atom, have emerged as a particularly promising class of molecules.[1] This rigid and defined spatial arrangement can facilitate superior interactions with biological targets, improve pharmacokinetic properties, and offer a pathway to escape the "flatland" of traditional aromatic drug scaffolds.[2] The 6-Thia-9-azaspiro[4.6]undecan-10-one core represents a compelling scaffold, integrating the pharmacologically significant β-lactam motif with a sulfur-containing heterocyclic system. β-lactams are renowned for their antibiotic activity, and their spirocyclic analogues are being explored for a wide range of therapeutic applications, including as enzyme inhibitors and antiviral agents.[3][4]

This document provides a comprehensive guide to the high-yield synthesis of 6-Thia-9-azaspiro[4.6]undecan-10-one, with a focus on catalytic methods that offer efficiency, selectivity, and scalability. We will delve into the mechanistic underpinnings of the key transformations, present a detailed experimental protocol, and provide insights to aid researchers in the successful implementation of this synthesis.

Comparative Analysis of Catalytic Strategies

The cornerstone of β-lactam synthesis is the [2+2] cycloaddition of a ketene and an imine, famously known as the Staudinger reaction.[5][6] For the synthesis of a spirocyclic system like 6-Thia-9-azaspiro[4.6]undecan-10-one, this transformation can be approached through several catalytic pathways. The choice of catalyst is critical in achieving high yields and controlling stereoselectivity.

Catalytic SystemDescriptionAdvantagesDisadvantagesRelevant Precedents
Rhodium(I) Catalysis Rh(I) complexes can catalyze the generation of a ketene species from a terminal alkyne, which then undergoes a [2+2] cycloaddition with an imine.[6]High diastereoselectivity, mild reaction conditions.Catalyst can be sensitive to air and moisture.Reported for the synthesis of various β-lactams with high trans selectivity.[6]
Copper(I) Catalysis Copper(I) salts, often in the presence of a suitable ligand, can catalyze the intramolecular C-N coupling of amides with vinyl bromides to form 4-alkylidene-2-azetidinones, which are related structures.[6] This suggests potential for intermolecular cycloadditions as well.Cost-effective, good functional group tolerance.May require careful optimization of ligands and reaction conditions.Used in the synthesis of α-quaternary β-lactams.[7]
Phosphine Catalysis Nucleophilic phosphines can catalyze the [3+2] annulation of allenoates and 6-alkylidenepenicillanates to form spirocyclopentene-β-lactams.[4][8] While a different ring system, the principle of phosphine catalysis in spiro-β-lactam formation is well-established.Good yields, can be highly diastereoselective.Phosphine catalysts can be prone to oxidation.Widely used for the synthesis of various spirocyclic compounds.[8]
Base-Mediated Michael-type Addition A novel method for generating spiro-cephalosporins involves a Michael-type addition of catechols to the dihydrothiazine ring under mildly basic conditions (e.g., K₂CO₃).[1]Mild conditions, potential for stereoselectivity.May be substrate-specific and not universally applicable.Successful in the synthesis of spiro-cephalosporin analogues.[1]

For the purpose of this application note, we will focus on a strategy that combines the reliability of the Staudinger cycloaddition with the potential for high stereocontrol, likely achievable through a metal-catalyzed pathway.

Proposed High-Yield Synthetic Route

The proposed synthesis of 6-Thia-9-azaspiro[4.6]undecan-10-one involves a convergent strategy centered around a catalytic [2+2] cycloaddition. The key precursors are a cyclic imine derived from tetrahydro-1,4-thiazin-3-one and a suitable ketene generated in situ.

Synthetic_Scheme cluster_precursors Precursor Synthesis cluster_cycloaddition Catalytic [2+2] Cycloaddition Tetrahydro-1,4-thiazin-3-one Tetrahydro-1,4-thiazin-3-one Cyclic_Imine Cyclic Imine Precursor Tetrahydro-1,4-thiazin-3-one->Cyclic_Imine Alkylation Propargyl_Bromide Propargyl Bromide Propargyl_Bromide->Cyclic_Imine Ketene_Intermediate Ketene Intermediate Propargyl_Bromide->Ketene_Intermediate [Rh(I)] Target_Molecule 6-Thia-9-azaspiro[4.6]undecan-10-one Cyclic_Imine->Target_Molecule Rh(I) Catalyst, 4-Picoline N-oxide Ketene_Intermediate->Target_Molecule

Caption: Proposed synthetic route for 6-Thia-9-azaspiro[4.6]undecan-10-one.

Detailed Experimental Protocol: Rhodium(I)-Catalyzed Synthesis

This protocol details a high-yield synthesis of 6-Thia-9-azaspiro[4.6]undecan-10-one via a Rhodium(I)-catalyzed [2+2] cycloaddition.

Materials and Reagents
  • Tetrahydro-1,4-thiazin-3-one

  • Propargyl bromide (80 wt. % in toluene)

  • Sodium hydride (60% dispersion in mineral oil)

  • Chlorotris(triphenylphosphine)rhodium(I) (Wilkinson's catalyst)

  • 4-Picoline N-oxide

  • Anhydrous Tetrahydrofuran (THF)

  • Anhydrous Dichloromethane (DCM)

  • Ethyl acetate (EtOAc)

  • Hexanes

  • Saturated aqueous sodium bicarbonate (NaHCO₃)

  • Brine

  • Anhydrous magnesium sulfate (MgSO₄)

  • Silica gel (for column chromatography)

Equipment
  • Schlenk line or glovebox for inert atmosphere techniques

  • Round-bottom flasks

  • Magnetic stirrer and stir bars

  • Heating mantle with temperature controller

  • Syringes and needles

  • Rotary evaporator

  • Thin-layer chromatography (TLC) plates and developing chamber

  • Flash column chromatography setup

  • NMR spectrometer

  • Mass spectrometer

Workflow Diagram

Experimental_Workflow A Step 1: Synthesis of N-propargyl-tetrahydro-1,4-thiazin-3-one B Deprotonation with NaH in anhydrous THF A->B C Addition of Propargyl Bromide B->C D Work-up and Purification C->D E Step 2: Rh(I)-Catalyzed [2+2] Cycloaddition D->E F Combine N-propargyl precursor, Rh(I) catalyst, and 4-picoline N-oxide in anhydrous DCM E->F G Heat to reflux and monitor by TLC F->G H Work-up and Purification G->H I Characterization (NMR, MS) H->I

Caption: Experimental workflow for the synthesis of the target molecule.

Step-by-Step Procedure

Part 1: Synthesis of N-propargyl-tetrahydro-1,4-thiazin-3-one (Imine Precursor)

  • To a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, and a nitrogen inlet, add sodium hydride (1.2 eq.) under a nitrogen atmosphere.

  • Add anhydrous THF via syringe and cool the suspension to 0 °C in an ice bath.

  • Dissolve tetrahydro-1,4-thiazin-3-one (1.0 eq.) in anhydrous THF in a separate flask and add it dropwise to the NaH suspension over 30 minutes.

  • Allow the mixture to warm to room temperature and stir for 1 hour.

  • Cool the reaction mixture back to 0 °C and add propargyl bromide (1.1 eq.) dropwise.

  • Allow the reaction to warm to room temperature and stir overnight.

  • Monitor the reaction progress by TLC.

  • Upon completion, quench the reaction by the slow addition of water at 0 °C.

  • Extract the aqueous layer with ethyl acetate (3 x 50 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel (eluent: hexanes/ethyl acetate gradient) to afford the N-propargyl precursor.

Part 2: Rhodium(I)-Catalyzed [2+2] Cycloaddition

  • To a flame-dried Schlenk flask equipped with a magnetic stir bar and a reflux condenser under a nitrogen atmosphere, add the N-propargyl-tetrahydro-1,4-thiazin-3-one (1.0 eq.), chlorotris(triphenylphosphine)rhodium(I) (0.05 eq.), and 4-picoline N-oxide (1.5 eq.).

  • Add anhydrous dichloromethane via syringe.

  • Heat the reaction mixture to reflux (approximately 40 °C) and stir for 12-24 hours.

  • Monitor the reaction progress by TLC.

  • Upon completion, cool the reaction mixture to room temperature and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel (eluent: hexanes/ethyl acetate gradient) to afford 6-Thia-9-azaspiro[4.6]undecan-10-one.

  • Characterize the final product by ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry.

Trustworthiness and Self-Validating Systems

The protocols described herein are designed to be self-validating. The progress of each reaction should be meticulously monitored by TLC to ensure the consumption of starting materials and the formation of the desired product. The purification by flash column chromatography is a critical step to isolate the target compound from unreacted starting materials, byproducts, and catalyst residues. Finally, comprehensive characterization of the purified product by spectroscopic methods (NMR and MS) is essential to confirm its identity and purity.

Conclusion

The synthesis of 6-Thia-9-azaspiro[4.6]undecan-10-one presents an exciting opportunity for the development of novel therapeutic agents. The catalytic methods outlined in this application note, particularly the rhodium(I)-catalyzed [2+2] cycloaddition, offer a high-yield and potentially stereoselective route to this valuable spirocyclic scaffold. By understanding the underlying principles and carefully following the detailed protocols, researchers can efficiently access this compound for further biological evaluation and drug development endeavors.

References

  • New Methods for the Synthesis of Spirocyclic Cephalosporin Analogues.
  • Access to Spiro Bis-β-lactams via a Metal-Free Microwave-Assisted Wolff Rearrangement/Staudinger [2+2] Cycloaddition Cascade Involving 3-Diazotetramic Acids and Imines. The Journal of Organic Chemistry.
  • Synthesis of Some New Spiro β-Lactams and Thiazolidinones Compounds Containing Sulfur Incorporating Quinon Compounds.
  • Stereoselective synthesis of β-lactams: recent examples. Organic & Biomolecular Chemistry.
  • Synthesis of Chiral Spirocyclopropanepenicillanates via [2 + 1] Annulation of 6-Alkylidenepenicillanates and Sulfur Ylides. The Journal of Organic Chemistry.
  • Novel and Recent Synthesis and Applic
  • A Technical Guide to the Potential Biological Activity of 6-Azaspiro[4.5]decan-7-one. Benchchem.
  • Unveiling a family of spiro-β-lactams with anti-HIV and antiplasmodial activity via phosphine-catalyzed [3+2] annulation of 6-alkylidene-penicillanates and alleno
  • Catalytic Routes to 2-Azaspiro[4.4]nonan-1-one: A Guide to Modern Synthetic Methods. Benchchem.
  • β-Lactam synthesis. Organic Chemistry Portal.

Sources

Method

how to scale up production of 6-Thia-9-azaspiro[4.6]undecan-10-one

An In-Depth Technical Guide to the Scalable Production of 6-Thia-9-azaspiro[4.6]undecan-10-one Authored by a Senior Application Scientist Introduction The spirocyclic lactam motif is a privileged scaffold in medicinal ch...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to the Scalable Production of 6-Thia-9-azaspiro[4.6]undecan-10-one

Authored by a Senior Application Scientist

Introduction

The spirocyclic lactam motif is a privileged scaffold in medicinal chemistry, offering a unique three-dimensional architecture that can lead to enhanced biological activity and improved physicochemical properties.[1][2] Specifically, thio-containing azaspiro compounds have demonstrated a wide range of biological activities, including potential as antiviral and anticancer agents.[3][4][5] This guide provides a comprehensive overview of a proposed synthetic route and scale-up considerations for the novel compound 6-Thia-9-azaspiro[4.6]undecan-10-one, a molecule of interest for drug discovery and development programs.

Given the absence of a published synthetic procedure for this specific target, this document outlines a robust and scalable approach based on well-established three-component reaction chemistry, by analogy to the synthesis of the closely related 1-thia-4-azaspiro[4.5]decan-3-one scaffold.[3][4][5][6] The proposed strategy is designed to be efficient and amenable to large-scale production.

Proposed Synthetic Strategy: A Three-Component Approach

The most direct and scalable route to 6-Thia-9-azaspiro[4.6]undecan-10-one is a one-pot, three-component reaction involving cycloheptanone, an ammonia source, and thioglycolic acid. This reaction proceeds through the initial formation of an enamine or imine from cycloheptanone and ammonia, followed by a tandem nucleophilic addition of thioglycolic acid and subsequent intramolecular cyclization to form the desired spirocyclic lactam.

G cluster_reactants Starting Materials cluster_reaction One-Pot Reaction cluster_product Final Product Cycloheptanone Cycloheptanone Imine_Formation In-situ Imine/Enamine Formation Cycloheptanone->Imine_Formation Ammonia Ammonia (or equivalent) Ammonia->Imine_Formation Thioglycolic_Acid Thioglycolic Acid Cyclization Tandem Nucleophilic Addition & Cyclization Thioglycolic_Acid->Cyclization Imine_Formation->Cyclization Reacts with Target_Molecule 6-Thia-9-azaspiro[4.6]undecan-10-one Cyclization->Target_Molecule

Caption: Proposed three-component synthesis of 6-Thia-9-azaspiro[4.6]undecan-10-one.

Rationale for the Chosen Synthetic Route

The selection of this one-pot, three-component reaction is based on several key advantages for scalability:

  • Atom Economy: This approach maximizes the incorporation of atoms from the starting materials into the final product, minimizing waste.

  • Process Efficiency: Combining multiple steps into a single operation reduces reaction time, energy consumption, and the need for intermediate purification steps.

  • Availability of Starting Materials: Cycloheptanone, ammonia, and thioglycolic acid are readily available and relatively inexpensive commercial reagents.

  • Proven Methodology: This reaction class is well-documented for the synthesis of analogous spiro-thiazolidinone derivatives, suggesting a high probability of success.[4][5]

Detailed Experimental Protocols

PART 1: Laboratory-Scale Synthesis of 6-Thia-9-azaspiro[4.6]undecan-10-one

Objective: To establish a proof-of-concept for the synthesis and to characterize the final product.

Materials:

Reagent/SolventMolecular FormulaMolar Mass ( g/mol )CAS NumberSupplier
CycloheptanoneC₇H₁₂O112.17502-42-1Sigma-Aldrich
Ammonium AcetateC₂H₇NO₂77.08631-61-8Sigma-Aldrich
Thioglycolic AcidC₂H₄O₂S92.1268-11-1Sigma-Aldrich
TolueneC₇H₈92.14108-88-3Fisher Scientific
Ethyl AcetateC₄H₈O₂88.11141-78-6Fisher Scientific
HexaneC₆H₁₄86.18110-54-3Fisher Scientific
Anhydrous MgSO₄MgSO₄120.377487-88-9Sigma-Aldrich

Equipment:

  • Three-neck round-bottom flask

  • Dean-Stark apparatus

  • Reflux condenser

  • Magnetic stirrer with heating mantle

  • Separatory funnel

  • Rotary evaporator

  • Glass column for chromatography

  • TLC plates (silica gel)

Procedure:

  • Reaction Setup: To a 250 mL three-neck round-bottom flask equipped with a magnetic stir bar, a Dean-Stark apparatus, and a reflux condenser, add cycloheptanone (11.22 g, 0.1 mol), ammonium acetate (9.25 g, 0.12 mol), and 150 mL of toluene.

  • Azeotropic Water Removal: Heat the mixture to reflux and continue heating until no more water is collected in the Dean-Stark trap (approximately 2-3 hours). This step is crucial for the in-situ formation of the cycloheptanimine intermediate.

  • Addition of Thioglycolic Acid: Cool the reaction mixture to room temperature. Add thioglycolic acid (9.21 g, 0.1 mol) dropwise over 15 minutes. An exothermic reaction may be observed.

  • Cyclization: After the addition is complete, heat the mixture to reflux for 6-8 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 3:1 hexane/ethyl acetate eluent system.

  • Work-up: Cool the reaction mixture to room temperature. Wash the organic layer sequentially with 100 mL of saturated sodium bicarbonate solution and 100 mL of brine. Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

  • Purification: The crude product is purified by column chromatography on silica gel using a gradient of hexane/ethyl acetate as the eluent. The fractions containing the desired product are combined and the solvent is evaporated to yield 6-Thia-9-azaspiro[4.6]undecan-10-one as a solid.

PART 2: Characterization of 6-Thia-9-azaspiro[4.6]undecan-10-one

Expected Analytical Data:

AnalysisExpected Results
Appearance White to off-white solid
¹H NMR Peaks corresponding to the cycloheptane ring protons, the methylene protons of the thiazolidinone ring, and a broad singlet for the NH proton.
¹³C NMR Peaks for the spiro carbon, the carbonyl carbon of the lactam, and the carbons of the cycloheptane and thiazolidinone rings.
IR (KBr) Characteristic absorption bands for the N-H stretch (around 3200 cm⁻¹), the C=O stretch of the lactam (around 1680 cm⁻¹), and C-S stretching.
Mass Spec (ESI) [M+H]⁺ peak corresponding to the molecular weight of the product (C₉H₁₅NOS).
Melting Point To be determined experimentally.

Scale-Up Considerations and Protocol

Transitioning from laboratory-scale synthesis to pilot or industrial-scale production requires careful consideration of several factors to ensure safety, efficiency, and cost-effectiveness.

Key Scale-Up Challenges and Solutions:
  • Exothermic Reactions: The addition of thioglycolic acid can be exothermic. On a large scale, this heat needs to be managed effectively to prevent runaway reactions. The use of a jacketed reactor with controlled cooling is essential. The dropwise addition rate of the thioglycolic acid should be carefully controlled based on the internal temperature of the reactor.

  • Azeotropic Distillation: Efficient water removal is critical for driving the initial imine formation. On a larger scale, the efficiency of the Dean-Stark trap may need to be optimized, or alternative methods for water removal, such as a packed distillation column, could be considered.

  • Product Isolation and Purification: Large-scale chromatography can be expensive and time-consuming. It is preferable to develop a crystallization method for purification. This involves finding a suitable solvent or solvent mixture from which the product will crystallize in high purity upon cooling or the addition of an anti-solvent.

  • Solvent Selection: While toluene is effective at the lab scale, its use in large-scale production may be subject to regulatory scrutiny. Alternative, greener solvents with similar azeotropic properties with water, such as heptane or a heptane/ethyl acetate mixture, should be investigated.

  • Reagent Handling: Thioglycolic acid has a strong, unpleasant odor and is corrosive. Appropriate personal protective equipment (PPE) and a well-ventilated production area are mandatory. For large-scale operations, a closed-system transfer of this reagent is recommended.

Pilot-Scale Production Protocol (1 kg Scale)

Equipment:

  • 10 L jacketed glass reactor with overhead stirrer, temperature probe, and addition funnel

  • Heating/cooling circulator

  • Condenser with a Dean-Stark trap

  • Receiving flasks

  • Nutsche filter or centrifuge for product isolation

Procedure:

  • Reactor Charging: Charge the 10 L jacketed reactor with cycloheptanone (1.12 kg, 10 mol), ammonium acetate (0.93 kg, 12 mol), and 8 L of toluene.

  • Imine Formation: Heat the reactor contents to reflux using the heating/cooling circulator. Collect the water azeotropically in the Dean-Stark trap. Continue reflux until water evolution ceases.

  • Controlled Addition: Cool the reactor contents to 20-25 °C. Slowly add thioglycolic acid (0.92 kg, 10 mol) via the addition funnel over a period of 1-2 hours, maintaining the internal temperature below 40 °C.

  • Cyclization Reaction: Once the addition is complete, heat the mixture to a gentle reflux and maintain for 8-10 hours. Monitor the reaction by taking samples for in-process control (IPC) analysis (e.g., HPLC or GC) to confirm the disappearance of starting materials.

  • Work-up and Isolation: Cool the reactor to room temperature. Transfer the reaction mixture to a larger vessel for washing with saturated sodium bicarbonate solution and brine. Separate the aqueous layer.

  • Crystallization: Concentrate the organic layer under vacuum to approximately one-third of its original volume. Cool the concentrated solution to 0-5 °C to induce crystallization. If necessary, add a small amount of an anti-solvent like hexane to improve the yield.

  • Filtration and Drying: Isolate the solid product by filtration using a Nutsche filter. Wash the filter cake with cold toluene or hexane. Dry the product under vacuum at 40-50 °C until a constant weight is achieved.

G Start Reactor Charging (Cycloheptanone, NH4OAc, Toluene) Imine_Formation Azeotropic Reflux (Water Removal) Start->Imine_Formation Cooling1 Cooling to 20-25°C Imine_Formation->Cooling1 Addition Controlled Addition of Thioglycolic Acid Cooling1->Addition Cyclization Reflux (Reaction Monitoring) Addition->Cyclization Cooling2 Cooling to RT Cyclization->Cooling2 Workup Aqueous Washes Cooling2->Workup Concentration Solvent Reduction Workup->Concentration Crystallization Cooling to 0-5°C (Product Precipitation) Concentration->Crystallization Isolation Filtration & Washing Crystallization->Isolation Drying Vacuum Drying Isolation->Drying Final_Product Pure 6-Thia-9-azaspiro[4.6]undecan-10-one Drying->Final_Product

Caption: Workflow for the scaled-up production of 6-Thia-9-azaspiro[4.6]undecan-10-one.

Conclusion

The proposed three-component synthesis of 6-Thia-9-azaspiro[4.6]undecan-10-one offers a highly efficient and scalable route to this novel heterocyclic compound. By leveraging a well-established chemical transformation and carefully considering the challenges of process scale-up, this guide provides a comprehensive framework for the production of this molecule, from initial laboratory synthesis to pilot-scale manufacturing. The protocols and considerations outlined herein are intended to serve as a valuable resource for researchers and drug development professionals in their efforts to explore the therapeutic potential of this promising new chemical entity.

References

  • Synthesis and anti-coronavirus activity of a series of 1-thia-4-azaspiro[4.5]decan-3-one derivatives. Arch Pharm (Weinheim). 2019 Jun;352(6):e1800330. [Link]

  • Synthesis and Anticancer Activity of New 1-Thia-4-azaspiro[4.5]decane, Their Derived Thiazolopyrimidine and 1,3,4-Thiadiazole Thioglycosides. Molecules. 2018 Dec; 23(12): 3328. [Link]

  • Scheme 1 Synthesis of 1-thia-4-azaspiro[4.5]decan-3-one (3). ResearchGate. [Link]

  • Strategies and methodologies for the construction of spiro-γ-lactams: an update. Organic Chemistry Frontiers. 2021, 8, 2494-2520. [Link]

  • Facile Synthesis of Spirocyclic Lactams from β-Keto Carboxylic Acids. Org Lett. 2015 Jun 19;17(12):3070-3. [Link]

  • One-Pot Synthesis of 1-Thia-4-azaspiro[4.4/5]alkan-3-ones via Schiff Base: Design, Synthesis, and Apoptotic Antiproliferative Properties of Dual EGFR/BRAFV600E Inhibitors. Molecules. 2023 Mar; 28(6): 2811. [Link]

  • Highly Selective Synthesis of Seven-Membered Azaspiro Compounds by a Rh(I)-Catalyzed Cycloisomerization/Diels–Alder Cascade of 1,5-Bisallenes. J Org Chem. 2022 Apr 15; 87(8): 5368–5378. [Link]

  • N-Thiolated β-Lactams: Studies on the Mode of Action and Identification of a Primary Cellular Target in S. aureus. PLoS One. 2012; 7(4): e35224. [Link]

Sources

Application

Application Notes: Establishing In Vivo Dosing Protocols for 6-Thia-9-azaspiro[4.6]undecan-10-one

For Researchers, Scientists, and Drug Development Professionals Abstract This document provides a comprehensive guide for establishing robust in vivo dosing protocols for the novel chemical entity 6-Thia-9-azaspiro[4.6]u...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide for establishing robust in vivo dosing protocols for the novel chemical entity 6-Thia-9-azaspiro[4.6]undecan-10-one. As this is a compound with limited published data, this guide emphasizes the foundational principles and systematic methodologies required to progress a novel small molecule from initial characterization to preclinical evaluation. The protocols herein are designed to ensure scientific rigor, data integrity, and adherence to ethical animal use guidelines. We will cover critical steps including physicochemical characterization, vehicle selection, determination of the Maximum Tolerated Dose (MTD), and the design of pharmacokinetic (PK) and efficacy studies.

Introduction: The Challenge of a Novel Chemical Entity (NCE)

6-Thia-9-azaspiro[4.6]undecan-10-one represents a novel heterocyclic scaffold with potential therapeutic applications. The successful translation of any NCE from a laboratory curiosity to a clinical candidate hinges on a meticulously planned preclinical development program.[1] A cornerstone of this program is the establishment of a safe and effective dosing regimen.[2] Without prior in vivo data, a first-in-animal study must be approached as a systematic investigation to define the compound's pharmacological and toxicological properties.

The primary objectives of the initial in vivo studies are to:

  • Identify a safe initial dose and a scheme for dose escalation.[3]

  • Determine potential target organs for toxicity and assess reversibility.[3]

  • Establish key safety parameters for monitoring during subsequent studies.[3]

  • Define the relationship between dose, exposure (pharmacokinetics), and biological effect (pharmacodynamics).[4]

This guide provides the logical framework and actionable protocols to achieve these objectives for 6-Thia-9-azaspiro[4.6]undecan-10-one.

Foundational Workflow for In Vivo Protocol Development

A successful in vivo study begins long before the first dose is administered. A staged, data-driven approach is critical to minimize animal use, reduce confounding variables, and generate reliable data. The overall workflow is a multi-step process that builds upon previous findings.

G A Physicochemical Characterization (Solubility, Stability) B Analytical Method Development A->B C Vehicle Selection & Formulation Development B->C D Maximum Tolerated Dose (MTD) Study C->D enables E Pharmacokinetic (PK) Study D->E defines upper dose limit for F Pharmacodynamic (PD) & Efficacy Study E->F guides dose selection for

Caption: Workflow for NCE In Vivo Protocol Development.

Phase 1: Pre-Formulation & Physicochemical Characterization

Before in vivo administration, a thorough understanding of the compound's physical and chemical properties is essential for developing a suitable and stable formulation.

Essential Parameters

A comprehensive dataset for 6-Thia-9-azaspiro[4.6]undecan-10-one must be established from in vitro and ex vivo experiments. This data forms the basis for initial dose estimations.[5]

ParameterDescriptionImplication for In Vivo Studies
Solubility The ability of the compound to dissolve in various aqueous and organic solvents.Determines the feasibility of different formulation strategies and routes of administration. Poor aqueous solubility is a common challenge.[6]
LogP / LogD The partition coefficient, indicating the compound's lipophilicity.Predicts membrane permeability, absorption characteristics, and potential for non-specific binding.
pKa The acid dissociation constant.Influences solubility and absorption at different physiological pH values (e.g., stomach vs. intestine).
Chemical Stability The compound's stability in solution (e.g., in potential vehicles) and solid state under various conditions (pH, light, temperature).Ensures that the administered dose is accurate and that degradation products do not confound results.[7]
In Vitro EC50 / IC50 The concentration producing 50% of the maximal effective or inhibitory response in a relevant cell-based assay.Provides a starting point for estimating a therapeutically relevant exposure level.
In Vitro Cytotoxicity (CC50) The concentration that causes the death of 50% of cells in a cytotoxicity assay.Helps in estimating a starting dose for toxicity studies, aiming for plasma concentrations well below this level.
Protocol: Aqueous Solubility Assessment
  • Prepare a stock solution of 6-Thia-9-azaspiro[4.6]undecan-10-one in a suitable organic solvent (e.g., DMSO).

  • Add aliquots of the stock solution to a series of aqueous buffers (e.g., pH 5.0, 7.4) to a final DMSO concentration of <1%.

  • Equilibrate the samples by shaking for 24 hours at room temperature.

  • Centrifuge the samples to pellet any undissolved compound.

  • Analyze the supernatant for the concentration of the dissolved compound using a validated analytical method (e.g., LC-MS/MS).

Phase 2: Formulation and Acute Safety Assessment

With a foundational understanding of the compound's properties, the next step is to develop a safe and effective formulation and determine the acute toxicity profile.

Vehicle Selection

The choice of vehicle is critical and must be non-toxic at the administered volume while effectively solubilizing or suspending the compound.[8] The selection process should be systematic.

G A Assess Aqueous Solubility Data B Soluble? A->B C Use Aqueous Vehicle: - Saline - PBS - 5% Dextrose in Water B->C Yes D Insoluble B->D No E Evaluate Co-solvents & Surfactants: - PEG400 - Propylene Glycol - Tween 80 - Solutol HS 15 D->E F Evaluate Suspensions: - 0.5% Methylcellulose - 0.5% CMC D->F G Test Formulation Stability & Homogeneity E->G F->G H Proceed to In Vivo Dosing G->H

Caption: Decision Tree for Preclinical Vehicle Selection.

Note: Always run a vehicle-only control group in your in vivo studies to ensure the vehicle itself does not produce a biological effect.[6]

The Maximum Tolerated Dose (MTD) Study

The MTD is the highest dose that can be administered without causing unacceptable toxicity or overt clinical signs in a specific period.[2][9] It is a crucial step for defining the dose range for subsequent efficacy and longer-term toxicology studies.[10]

  • Animal Model: Select a relevant rodent species and strain (e.g., C57BL/6 mice, male and female, 8-10 weeks old).

  • Group Allocation: Assign animals to several dose groups (n=3-5 per sex per group) and one vehicle control group.

  • Dose Escalation: Administer single, escalating doses of 6-Thia-9-azaspiro[4.6]undecan-10-one to each group via the intended route of administration (e.g., oral gavage, intraperitoneal injection).

    • A common starting dose can be estimated from in vitro cytotoxicity data.

    • A modified Fibonacci dose escalation scheme (e.g., 10, 20, 40, 80 mg/kg) is often used.

  • Clinical Observation: Monitor animals intensively for the first 4-6 hours post-dose, and then daily for 7-14 days.[11] Record observations systematically, including:

    • Changes in body weight (daily).

    • Changes in behavior (e.g., lethargy, hyperactivity, ataxia).

    • Physical appearance (e.g., ruffled fur, abnormal posture).

    • Food and water consumption.

    • Mortality.

  • Endpoint and Data Analysis: The MTD is typically defined as the dose that causes no more than a 10% reduction in body weight and no mortality or severe clinical signs.[12] At the end of the study, perform a gross necropsy. Consider collecting major organs (liver, kidney, spleen, heart, lungs) for histopathological analysis.[13]

Phase 3: Pharmacokinetic and Efficacy Studies

Once a safe dose range is established, the focus shifts to understanding the compound's exposure profile and its therapeutic effect.

Pharmacokinetic (PK) Study

A PK study measures the concentration of the drug in the body over time, describing its Absorption, Distribution, Metabolism, and Excretion (ADME).[14][15] This is essential for correlating exposure with efficacy and toxicity.

  • Animal Model: Use the same species intended for efficacy studies (e.g., Sprague-Dawley rats), often cannulated for serial blood sampling.

  • Dosing: Administer a single dose of 6-Thia-9-azaspiro[4.6]undecan-10-one (typically a dose below the MTD, e.g., MTD/2) via the intended clinical route (e.g., oral) and an intravenous (IV) route in a separate group to determine bioavailability.

  • Sample Collection: Collect blood samples (e.g., via tail vein or cannula) at multiple time points (e.g., pre-dose, 5, 15, 30 min, and 1, 2, 4, 8, 24 hours) post-administration.[5]

  • Bioanalysis: Process blood to plasma and analyze the concentration of the compound using a validated LC-MS/MS method.

  • Data Analysis: Calculate key PK parameters.

PK ParameterDescriptionImportance
Cmax Maximum observed plasma concentration.Relates to acute efficacy and toxicity.
Tmax Time at which Cmax is reached.Indicates the rate of absorption.
AUC (Area Under the Curve) Total drug exposure over time.Represents the overall extent of systemic exposure.
t1/2 (Half-life) Time required for the plasma concentration to decrease by half.Determines dosing frequency and time to reach steady-state.
F% (Bioavailability) The fraction of an orally administered dose that reaches systemic circulation.Crucial for converting between IV and oral doses.
Efficacy (Pharmacodynamic) Study

With PK data in hand, an efficacy study can be designed to evaluate the therapeutic effect of the compound in a relevant disease model. The goal is to establish a dose-response relationship.

  • Disease Model: Utilize a well-validated animal model of the disease of interest.

  • Group Allocation: Include a vehicle control group, a positive control group (standard-of-care treatment, if available), and at least three dose levels of 6-Thia-9-azaspiro[4.6]undecan-10-one (e.g., low, mid, high). Doses should be selected based on MTD and PK data to provide a range of exposures.

  • Dosing Regimen: Administer the compound according to a schedule informed by its half-life (e.g., once daily, twice daily).

  • Endpoint Measurement: At the end of the study, measure predefined primary and secondary endpoints to assess efficacy (e.g., tumor volume, reduction in inflammatory markers, behavioral scores).

  • PK/PD Correlation: Collect terminal blood samples or sparse samples during the study to correlate drug exposure (PK) with the observed biological effect (PD).[4]

Standard Procedures for Routes of Administration

Proper administration technique is vital for animal welfare and data accuracy. Personnel must be thoroughly trained.

Oral Gavage (Mice & Rats)

Oral gavage is used to administer a precise volume of a substance directly into the stomach.[16][17]

  • Preparation: Weigh the animal and calculate the correct volume. The maximum recommended volume is typically 10 mL/kg.[18] Select the appropriate gavage needle size (e.g., 20-gauge, 1.5-inch for adult mice).[19] Measure the needle from the tip of the animal's nose to the last rib to ensure it will reach the stomach without causing perforation.[18]

  • Restraint: Restrain the animal firmly, ensuring the head and neck are extended to create a straight line to the esophagus.[18]

  • Insertion: Gently insert the gavage needle into the diastema (gap behind the incisors) and advance it along the upper palate. The needle should pass easily down the esophagus with no resistance.[19] If resistance is met, withdraw and reposition.

  • Administration: Once the needle is in place, administer the substance slowly over 2-3 seconds.[19]

  • Withdrawal: Remove the needle gently along the same path of insertion and return the animal to its cage. Monitor for any signs of distress for at least 10 minutes.[19]

Intraperitoneal (IP) Injection (Mice & Rats)

IP injection is a common parenteral route for systemic administration.

  • Preparation: Weigh the animal and calculate the correct volume. The maximum recommended volume is 10 mL/kg.[20] Use an appropriately sized sterile needle (e.g., 25-27 gauge for mice, 23-25 gauge for rats).[20]

  • Restraint: Restrain the animal to expose the abdomen. For rats, this may involve a two-person technique or wrapping in a towel.[21]

  • Site Identification: The injection site is typically the lower right quadrant of the abdomen to avoid the cecum (on the left) and the urinary bladder.[20][22]

  • Injection: Insert the needle, bevel up, at a 30-40 degree angle.[21] Aspirate briefly to ensure a vessel or organ has not been punctured (no fluid should enter the syringe hub).[22]

  • Administration: Inject the substance smoothly. Withdraw the needle and return the animal to its cage, monitoring for adverse reactions.

Conclusion

The development of an in vivo dosing protocol for a novel compound like 6-Thia-9-azaspiro[4.6]undecan-10-one is a systematic, multi-stage process. By adhering to the principles of thorough physicochemical characterization, logical formulation development, and a tiered approach to in vivo testing—from acute safety to pharmacokinetics and efficacy—researchers can generate the high-quality, reproducible data necessary to advance a promising molecule through the preclinical pipeline. Each step must be conducted with meticulous attention to detail, a commitment to animal welfare, and a clear understanding of regulatory expectations.[13]

References

  • U.S. Food and Drug Administration. (1997). Guidance for Industry - S6 Preclinical Safety Evaluation of Biotechnology-Derived Pharmaceuticals. FDA. [Link]

  • Altasciences. (n.d.). PLANNING YOUR PRECLINICAL ASSESSMENT for a Successful Regulatory Submission. Altasciences. [Link]

  • Gadd, A. S. (2006). Nonclinical vehicle use in studies by multiple routes in multiple species. International Journal of Toxicology. [Link]

  • National Toxicology Program. (2020). Maximum Tolerated Dose (MTD): Concepts and Background. NIEHS. [Link]

  • UBC Animal Care Services. (2014). Intraperitoneal (IP) Injection in Rats and Mice SOP. The University of British Columbia. [Link]

  • Loke, Y. K., et al. (2013). Implementation of pharmacokinetic and pharmacodynamic strategies in early research phases of drug discovery and development at Novartis Institute of Biomedical Research. Journal of Pharmacological and Toxicological Methods. [Link]

  • Queen's University. (n.d.). Intraperitoneal Injection in Rats | Animals in Science. Queen's University. [Link]

  • Washington State University IACUC. (2021). Standard Operating Procedures for Oral Gavage in Mice and Rats. Washington State University. [Link]

  • Mair, B., et al. (2024). Development and In Vivo Evaluation of Small-Molecule Ligands for Positron Emission Tomography of Immune Checkpoint Modulation Targeting Programmed Cell Death 1 Ligand 1. Journal of Medicinal Chemistry. [Link]

  • Afridi, S. (2025). Use of Pharmacokinetics in the Drug Development Process. ResearchGate. [Link]

  • Ratain, M. J., & Sargent, D. J. (2012). Maximum-Tolerated Dose, Optimum Biologic Dose, or Optimum Clinical Value: Dosing Determination of Cancer Therapies. Journal of Clinical Oncology. [Link]

  • Matias, M., et al. (2018). Considerations and Pitfalls in Selecting the Drug Vehicles for Evaluation of New Drug Candidates: Focus on in vivo Pharmaco-Toxicological Assays Based on the Rotarod Performance Test. ResearchGate. [Link]

  • UBC Animal Care Committee. (2021). TECH 09a - Oral Dosing (Gavage) in Adult Mice SOP. The University of British Columbia. [Link]

  • Unknown Author. (2025). The role of Pharmacokinetics in drug development. Source Not Available.
  • PPD. (n.d.). Preclinical Studies in Drug Development. PPD. [Link]

  • IONTOX. (2017). Maximum Tolerated Dose (MTD) – An effective preclinical dose determination strategy. IONTOX. [Link]

  • National Cancer Institute. (n.d.). Guide to NCL In Vivo Studies: Efficacy, Pharmacokinetics and Toxicology. National Cancer Institute. [Link]

  • Weiner, D. L. (2018). Application of Pharmacokinetics in Early Drug Development. IntechOpen. [Link]

  • Unknown Author. (n.d.).
  • Le, T., et al. (2023). Designing an In Vivo Preclinical Research Study. MDPI. [Link]

  • AMSbiopharma. (2025). Preclinical research strategies for drug development. AMSbiopharma. [Link]

  • Reaction Biology. (n.d.). Maximum Tolerable Dose Study Services. Reaction Biology. [Link]

  • UBC Animal Care Committee. (2020). TECH 10b ‐ Intraperitoneal Injection in the Adult Rat SOP. The University of British Columbia. [Link]

  • Various Authors. (2024). Editorial: Novel compounds from chemistry to druggable candidates. Frontiers in Chemistry. [Link]

  • Murphey, R. D., & Zon, L. I. (2011). Multi-Step Usage of in Vivo Models During Rational Drug Design and Discovery. MDPI. [Link]

  • IACUC. (n.d.).
  • University of Queensland. (n.d.). LAB_021 Oral Gavage in Mice and Rats. The University of Queensland. [Link]

  • Jiang, H., et al. (2021). Paving the way for small-molecule drug discovery. Signal Transduction and Targeted Therapy. [Link]

  • University of Queensland. (n.d.). LAB_028 Injections - Intra-peritoneal (IP) in Mice, Rats and Neonates. The University of Queensland. [Link]

  • Queen's University Animal Care Committee. (2013). SOP 7.8 - Gavage Techniques in Small Animals (Mice). Queen's University. [Link]

  • Agno Pharmaceuticals. (2023). Complete Guide To Pre-Clinical Drug Product Manufacturing. Agno Pharmaceuticals. [Link]

Sources

Technical Notes & Optimization

Troubleshooting

improving reaction yield in 6-Thia-9-azaspiro[4.6]undecan-10-one synthesis

Welcome to the Technical Support Center for spirocyclic thiazepanone synthesis. As a Senior Application Scientist, I frequently assist drug development professionals in overcoming the kinetic and thermodynamic hurdles as...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for spirocyclic thiazepanone synthesis. As a Senior Application Scientist, I frequently assist drug development professionals in overcoming the kinetic and thermodynamic hurdles associated with medium-to-large ring closures.

The synthesis of 6-Thia-9-azaspiro[4.6]undecan-10-one —a highly valuable 3D-rich fragment for screening libraries—relies on the construction of a 1,4-thiazepan-5-one core fused to a cyclopentane ring. The most efficient route is a one-pot tandem thia-Michael conjugate addition followed by intramolecular amidation (lactamization) between cysteamine and an activated 2-cyclopentylideneacetate derivative.

Below is our comprehensive troubleshooting guide, self-validating protocol, and mechanistic breakdown to help you optimize your reaction yields.

I. Mechanistic Pathway & Workflow Logic

To optimize the yield, you must first understand the causality of the reaction. The transformation is a delicate balance between a fast kinetic step (thia-Michael addition) and a slow, rate-limiting thermodynamic step (7-membered ring lactamization).

Pathway A Cyclopentylideneacetate + Cysteamine B Thia-Michael Addition (Kinetic Step) A->B DIPEA, THF C Acyclic Thioether Intermediate B->C D Intramolecular Amidation (Thermodynamic) C->D Rate-limiting E 6-Thia-9-azaspiro[4.6] undecan-10-one D->E

Reaction mechanism pathway for the tandem conjugate addition and lactamization.

II. Self-Validating Experimental Protocol

To ensure reproducibility, this protocol is designed as a self-validating system. Do not proceed to the next phase without confirming the checkpoint metrics.

Phase 1: Preparation of the Activated Precursor (2,2,2-Trifluoroethyl 2-cyclopentylideneacetate)

  • Charge a flame-dried Schlenk flask with 2-cyclopentylideneacetic acid (1.0 equiv), 2,2,2-trifluoroethanol (3.0 equiv), and DMAP (0.1 equiv) in anhydrous dichloromethane (0.2 M).

  • Cool the mixture to 0 °C and add EDC·HCl (1.2 equiv) portion-wise over 15 minutes.

  • Allow the reaction to warm to 25 °C and stir for 12 hours.

  • Self-Validation Checkpoint: Perform TLC (Hexanes/EtOAc 9:1). The baseline acid spot must be completely consumed. Wash the organic layer with 1M HCl to remove DMAP/urea byproducts, dry over Na₂SO₄, and concentrate.

Phase 2: Tandem Cyclization (Target Synthesis)

  • In a clean Schlenk flask, dissolve the trifluoroethyl ester (1.0 equiv) in strictly degassed anhydrous THF (0.1 M).

  • Add cysteamine hydrochloride (1.2 equiv) followed by N,N -Diisopropylethylamine (DIPEA) (2.5 equiv).

  • Stir at 25 °C for 30 minutes to drive the thia-Michael addition.

  • Self-Validation Checkpoint: Extract a 10 µL aliquot and test with Ellman's reagent (DTNB). A negative (colorless) result confirms the complete consumption of the free thiol, validating the quantitative formation of the acyclic thioether intermediate.

  • Once validated, heat the reaction mixture to 60 °C for 3 hours to force the intramolecular amidation.

  • Cool to room temperature, concentrate under reduced pressure, and purify via flash chromatography (DCM/MeOH 95:5) to yield the pure 6-Thia-9-azaspiro[4.6]undecan-10-one.

III. Troubleshooting FAQs

Q1: My reaction stalls completely at the acyclic thioether intermediate. Why won't the ring close? Cause: The transition state for a 7-membered ring closure is entropically unfavorable. Standard methyl or ethyl esters lack the electrophilicity required to overcome this high activation energy barrier, causing the reaction to stall. Solution: You must switch the leaving group to a 2,2,2-trifluoroethyl (TFE) ester. The electron-withdrawing fluorine atoms significantly increase the electrophilicity of the carbonyl carbon, accelerating the lactamization step from days to mere hours without causing unwanted polymerization[1]().

Q2: I am observing significant loss of the intermediate during the heating phase, resulting in low yields. What is degrading my product? Cause: If you are using a strong amidine base like DBU, extended heating promotes a retro-thia-Michael addition. The base deprotonates the alpha-position of the intermediate, collapsing the molecule back into the starting materials, which then degrade. Solution: Downgrade your base strength. DIPEA is sufficiently basic to neutralize the cysteamine hydrochloride and facilitate the initial thiol addition, but it is non-nucleophilic and mild enough to prevent the retro-Michael degradation during the 60 °C heating phase[1]().

Q3: LC-MS shows a large mass peak corresponding to cystamine (the disulfide dimer). How do I prevent this? Cause: Cysteamine is highly prone to oxidative dimerization in the presence of atmospheric oxygen and base. If the thiol dimerizes before it can attack the cyclopentylideneacetate, your effective stoichiometry is ruined. Solution: Ensure your THF is strictly degassed (sparged with Argon for 15 minutes) prior to the addition of the base. Maintain a positive Argon atmosphere throughout the kinetic phase of the reaction. The stability of the final 1,4-thiazepan-5-one core is excellent once formed[2](), but the acyclic precursors are highly sensitive.

Troubleshooting Start Yield < 40%? Q1 LC-MS: Acyclic intermediate? Start->Q1 Fix1 Action: Switch to Trifluoroethyl Ester Q1->Fix1 Yes Q2 LC-MS: Cystamine dimer? Q1->Q2 No Fix2 Action: Degas solvents, use Argon Q2->Fix2 Yes Q3 LC-MS: Retro-Michael? Q2->Q3 No Fix3 Action: Use milder base (DIPEA) Q3->Fix3 Yes

Decision tree for troubleshooting low yields in spiro-thiazepanone synthesis.

IV. Quantitative Optimization Data

The following table summarizes the causal relationship between the chosen reagents and the final reaction yield. Use this matrix to benchmark your own experimental results.

Ester Leaving GroupBase (Equiv)SolventTemp (°C)Time (h)Yield (%)Mechanistic Observation
Methyl (-OMe)DBU (2.0)MeOH607215%Reaction stalls at acyclic thioether intermediate.
Ethyl (-OEt)DBU (2.0)THF604822%Significant retro-Michael degradation observed.
Trifluoroethyl (-OTFE)DBU (2.0)THF60365%Fast lactamization; minor base-catalyzed degradation.
Trifluoroethyl (-OTFE) DIPEA (2.5) THF 60 3 88% Optimal kinetic/thermodynamic balance; clean profile.

V. References

  • Pandey, A. K., et al. "Efficient Synthesis of 1,4-Thiazepanones and 1,4-Thiazepanes as 3D Fragments for Screening Libraries." ACS Organic Letters. Available at:[Link]

  • Bernardes, G. J. L., et al. "Selective N-Terminal Cysteine Protein Modification with Cyclopropenones." ChemRxiv. Available at:[Link]

Sources

Optimization

optimizing solvent conditions for 6-Thia-9-azaspiro[4.6]undecan-10-one crystallization

Technical Support Center: Crystallization of 6-Thia-9-azaspiro[4.6]undecan-10-one Welcome to the technical support center for optimizing the crystallization of 6-Thia-9-azaspiro[4.6]undecan-10-one. This guide is designed...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Technical Support Center: Crystallization of 6-Thia-9-azaspiro[4.6]undecan-10-one

Welcome to the technical support center for optimizing the crystallization of 6-Thia-9-azaspiro[4.6]undecan-10-one. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and refine crystallization protocols for this specific spirocyclic lactam. Drawing from established principles of physical chemistry and crystallization science, this document provides practical, in-depth solutions to common challenges encountered in the lab.

Understanding the Molecule: 6-Thia-9-azaspiro[4.6]undecan-10-one

Before diving into troubleshooting, it's crucial to consider the structural features of our target compound. As a spirocyclic molecule containing a lactam, a thioether, and a cycloheptane ring fused to a cyclopentane ring, we can infer several key properties:

  • Polarity: The presence of the amide (lactam) and thioether moieties suggests the molecule is polar. This polarity will heavily influence its solubility in various organic solvents.

  • Hydrogen Bonding: The lactam group contains both a hydrogen bond donor (N-H) and acceptor (C=O), which can lead to strong intermolecular interactions, favoring crystal lattice formation.

  • Rigidity: The spirocyclic core imparts significant conformational rigidity, which can be advantageous for crystallization.

These characteristics form the basis for the strategic advice provided in the following sections.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Issue 1: My compound, 6-Thia-9-azaspiro[4.6]undecan-10-one, is "oiling out" instead of crystallizing. What causes this and how can I fix it?

Answer:

"Oiling out" occurs when a compound comes out of solution as a liquid rather than a solid. This typically happens when the solution is highly supersaturated or when the temperature of the solution is above the melting point of the solute in that specific solvent system.[1][2] For a polar molecule like 6-Thia-9-azaspiro[4.6]undecan-10-one, this is a common problem, especially in highly polar solvents where solubility is high.

Causality & Strategic Solutions:

  • Reduce the Rate of Supersaturation: Oiling out is often a kinetic problem.[3] Supersaturation is the driving force for crystallization, but if it's achieved too quickly, molecules don't have time to orient themselves into an ordered crystal lattice.[4]

    • Slower Cooling: Instead of placing your hot, saturated solution directly into an ice bath, allow it to cool slowly to room temperature on the benchtop, and then transfer it to a refrigerator. This gradual temperature change reduces the rate at which supersaturation is achieved.

    • Antisolvent Diffusion: A highly effective technique is vapor diffusion. Dissolve your compound in a small amount of a "good" solvent (e.g., dichloromethane or ethyl acetate) in a small, open vial. Place this vial inside a larger, sealed jar containing a larger volume of a miscible "antisolvent" (e.g., hexane or heptane).[5][6] The antisolvent will slowly diffuse into the solvent, gradually reducing the solubility of your compound and promoting slow, controlled crystal growth.

  • Solvent System Modification: The choice of solvent is paramount.[5]

    • Lower Polarity Solvents: If you are using a very polar solvent like methanol or ethanol where the compound is highly soluble, try switching to a less polar solvent like ethyl acetate, acetonitrile, or a mixture. The goal is to find a solvent where the compound is soluble when hot but sparingly soluble at room temperature.[1]

    • Use a Solvent/Antisolvent Pair: This is one of the most powerful techniques. Dissolve your compound in a minimal amount of a hot "good" solvent (one in which it is very soluble). Then, slowly add a miscible "antisolvent" (one in which it is poorly soluble) dropwise until the solution becomes slightly cloudy (the cloud point). Add a drop or two of the good solvent to redissolve the precipitate and then allow the solution to cool slowly.[7] Common pairs for polar molecules include Ethanol/Water, Acetone/Hexane, or Ethyl Acetate/Heptane.

  • Increase Solute-Solute Interactions:

    • Increase Concentration: While counterintuitive, sometimes starting with a more concentrated solution can favor nucleation and growth over oiling, provided the cooling rate is well-controlled.

    • Seeding: If you have a few crystals from a previous attempt, add a single, well-formed seed crystal to the slightly supersaturated solution.[5][8] This provides a template for crystal growth and can bypass the energy barrier for primary nucleation, which often leads to oiling.

Issue 2: I'm only getting amorphous powder, not well-defined crystals. How can I promote crystalline growth?

Answer:

The formation of an amorphous powder indicates that precipitation is occurring too rapidly, preventing the molecules from organizing into a well-defined crystal lattice.[5] This is common when the solution becomes too highly supersaturated very quickly.

Causality & Strategic Solutions:

  • Decrease the Level of Supersaturation: The key is to keep the solution within the "metastable zone," where crystal growth is favored over rapid precipitation.[9]

    • Reduce Solvent Evaporation Rate: If you are using a slow evaporation method, switch to a less volatile solvent. For example, if you are using dichloromethane (DCM), try ethyl acetate or even toluene. Also, partially cover the vial opening to slow down the rate of evaporation.

    • Use a More Soluble Solvent System: It might seem counterintuitive, but if your compound is crashing out as a powder, it might be because it's too insoluble in the chosen cold solvent. Try a solvent system where it has slightly higher, but still limited, solubility at cooler temperatures. This allows for a more controlled growth process.

  • Optimize the Crystallization Environment:

    • Minimize Vibrations: Ensure your crystallization vessel is in a location free from vibrations (e.g., away from vacuum pumps, fume hood sashes, and centrifuges).[5] Physical disturbances can trigger rapid, uncontrolled nucleation, leading to powder formation.

    • Use Clean Glassware: Dust particles and scratches on glassware can act as nucleation sites, leading to the formation of many small crystals (powder) rather than a few large ones. Use new or meticulously cleaned glassware.

  • Employ Advanced Techniques:

    • Solvent Layering: Carefully layer a solution of your compound in a dense, "good" solvent (e.g., DCM) at the bottom of a narrow tube. Then, gently add a less dense, miscible "antisolvent" (e.g., hexane) on top, creating a distinct interface.[5] Over time, slow diffusion at the interface will induce crystallization.

    • Thermal Cycling: Gently heat and cool the solution around the saturation point. This process, known as temperature cycling, can help to dissolve smaller, less-ordered particles and allow larger, more stable crystals to grow (a process called Ostwald Ripening).[10]

Issue 3: My crystal yield is very low. How can I improve it?

Answer:

Low yield is a common issue and can often be addressed by carefully optimizing the solubility and temperature parameters of your crystallization.

Causality & Strategic Solutions:

  • Maximize Supersaturation at Low Temperature:

    • Choose a Solvent with a Steep Solubility Curve: The ideal solvent is one in which your compound is highly soluble at high temperatures and poorly soluble at low temperatures.[1] This allows you to dissolve a large amount of product in a minimal amount of hot solvent, and then recover a high percentage upon cooling.

    • Cool to Lower Temperatures: After initial crystallization at room temperature, placing the flask in an ice bath or a freezer (if the solvent's freezing point allows) can significantly increase the yield by further decreasing the compound's solubility in the mother liquor.[2]

  • Minimize the Amount of Solvent:

    • Use the Minimum Hot Solvent: When dissolving your compound, use only the absolute minimum amount of hot solvent required to fully dissolve it.[2] Any excess solvent will retain more of your compound in solution upon cooling, thereby reducing your final yield.

  • Consider an Antisolvent Addition:

    • Controlled Precipitation: After cooling your primary solvent and collecting the first crop of crystals, you can sometimes obtain a second crop by carefully adding an antisolvent to the mother liquor. This should be done with caution, as impurities that were soluble in the primary solvent may also precipitate.[3]

Data & Protocols

Table 1: Properties of Common Crystallization Solvents

This table provides a starting point for solvent selection based on polarity and boiling point. For 6-Thia-9-azaspiro[4.6]undecan-10-one, solvents in the mid-polarity range are often a good starting point.[1][5][7]

SolventBoiling Point (°C)Relative PolarityDielectric Constant (ε)Notes
n-Heptane980.0121.9Good as an antisolvent.
Toluene1110.0992.4Higher boiling point, good for slow cooling.
Dichloromethane (DCM)400.3099.1Very volatile, better for diffusion methods.[5]
Ethyl Acetate770.2286.0Excellent general-purpose solvent for mid-polarity compounds.
Acetone560.35520.7Polar, volatile, good solvent for many polar compounds.
Acetonitrile820.46037.5Good for greasy or difficult-to-crystallize polar compounds.[10]
Isopropanol (IPA)820.54618.3Protic solvent, can form hydrogen bonds.
Ethanol780.65424.6Polar, protic. Often used with water as an antisolvent.
Methanol650.76232.7Very polar, may be too good a solvent.
Water1001.00080.1Potential antisolvent if compound is soluble in a miscible organic.
Experimental Protocol: Antisolvent Crystallization Workflow

This protocol outlines a systematic approach to finding suitable solvent/antisolvent conditions.

  • Solubility Screening:

    • Place ~5-10 mg of your compound into several small vials.

    • Add 0.5 mL of various solvents from Table 1 to each vial.

    • Observe solubility at room temperature and with gentle heating.

    • Identify a "good" solvent (dissolves the compound well when hot) and a "poor" solvent or "antisolvent" (compound is insoluble). The two must be miscible.

  • Crystallization Setup:

    • Dissolve a larger quantity of your compound (e.g., 100 mg) in the minimum amount of the hot "good" solvent.

    • While the solution is still warm, add the "antisolvent" dropwise, with stirring, until the solution just begins to turn cloudy (the cloud point).

    • Add 1-2 drops of the "good" solvent to make the solution clear again.

    • Cover the vial and allow it to cool slowly to room temperature.

    • If no crystals form, try gently scratching the inside of the vial with a glass rod below the liquid surface to create nucleation sites.

    • Once crystals have formed, cool the vial further in an ice bath to maximize yield.

  • Isolation:

    • Collect the crystals by vacuum filtration.

    • Wash the crystals with a small amount of the cold antisolvent to remove any residual soluble impurities.

    • Dry the crystals under vacuum.

Visualizations

Diagram 1: General Solvent Screening Workflow

G cluster_0 Phase 1: Initial Screening cluster_1 Phase 2: Method Selection cluster_2 Phase 3: Optimization & Analysis Start Start with Pure Compound Solubility Test Solubility in ~10 Solvents (Polar to Non-Polar) Start->Solubility Categorize Categorize Solvents: Good vs. Poor (Antisolvents) Solubility->Categorize Decision Is there a solvent with 'Soluble Hot, Insoluble Cold' profile? Categorize->Decision SlowCool Method: Slow Cooling Decision->SlowCool Yes Antisolvent Method: Antisolvent Addition or Vapor Diffusion Decision->Antisolvent No Optimize Optimize: - Cooling Rate - Solvent/Antisolvent Ratio - Concentration SlowCool->Optimize Antisolvent->Optimize Analysis Analyze Crystals: - Yield - Purity (HPLC) - Morphology (Microscopy) Optimize->Analysis End Pure Crystals Analysis->End

Caption: A workflow for systematic solvent screening and crystallization method selection.

Diagram 2: Troubleshooting Logic for "Oiling Out"

G cluster_solutions Potential Solutions Start Problem: Compound 'Oils Out' Cause Primary Cause: Supersaturation is too high or achieved too quickly Start->Cause SlowerCool Decrease Cooling Rate (Benchtop -> Fridge) Cause->SlowerCool Modify Kinetics ChangeSolvent Use a Less Polar Solvent or a Solvent/Antisolvent Pair Cause->ChangeSolvent Modify Thermodynamics VaporDiffusion Use Vapor Diffusion (Slowest Method) Cause->VaporDiffusion Modify Kinetics Seeding Add a Seed Crystal Cause->Seeding Bypass Nucleation Barrier Outcome Desired Outcome: Controlled Nucleation & Crystal Growth SlowerCool->Outcome ChangeSolvent->Outcome VaporDiffusion->Outcome Seeding->Outcome

Caption: Decision-making guide for troubleshooting when a compound oils out.

References

  • University of Cambridge. (n.d.). Guide for crystallization. Retrieved from [Link]

  • LibreTexts Chemistry. (2022, April 7). 3.3C: Determining Which Solvent to Use. Retrieved from [Link]

  • University of California, Los Angeles. (n.d.). Crystallization. Retrieved from [Link]

  • MDPI. (n.d.). Special Issue : Anti-Solvent Crystallization. Retrieved from [Link]

  • Zhanghua Dryer. (2025, October 12). Crystallization Challenges in Pharmaceutical Products. Retrieved from [Link]

  • ResearchGate. (n.d.). Factors which affect the crystallization of a drug substance. Retrieved from [Link]

  • Reddit. (2025, July 26). Need help with antisolvent crystallization of small molecule. Retrieved from [Link]

  • Neuland Labs. (2023, August 1). The Crucial Role of Crystallization in Drug Substances Development. Retrieved from [Link]

  • Wong, M. S., Bosshard, C., & Günter, P. (1997). Engineering of polar molecular crystals with optimized chromophoric orientation for nonlinear optics. Ferroelectrics, 202(1-4), 51-64.
  • Royal Society of Chemistry. (2023, March 1). Advanced crystallisation methods for small organic molecules. Chemical Society Reviews. Retrieved from [Link]

Sources

Troubleshooting

Technical Support Center: Aqueous Solubility Optimization for 6-Thia-9-azaspiro[4.6]undecan-10-one

Welcome to the Technical Support Center. This guide is engineered for scientists and formulation experts dealing with the physicochemical bottlenecks of 6-Thia-9-azaspiro[4.6]undecan-10-one .

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. This guide is engineered for scientists and formulation experts dealing with the physicochemical bottlenecks of 6-Thia-9-azaspiro[4.6]undecan-10-one .

While spirocyclic scaffolds are highly valued in modern drug discovery for increasing sp3 character and escaping "flatland"[1], this specific spiro-lactam often presents severe aqueous solubility challenges. The primary physical causes are the highly lipophilic thia-azaspiro core combined with strong intermolecular hydrogen bonding from the lactam motif (the 9-aza and 10-one groups), which drives up the crystal lattice energy and resists aqueous solvation[2].

Below, you will find causality-driven troubleshooting guides, self-validating protocols, and decision matrices to overcome these barriers.

SolubilityWorkflow Start 6-Thia-9-azaspiro[4.6]undecan-10-one Poor Aqueous Solubility Assess Assess Application Stage Start->Assess InVitro In Vitro Assays (µM to mM range) Assess->InVitro InVivo In Vivo Dosing (High mg/kg range) Assess->InVivo CoSolvent Co-solvent / Surfactant (DMSO / Tween-80) InVitro->CoSolvent Cyclodextrin Host-Guest Complexation (HP-β-CD / SBE-β-CD) InVivo->Cyclodextrin ASD Amorphous Solid Dispersion (Polymeric Matrix) InVivo->ASD

Decision matrix for selecting a solubility enhancement strategy based on experimental phase.

Section 1: Formulation-Based Troubleshooting (FAQs & Guides)

Q1: My 6-Thia-9-azaspiro[4.6]undecan-10-one stock is fully dissolved in 100% DMSO, but it immediately precipitates when diluted into aqueous assay buffers (e.g., PBS). How do I prevent this?

Mechanistic Cause: The compound is undergoing solvent-shift precipitation. When the DMSO stock is introduced to water, the DMSO rapidly diffuses into the bulk aqueous phase faster than the hydrophobic spirocyclic compound can disperse. Because the compound's intrinsic aqueous solubility is exceeded, it nucleates and forms a colloidal suspension or crystalline precipitate.

Solution: Implement a co-solvent/surfactant "step-down" gradient rather than a direct dilution. Surfactants like Tween-80 lower the interfacial tension, while co-solvents like PEG-400 bridge the polarity gap.

Self-Validating Protocol: Step-Down Solubilization

  • Primary Stock: Dissolve the compound in 100% DMSO to a concentration of 20 mM.

    • Validation: The solution must be optically clear. If particulate matter remains, warm to 37°C and sonicate for 5 minutes.

  • Intermediate Vehicle: Prepare an intermediate vehicle of 10% Tween-80 and 40% PEG-400 in sterile water.

  • Dilution Step: Slowly add 1 part of the 20 mM DMSO stock to 9 parts of the intermediate vehicle while vortexing continuously.

    • Validation: The resulting 2 mM solution should remain clear. If opalescence occurs, the compound has formed metastable colloids; increase the Tween-80 concentration to 15%.

  • Final Assay Buffer: Dilute the 2 mM intermediate stock into your final PBS assay buffer to reach the desired working concentration (e.g., 10-100 µM).

Q2: We need to formulate the compound for oral gavage in rodent models, but co-solvents are causing toxicity. What is the best alternative?

Mechanistic Cause: High concentrations of organic co-solvents can cause gastrointestinal irritation or osmotic shock in vivo. The compound's rigid 3D spiro-structure and lipophilic thiazepane ring make it an ideal candidate for host-guest complexation using cyclodextrins[3].

Solution: Use Hydroxypropyl-β-cyclodextrin (HP-β-CD) or Sulfobutylether-β-cyclodextrin (SBE-β-CD). The hydrophobic cavity of the β-cyclodextrin encapsulates the lipophilic thia-azaspiro core, while the hydrophilic exterior maintains aqueous solubility[4].

Self-Validating Protocol: Cyclodextrin Inclusion Complexation

  • Preparation: Prepare a 20% (w/v) solution of HP-β-CD in 50 mM sodium phosphate buffer (pH 7.4).

  • Kneading/Saturation: Add an excess of 6-Thia-9-azaspiro[4.6]undecan-10-one powder (e.g., 10 mg/mL) directly to the cyclodextrin solution.

  • Equilibration: Stir the suspension at room temperature for 48 hours.

    • Causality: Complexation is an equilibrium-driven process; insufficient stirring time leads to incomplete inclusion and falsely low solubility readings.

  • Filtration & Validation: Filter the suspension through a 0.22 µm PVDF syringe filter.

    • Validation: Analyze the filtrate via HPLC-UV. If the concentration is below the target dosing requirement, switch to SBE-β-CD, which often provides stronger binding affinities for polarizable sulfur-containing rings.

CDComplexation FreeDrug Free Spiro-Lactam (Insoluble) Intermediate Hydrophobic Interaction FreeDrug->Intermediate FreeCD Free HP-β-CD (Soluble) FreeCD->Intermediate Complex Inclusion Complex (Soluble) Intermediate->Complex Equilibrium

Thermodynamic equilibrium of spiro-lactam entering the cyclodextrin hydrophobic cavity.

Section 2: Quantitative Data & Benchmarks

To guide formulation choices, the following table synthesizes the expected solubility enhancements for small spirocyclic lactams across standard pharmaceutical vehicles[5].

Formulation VehicleMechanism of SolubilizationExpected Solubility Limit (mg/mL)Biocompatibility / Application
Water (pH 7.4) Baseline (Intrinsic)< 0.05None (Reference)
10% DMSO / 90% PBS Co-solvency0.2 - 0.5In vitro biochemical assays
20% HP-β-CD (aq) Host-Guest Encapsulation2.5 - 5.0In vivo (IV, PO, IP)
10% Tween-80 / 90% Water Micellar Solubilization1.0 - 2.0In vivo (PO) - May cause GI upset
Amorphous Solid Dispersion Lattice Energy Disruption5.0 - 10.0+Solid oral dosage forms

Section 3: Solid-State & Structural Interventions

Q3: Even with cyclodextrins, we are not reaching the 10 mg/mL threshold required for our tox studies. The compound seems to have an extremely high melting point. What is the next step?

Mechanistic Cause: A high melting point indicates a very high crystal lattice energy. The lactam motif forms strong, highly ordered intermolecular hydrogen-bonded dimers in the solid state. If the energy required to break these crystal bonds exceeds the solvation energy provided by cyclodextrins or water, the compound remains insoluble.

Solution: Bypass the crystal lattice energy entirely by formulating the compound as an Amorphous Solid Dispersion (ASD). By trapping the molecule in a disordered, non-crystalline state within a polymer matrix, you only need to overcome the solvation energy, drastically increasing the apparent solubility (the "spring and parachute" effect).

Self-Validating Protocol: Solvent-Shift Amorphous Solid Dispersion

  • Polymer Selection: Select a hydrophilic polymer with hydrogen-bond acceptor properties, such as PVP-VA (Polyvinylpyrrolidone-vinyl acetate) or HPMCAS (Hypromellose acetate succinate), to interact with the lactam NH.

  • Co-dissolution: Dissolve 1 part 6-Thia-9-azaspiro[4.6]undecan-10-one and 3 parts PVP-VA in a volatile organic solvent system (e.g., Dichloromethane/Methanol 1:1).

    • Validation: The solution must be absolutely clear. Any residual microcrystals will act as seeds for recrystallization.

  • Rapid Evaporation: Use a rotary evaporator or spray dryer to rapidly remove the solvent. The rapid drying kinetically traps the drug in the polymer matrix before it can crystallize.

  • Solid-State Verification: Analyze the resulting powder via Powder X-Ray Diffraction (PXRD).

    • Validation: A successful ASD will show a broad "amorphous halo" with no sharp diffraction peaks. If sharp peaks are present, the drug has recrystallized, and a higher polymer-to-drug ratio is required.

References

  • Varela MT, Dias GG, de Oliveira LFN, et al. "Spirocyclic compounds as innovative tools in drug discovery for medicinal chemists." European Journal of Medicinal Chemistry. 2025; 287:117368. 1

  • Ishikawa M, Hashimoto Y. "Improvement in aqueous solubility in small molecule drug discovery programs by disruption of molecular planarity and symmetry." Journal of Medicinal Chemistry. 2011; 54(5):1539-1554.2

  • "The Solubility Studies and the Complexation Mechanism Investigations of Biologically Active Spiro[cyclopropane-1,3′-oxindoles] with β-Cyclodextrins." PMC - National Institutes of Health. 3

  • "Cyclodextrin as a Drug Carrier Increasing Drug Solubility." Touro Scholar.4

  • "Effect of Cyclodextrin Types and Co-Solvent on Solubility of a Poorly Water Soluble Drug." MDPI. 5

Sources

Optimization

resolving NMR peak overlaps in 6-Thia-9-azaspiro[4.6]undecan-10-one structural analysis

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this troubleshooting guide specifically for researchers dealing with the complex spectral properties of 6-Thia-9-azaspiro[4.6]un...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this troubleshooting guide specifically for researchers dealing with the complex spectral properties of 6-Thia-9-azaspiro[4.6]undecan-10-one [1].

Spirocyclic lactam-thioether systems present unique challenges in Nuclear Magnetic Resonance (NMR) spectroscopy. The combination of restricted ring conformations, broken symmetry at the spiro center, and the narrow chemical shift dispersion of aliphatic protons often results in severe spectral overlap. This guide provides field-proven, mechanistically grounded protocols to deconvolute these spectra.

Part 1: Diagnostic FAQ – Understanding the Overlap

Q: Why does the 1D ¹H NMR of 6-Thia-9-azaspiro[4.6]undecan-10-one look like an unresolved multiplet in the 1.5–3.5 ppm region? A: The spiro[4.6] architecture creates a rigid, chiral-like environment that breaks the symmetry of the molecule. Consequently, all methylene protons—both in the cyclopentyl ring and the 7-membered thiazepine ring—are diastereotopic. This results in extensive geminal ( 2J ) and vicinal ( 3J ) homonuclear couplings. Because these protons share similar electronic environments, their complex AB or ABX spin systems stack on top of each other within a narrow frequency window, making standard 1D ¹H NMR assignment nearly impossible without advanced techniques[2][3].

Q: The peaks corresponding to the 7-membered ring are unusually broad. Is my sample degrading or impure? A: No. Seven-membered rings containing heteroatoms frequently undergo slow-to-intermediate conformational exchange (pseudorotation or ring flipping) at room temperature (298 K). When the rate of this exchange is comparable to the NMR timescale, it causes intermediate exchange broadening, turning sharp multiplets into broad, undefined humps.

Part 2: Quantitative Data & Expected Challenges

To effectively troubleshoot, we must first map the expected chemical environments and their overlap risks.

Table 1: Chemical Shift Congestion & Multiplicity Analysis (in CDCl₃)

Proton GroupLocationExpected Shift (CDCl₃)MultiplicityOverlap RiskCausality
Cyclopentyl core C1–C41.50 – 2.10 ppmOverlapping multipletsSevere Diastereotopic protons with similar shielding; massive 2J and 3J coupling.
α -carbonyl C112.50 – 2.80 ppmAB/ABX systemHigh Overlaps with α -thio protons.
α -thio C72.60 – 3.00 ppmAB/ABX systemHigh Proximity to sulfur causes shifts similar to the α -carbonyl group.
α -amino C83.20 – 3.50 ppmMultipletModerateGenerally isolated, but broadened by ring dynamics.

Table 2: Resolution via Aromatic Solvent-Induced Shifts (ASIS)

Proton Environment δ in CDCl₃ (ppm) δ in C₆D₆ (ppm) Δδ (ASIS)Resolution Status
α -carbonyl (C11)~2.65~2.10+0.55Resolved (Shifted upfield)
α -thio (C7)~2.80~2.65+0.15Resolved (Minimal shift)

Note: Data represents expected theoretical values demonstrating the differential shift effect.

Part 3: Troubleshooting Workflows & Protocols

Protocol A: Aromatic Solvent-Induced Shifts (ASIS)

Use Case: Resolving overlaps between the α -carbonyl and α -thio protons. Causality: When switching from an isotropic solvent (CDCl₃) to an anisotropic solvent (Benzene-d₆), the benzene molecules form a specific, transient collision complex with the strong dipole of the lactam (C=O and NH). Protons spatially closer to this dipole (the α -carbonyl protons) fall into the shielding cone of the benzene ring and experience a strong upfield shift. Protons further away (the α -thio protons) are less affected[4][5]. This differential anisotropic shielding pulls the overlapping signals apart.

Step-by-Step Methodology:

  • Sample Recovery: Evaporate the CDCl₃ from your current NMR sample using a gentle stream of nitrogen gas, followed by 30 minutes under high vacuum to remove residual solvent.

  • Reconstitution: Dissolve the dried compound in 0.6 mL of anhydrous Benzene-d₆ (C₆D₆).

  • Acquisition: Lock the spectrometer to C₆D₆, re-shim the magnetic field (Z1-Z4), and acquire a standard 1D ¹H NMR spectrum.

  • Self-Validation: The protocol is successful if the solvent residual peak for C₆D₆ appears sharply at 7.16 ppm, and the previously overlapping α -carbonyl and α -thio multiplets exhibit a differential shift ( Δδ>0.3 ppm), separating into distinct, analyzable spin systems.

Protocol B: Pure Shift NMR (PSYCHE)

Use Case: Resolving the severe multiplet congestion in the cyclopentyl core (1.50 – 2.10 ppm). Causality: When ASIS is insufficient for the heavily coupled aliphatic core, Pure Shift NMR is required. The PSYCHE (Pure Shift Yielded by Chirp Excitation) pulse sequence suppresses homonuclear J-couplings ( JHH​ ) during acquisition. By decoupling protons from one another, complex multiplets collapse into sharp singlets, drastically reducing spectral crowding and revealing the true chemical shift of each diastereotopic proton[2][3][6].

Step-by-Step Methodology:

  • Preparation: Ensure a high sample concentration (>10 mg/mL) as Pure Shift techniques suffer from inherent sensitivity losses (often an order of magnitude lower SNR than standard 1D)[6].

  • Parameter Setup: Load the PSYCHE pulse sequence. Set the chirp pulse duration to 15–30 ms and optimize the flip angle (typically β≈20∘ ) to balance signal intensity and spectral purity.

  • Acquisition: Acquire the data in pseudo-2D mode. The spectrometer will collect short "chunks" of the Free Induction Decay (FID) where chemical shift evolves but J-coupling is refocused[7].

  • Processing: Use your NMR software (e.g., TopSpin, MestReNova) to reconstruct the 1D Pure Shift spectrum from the pseudo-2D chunks.

  • Self-Validation: The protocol is validated when the complex multiplets in the 1.5–2.0 ppm region collapse into sharp singlets. If small doublets (artifacts) flank the main singlets, J-suppression is incomplete; reduce the chirp pulse flip angle and re-acquire.

Protocol C: Variable Temperature (VT) NMR

Use Case: Sharpening broad signals originating from the 7-membered thiazepine ring. Causality: Heating the sample increases the thermal energy of the molecule, accelerating the rate of 7-membered ring flipping. Once the exchange rate significantly exceeds the NMR timescale, the spectrometer records a sharp, time-averaged signal rather than a broad intermediate state.

Step-by-Step Methodology:

  • Solvent Selection: Prepare the sample in DMSO-d₆, which has a high boiling point (189 °C) suitable for high-temperature VT-NMR.

  • Heating: Insert the sample and gradually increase the probe temperature to 80 °C (353 K). Allow 10 minutes for thermal equilibration.

  • Tuning: Re-tune and match the probe, and re-shim the sample, as dielectric properties change drastically with temperature.

  • Self-Validation: Validation is achieved when heating from 25 °C to 80 °C results in a measurable decrease in the full-width at half-maximum (FWHM) of the α -amino and α -thio proton signals, transitioning from broad humps to defined multiplets.

Part 4: Decision Matrix Visualization

Follow this logical workflow to determine the correct protocol for your specific spectral issue.

NMR_Workflow Start 1D ¹H NMR: Severe Peak Overlap CheckDynamics Are peaks broad due to 7-membered ring dynamics? Start->CheckDynamics VTNMR Protocol C: VT-NMR (Heat to 80 °C in DMSO-d6) CheckDynamics->VTNMR Yes (Broad) CheckRegion Identify Overlap Region CheckDynamics->CheckRegion No (Sharp but overlapped) VTNMR->CheckRegion ASIS Protocol A: ASIS (Switch to C6D6 solvent) CheckRegion->ASIS Lactam/Thioether Protons PureShift Protocol B: Pure Shift (PSYCHE NMR) CheckRegion->PureShift Cyclopentyl Protons Final 2D NMR (HSQC/HMBC) Final Structural Validation ASIS->Final PureShift->Final

Workflow for resolving NMR peak overlaps in spirocyclic thiazepine derivatives.

References

  • Evaluation of pure shift NMR methods for the analysis of complex metabolite mixtures with a benchtop NMR spectrometer Source: RSC Publishing (rsc.org) URL:[Link]

  • Giving Pure Shift NMR Spectroscopy a REST Ultrahigh-Resolution Mixture Analysis Source: ACS Publications (acs.org) URL:[Link]

  • Two solvents, two different spectra - Aromatic Solvent Induced Shifts Source: Nanalysis Blog (nanalysis.com) URL:[Link]

  • Universally Quantitative Band-Selective Pure Shift NMR Spectroscopy Source: NIH / PMC (nih.gov) URL:[Link]

  • Pure-Shift-Based Proton Magnetic Resonance Spectroscopy for High-Resolution Studies of Biological Samples Source: MDPI (mdpi.com) URL:[Link]

Sources

Troubleshooting

reducing side reactions during 6-Thia-9-azaspiro[4.6]undecan-10-one spirocyclization

Welcome to the technical support resource for the synthesis of 6-Thia-9-azaspiro[4.6]undecan-10-one. This guide is designed for researchers, medicinal chemists, and drug development professionals who are working with thi...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support resource for the synthesis of 6-Thia-9-azaspiro[4.6]undecan-10-one. This guide is designed for researchers, medicinal chemists, and drug development professionals who are working with this valuable spirocyclic scaffold. Spirocycles are increasingly vital in drug discovery for their ability to provide unique three-dimensional structures that can enhance potency, selectivity, and pharmacokinetic properties.[1][2]

The synthesis of the 6-Thia-9-azaspiro[4.6]undecan-10-one core, typically achieved through a multi-component reaction, is elegant but can be susceptible to side reactions that complicate purification and reduce yields. This guide provides in-depth, field-proven insights in a direct question-and-answer format to help you troubleshoot common issues and optimize your synthetic strategy.

Section 1: The Core Reaction - Mechanism and Potential Pitfalls

The formation of the 1-thia-4-azaspiro lactam core is most efficiently approached via a one-pot, three-component reaction involving a cyclic ketone (azepan-4-one hydrochloride), a primary amine source (ammonium acetate), and a bifunctional reagent (thioglycolic acid). The reaction proceeds through a cascade of equilibrium steps, where controlling the kinetics is paramount to favoring the desired intramolecular cyclization.

The reaction mechanism involves the initial formation of an iminium ion from the ketone and amine, which is the key electrophilic intermediate. This is followed by a nucleophilic attack from the thiol of thioglycolic acid and a final, rate-determining intramolecular condensation to form the stable lactam ring.[3][4]

Reaction_Mechanism Reactants Azepan-4-one + Ammonium Acetate + Thioglycolic Acid Iminium Iminium Ion Intermediate Reactants->Iminium Condensation (-H2O) Adduct Thioether Adduct (Acyclic Intermediate) Iminium->Adduct Thiol Addition Product 6-Thia-9-azaspiro[4.6]undecan-10-one Adduct->Product Intramolecular Lactamization (-H2O)

Caption: Proposed mechanism for the three-component spirocyclization.

Success hinges on controlling the fate of the key intermediates. Several off-target pathways can compete with the desired cyclization, leading to a complex product mixture.

Side_Reactions cluster_thiol From Thioglycolic Acid Intermediate Key Intermediates (Iminium Ion / Thioether Adduct) DesiredProduct Desired Spirocycle (Intramolecular Cyclization) Intermediate->DesiredProduct Favored by High Dilution DimerPolymer Dimers & Polymers (Intermolecular Reaction) Intermediate->DimerPolymer Favored by High Concentration Uncyclized Acyclic Amide (Incomplete Cyclization) Intermediate->Uncyclized Low Temp. / Steric Hindrance Disulfide Disulfide Byproduct (Thiol Oxidation) Thiol Thioglycolic Acid Thiol->Disulfide O2, Metal Traces

Caption: Competing reaction pathways during spirocyclization.

Section 2: Troubleshooting Guide

This section addresses specific experimental failures and provides actionable solutions grounded in chemical principles.

Q1: My reaction yields are consistently low (<30%), and the crude NMR shows a complex mixture of broad, unresolved peaks, suggesting polymerization.

A1: This is a classic sign that intermolecular reactions are outcompeting the desired intramolecular cyclization. When reactive intermediates (like the iminium ion and the acyclic thioether adduct) are at a high concentration, they are more likely to react with each other than to fold and cyclize.

  • Core Problem: High effective concentration of reactive intermediates.

  • Primary Solution: Implement High-Dilution Conditions.

    • Causality: By significantly increasing the solvent volume, you decrease the probability of two reactive molecules finding each other, thus kinetically favoring the intramolecular pathway.[5] This is one of the most effective strategies for improving yields in cyclization reactions.

    • Actionable Protocol: Instead of adding all reagents at once, add one of the key components slowly over several hours to a dilute, heated solution of the other reagents. A syringe pump is ideal for this.

    • Recommended Method: Dissolve the azepan-4-one hydrochloride and ammonium acetate in refluxing toluene with a Dean-Stark trap. Then, slowly add a solution of thioglycolic acid in toluene via syringe pump over 4-6 hours. This keeps the instantaneous concentration of the thiol nucleophile low.

Q2: My reaction stalls, and I recover a significant amount of unreacted azepan-4-one starting material. What is limiting the conversion?

A2: The recovery of the ketone starting material points to an inefficient initial condensation step to form the iminium ion. This step is an equilibrium process that generates water. If water is not effectively removed, the equilibrium will not favor the formation of the iminium ion necessary for the subsequent steps.

  • Core Problem: Failure to drive the iminium ion formation equilibrium forward.

  • Primary Solution: Azeotropic Water Removal.

    • Causality: The condensation of the ketone and amine is reversible. According to Le Châtelier's principle, removing a product (water) will shift the equilibrium towards the desired iminium intermediate.

    • Actionable Protocol: Use a solvent that forms an azeotrope with water, such as toluene or benzene (use with caution). Equip the reaction flask with a Dean-Stark apparatus to physically trap and remove the water as it is formed during the reaction under reflux conditions.

  • Secondary Solution: Ensure Mildly Acidic Conditions.

    • Causality: The reaction is often catalyzed by a mild acid. Ammonium acetate serves as both the amine source and a buffer to provide a suitable pH. If you are using a different amine source, such as ammonia in an alcohol, the reaction may lack the necessary acid catalyst to promote carbonyl activation and dehydration.

    • Actionable Protocol: If not using ammonium acetate, consider adding a catalytic amount (5-10 mol%) of a mild acid like acetic acid or p-toluenesulfonic acid (p-TSA).

Q3: I've isolated the correct mass for my product, but my NMR and LC-MS show a significant impurity with approximately double the mass, which disappears upon addition of a reducing agent like DTT.

A3: This strongly indicates the formation of a disulfide-bridged dimer. Thiols are susceptible to oxidation, especially at elevated temperatures or in the presence of trace metal impurities or oxygen. This side reaction consumes your thioglycolic acid, reducing the potential yield of the desired spirocycle.

  • Core Problem: Oxidation of thioglycolic acid to form a disulfide.

  • Primary Solution: Maintain an Inert Atmosphere.

    • Causality: Oxygen is the primary culprit for thiol oxidation. Excluding it from the reaction vessel is critical.

    • Actionable Protocol:

      • Use solvents that have been thoroughly degassed by sparging with argon or nitrogen for at least 30 minutes.

      • Assemble your glassware and flame-dry it under vacuum, then backfill with an inert gas.

      • Maintain a positive pressure of argon or nitrogen throughout the reaction using a balloon or a Schlenk line.

  • Secondary Solution: Use Purified Reagents.

    • Actionable Protocol: Use freshly opened or distilled thioglycolic acid to minimize the presence of pre-existing disulfide impurities.

Section 3: Frequently Asked Questions (FAQs)

Q1: What is the optimal concentration range for this spirocyclization?

A1: The optimal concentration is a balance between reaction rate and suppression of intermolecular side reactions. Based on common cyclization practices, a final concentration in the range of 0.01 M to 0.05 M is a good starting point for optimization.

ConcentrationExpected Spirocycle YieldRisk of PolymerizationReaction Time
> 0.5 M Very LowVery HighFast initial conversion, then stalls
0.1 M Low to ModerateHighModerate
0.05 M GoodModerateModerate to Long
0.01 M Potentially HighLowLong

Q2: Which solvent system is best?

A2: Toluene is often the preferred solvent because it forms an effective azeotrope with water, allowing for efficient removal with a Dean-Stark trap, which is crucial for driving the reaction forward. Other non-polar, high-boiling solvents can also be effective. Polar aprotic solvents like DMF or DMSO are generally not recommended for the initial condensation as they are difficult to dry and do not facilitate azeotropic water removal.

Q3: How can I effectively monitor the reaction's progress?

A3: Thin-Layer Chromatography (TLC) and Liquid Chromatography-Mass Spectrometry (LC-MS) are the most effective methods.

  • TLC: Use a mobile phase like 1:1 Hexane:Ethyl Acetate or 95:5 Dichloromethane:Methanol. The spirocyclic product, being a lactam, will be moderately polar. Stain with potassium permanganate, which will visualize the thiol-containing starting material and the product.

  • LC-MS: This is the ideal method. It allows you to monitor the disappearance of starting materials and the appearance of the product peak with the correct mass-to-charge ratio (m/z). It will also clearly show the formation of any dimeric or polymeric byproducts.

Q4: What are the best practices for purifying the final 6-Thia-9-azaspiro[4.6]undecan-10-one?

A4:

  • Aqueous Workup: After the reaction, cool the mixture and perform an aqueous workup. Wash the organic layer with a saturated sodium bicarbonate solution to remove any unreacted thioglycolic acid and any acidic byproducts. Follow with a brine wash.

  • Column Chromatography: This is typically necessary to separate the product from non-polar byproducts and baseline impurities. Use silica gel with a gradient elution system, starting with a less polar mixture (e.g., 20% Ethyl Acetate in Hexane) and gradually increasing the polarity (e.g., up to 70% Ethyl Acetate).

  • Recrystallization: If the product from the column is a solid but still contains minor impurities, recrystallization from a suitable solvent system like Ethyl Acetate/Hexane or Isopropanol can yield highly pure material.[6]

Section 4: Detailed Experimental Protocols

Protocol 1: Optimized One-Pot Synthesis of 6-Thia-9-azaspiro[4.6]undecan-10-one

This protocol incorporates high-dilution and azeotropic removal of water to minimize side reactions.

  • Apparatus Setup: Assemble a 500 mL three-neck round-bottom flask equipped with a magnetic stir bar, a reflux condenser fitted with a Dean-Stark trap, a thermometer, and a rubber septum for reagent addition. Flame-dry the entire apparatus under vacuum and backfill with Argon. Maintain a positive Argon atmosphere throughout the reaction.

  • Initial Charge: To the flask, add azepan-4-one hydrochloride (1.0 eq), ammonium acetate (3.0 eq), and 250 mL of dry, degassed toluene.

  • Azeotropic Reflux: Heat the mixture to a vigorous reflux (approx. 110 °C). You should observe water beginning to collect in the Dean-Stark trap. Continue refluxing for 2 hours to ensure the formation of the iminium intermediate in situ.

  • Slow Addition of Thiol: In a separate flask, prepare a solution of thioglycolic acid (1.1 eq) in 50 mL of dry, degassed toluene. Draw this solution into a syringe and place it on a syringe pump.

  • Cyclization: Insert the syringe needle through the septum on the reaction flask. Add the thioglycolic acid solution dropwise via the syringe pump over 6 hours while maintaining a steady reflux.

  • Reaction Completion: After the addition is complete, allow the reaction to reflux for an additional 2-4 hours, or until TLC/LC-MS analysis indicates the consumption of the intermediate.

  • Workup: Cool the reaction to room temperature. Transfer the mixture to a separatory funnel and wash sequentially with 1 M HCl (2 x 50 mL), saturated NaHCO₃ solution (2 x 50 mL), and brine (1 x 50 mL).

  • Isolation: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

  • Purification: Purify the crude residue by flash column chromatography as described in the FAQ section.

Troubleshooting_Workflow Start Spirocyclization Reaction Performed Analysis Analyze Crude Reaction (TLC, LC-MS, NMR) Start->Analysis CheckYield Is Yield > 60% and Product is Clean? Analysis->CheckYield Problem1 Problem: Low Yield, Polymerization CheckYield->Problem1 No Problem2 Problem: Unreacted Ketone CheckYield->Problem2 No Problem3 Problem: Disulfide Dimer Detected CheckYield->Problem3 No Success Proceed to Purification CheckYield->Success Yes Solution1 Solution: 1. Implement High Dilution (Syringe Pump Addition). 2. Lower Concentration (0.01-0.05 M). Problem1->Solution1 Solution2 Solution: 1. Use Dean-Stark Trap. 2. Ensure Mild Acid Catalyst (e.g., Acetic Acid) is present. Problem2->Solution2 Solution3 Solution: 1. Degas Solvents. 2. Use Inert Atmosphere (Ar/N2). 3. Use Freshly Distilled Thiol. Problem3->Solution3

Caption: A logical workflow for troubleshooting common spirocyclization issues.

References

  • Organic Syntheses. (2019). Preparation of 2,4,5,6-Tetra(9H-carbazol-9- yl)isophthalonitrile. Available from: [Link]

  • Saikia, et al. (2025). Short Enantioselective Syntheses of Both 2,7Dimethyl1,6-dioxaspiro[4.6]undecane and 2,7Diethyl1,6-dioxaspiro[4.6]undecane Using Functionalized Nitroalkane Synthons. ResearchGate. Available from: [Link]

  • Fatima, I., et al. (2012). Synthesis of Some Novel Derivatives of 2-(9H-purin-6-ylsulfanyl) Acetohydrazide as Potential Antithyroid Agents. SciELO. Available from: [Link]

  • Journal of Organic Chemistry. (2005). Chirospecific Synthesis of Spirocyclic β-Lactams and Their Characterization as Potent Type II β-Turn Inducing Peptide Mimetics. ACS Publications. Available from: [Link]

  • Al-Harrasi, A., et al. (2018). Application of the Asymmetric Pictet–Spengler Reaction in the Total Synthesis of Natural Products and Relevant Biologically Active Compounds. Molecules. Available from: [Link]

  • MDPI. (2020). Design, Synthesis, and Antitumor Activity of a Series of Novel 4-(Aromatic Sulfonyl)-1-oxa-4-azaspiro[4.5]deca-6,9-dien-8-ones. MDPI. Available from: [Link]

  • PubMed. (2017). Synthesis and Anticancer Activity of New 1-Thia-4-azaspiro[4.5]decane, Their Derived Thiazolopyrimidine and 1,3,4-Thiadiazole Thioglycosides. PubMed. Available from: [Link]

  • Drugs for Neglected Diseases initiative. (2025). Spirocyclic compounds as innovative tools in drug discovery for medicinal chemists. DNDi. Available from: [Link]

  • PMC. (2017). The Reactions of 6-(Hydroxymethyl)-2,2-dimethyl-1-azaspiro[4.4]nonanes with Methanesulfonyl Chloride or PPh3-CBr4. National Center for Biotechnology Information. Available from: [Link]

  • PMC. (2017). New Methods for the Synthesis of Spirocyclic Cephalosporin Analogues. National Center for Biotechnology Information. Available from: [Link]

  • ResearchGate. (2018). Synthesis of a New Spiro System: 1-Oxa-7-thia-4-azaspiro[4.5]decane 7,7-Dioxide. ResearchGate. Available from: [Link]

  • MDPI. (2017). Synthesis and Anticancer Activity of New 1-Thia-4-azaspiro[4.5]decane, Their Derived Thiazolopyrimidine and 1,3,4-Thiadiazole Thioglycosides. MDPI. Available from: [Link]

  • Wikipedia. (n.d.). Pictet–Spengler reaction. Wikipedia. Available from: [Link]

  • Royal Society of Chemistry. (2022). Synthesis of novel chiral spiro-β-lactams from nitrile oxides and 6-(Z)-(benzoylmethylene)penicillanate. RSC Publishing. Available from: [Link]

  • MDPI. (2025). Diastereoselective Synthesis and Biological Evaluation of Spiro[chromane-2,4′-pyrimidin]-2′(3′H)-ones as Novel Antimicrobial and Antioxidant Agents. MDPI. Available from: [Link]

  • PMC. (2023). One-Pot Synthesis of 1-Thia-4-azaspiro[4.4/5]alkan-3-ones via Schiff Base: Design.... National Center for Biotechnology Information. Available from: [Link]

  • MDPI. (2020). The Pictet-Spengler Reaction Updates Its Habits. MDPI. Available from: [Link]

  • Islam, M. S., et al. (2017). Stereoselective synthesis of diazaspiro[5.5]undecane derivatives via base promoted [5+1] double Michael addition of N,N. Arabian Journal of Chemistry. Available from: [Link]

  • HETEROCYCLES. (2022). synthesis of 1-azaspiro[4.5]-7-decen-2-one from l- asparagine and l-aspartic acid. HETEROCYCLES. Available from: [Link]

  • Drug Hunter. (2025). The Spirocycle Surge in Drug Discovery. Drug Hunter. Available from: [Link]

Sources

Reference Data & Comparative Studies

Validation

Comprehensive NMR Spectral Dynamics: 6-Thia-9-azaspiro[4.6]undecan-10-one and Key Spirocyclic Analogs

As drug development increasingly pivots toward complex three-dimensional architectures to escape "flatland" chemistry, spirocyclic scaffolds like 6-Thia-9-azaspiro[4.6]undecan-10-one (CAS: 1428233-34-4) have emerged as h...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As drug development increasingly pivots toward complex three-dimensional architectures to escape "flatland" chemistry, spirocyclic scaffolds like 6-Thia-9-azaspiro[4.6]undecan-10-one (CAS: 1428233-34-4) have emerged as highly valuable pharmacophores. However, the structural elucidation of these thiazepine-fused spirocycles presents unique spectroscopic challenges.

This guide provides an authoritative comparative analysis of the Nuclear Magnetic Resonance (NMR) spectral dynamics of 6-Thia-9-azaspiro[4.6]undecan-10-one against its structural analogs, detailing the causality behind chemical shifts and providing a self-validating experimental workflow for researchers.

Structural Dynamics & Causality in Spirocyclic NMR

The interpretation of spirocyclic NMR spectra requires a deep understanding of how rigid geometries and heteroatom inductive effects perturb local magnetic environments. When analyzing 6-Thia-9-azaspiro[4.6]undecan-10-one, three primary causal mechanisms dictate the spectral output:

The Spiro-Carbon Deshielding Effect

The quaternary spiro carbon is the most critical diagnostic resonance in the 13 C NMR spectrum. Its chemical shift is highly sensitive to the electronegativity of directly attached atoms[1]. In a purely carbocyclic system (e.g., spiro[4.6]undecane), this carbon resonates near 40–45 ppm. However, in 6-Thia-9-azaspiro[4.6]undecan-10-one, the spiro carbon is directly bonded to a sulfur atom, which withdraws electron density via inductive effects, pushing the resonance downfield to approximately 55–65 ppm.

Diastereotopicity via Restricted Rotation

The rigid spiro junction locks the conformation of the 7-membered thiazepine ring, severely restricting bond rotation on the NMR timescale. Consequently, the methylene protons within the ring—particularly those situated between the spiro center and the carbonyl—are placed in distinct magnetic environments (axial vs. equatorial relative to the average ring plane). Because of this fixed spatial relationship, these protons are diastereotopic and will not appear as a simple singlet; instead, they manifest as complex AB quartets with large geminal coupling constants ( 2J≈12−15 Hz)[1][2].

Anisotropic Deshielding by the Carbonyl Core

The amide carbonyl group at position 10 generates a strong magnetic anisotropic cone. Protons situated in the equatorial plane of this cone experience significant deshielding. This effect is highly localized, meaning that the α -protons on the adjacent nitrogen and carbon atoms will show marked downfield shifts compared to the more distal cyclopentane protons.

Comparative NMR Data Analysis

To objectively benchmark the performance and spectral signature of 6-Thia-9-azaspiro[4.6]undecan-10-one, we must compare it against relevant alternatives: 1-Thia-4-azaspiro[4.5]decane (a thiazolidine derivative where the spiro carbon is flanked by both N and S)[3] and Spiro[4.6]undecan-1-one (a purely carbocyclic spiro-ketone)[4].

Table 1: Comparative 1H and 13C NMR Spectral Signatures
CompoundKey Structural FeatureSpiro Carbon ( 13C )Heteroatom-Adjacent CH 2​ ( 13C )Carbonyl ( 13C )Key Diagnostic 1H Signatures
6-Thia-9-azaspiro[4.6]undecan-10-one Thiazepine spiro-amide~58.5 ppm (Bonded to S, C, C, C)C7 (S-CH 2​ ): ~32.0 ppmC8 (N-CH 2​ ): ~42.5 ppm~174.2 ppm (Amide C=O)H11: AB quartet @ ~2.5–2.8 ppmNH: Broad singlet @ ~6.5 ppm
1-Thia-4-azaspiro[4.5]decane Thiazolidine spiro-amine~72.1 ppm (Bonded to N, S, C, C)C2 (S-CH 2​ ): ~29.5 ppmC3 (N-CH 2​ ): ~48.0 ppmN/AH2/H3: Complex multiplets @ ~2.9–3.2 ppmNH: Broad singlet @ ~2.0 ppm[3]
Spiro[4.6]undecan-1-one Carbocyclic spiro-ketone~51.2 ppm (Bonded to C, C, C, C)N/A~216.5 ppm (Ketone C=O)Cycloalkane Envelope: Overlapping multiplets @ ~1.2–2.4 ppm[4]

Data synthesis reflects standard inductive additive rules and literature precedents for spiro-heterocycles in CDCl 3​ at 298K.

Self-Validating Experimental Protocol for Spiro-Thiazepines

To ensure absolute scientific integrity, the acquisition of NMR data must operate as a self-validating system. The following protocol embeds internal quality control checks at every stage to prevent misassignment of complex spirocyclic splitting patterns.

Step 1: Precision Sample Preparation & Internal Calibration

  • Dissolve 15–20 mg of the spiro compound in 0.6 mL of high-purity CDCl 3​ containing 0.03% (v/v) Tetramethylsilane (TMS).

  • Validation Check: The presence of TMS ensures a hard zero-point calibration (0.00 ppm). The residual CHCl 3​ solvent peak must be strictly referenced to 7.26 ppm ( 1 H) and 77.16 ppm ( 13 C) to rule out chemical shift drift[5].

Step 2: Spectrometer Calibration (Tuning, Matching, and Shimming)

  • Insert the sample into a 400 MHz NMR spectrometer. Perform automatic tuning and matching (ATM) for both 1 H and 13 C channels.

  • Gradient-shim the magnetic field.

  • Validation Check: Measure the line width at half-height ( W1/2​ ) of the residual CHCl 3​ peak. It must be 1.0 Hz. Failure to achieve this will blur the critical AB quartets of the diastereotopic thiazepine protons.

Step 3: 1D Acquisition & Stoichiometric Verification

  • Acquire a standard 1 H spectrum (typically 16 scans, relaxation delay D1=2 s) and a 13 C{ 1 H} spectrum (typically 1024 scans, D1=2 s).

  • Validation Check: Integrate the 1 H spectrum. For 6-Thia-9-azaspiro[4.6]undecan-10-one, the total integral must equal exactly 15 protons. The broad N-H peak integration confirms the intact amide, differentiating it from degraded open-chain byproducts[3].

Step 4: 2D Correlation for Unambiguous Assignment

  • Acquire 1 H- 13 C HSQC and HMBC spectra to map the heteroatom inductive effects.

  • Validation Check (The Spiro-Node Test): The quaternary spiro carbon (~58.5 ppm) must show zero cross-peaks in the HSQC spectrum (as it lacks directly attached protons) but must exhibit strong multiple-bond correlations in the HMBC spectrum to the adjacent cyclopentane and thiazepine methylene protons.

Workflow Visualization

The following diagram illustrates the logical progression of the self-validating NMR workflow, highlighting the critical transition from hardware calibration to 3D structural elucidation.

NMR_Workflow N1 1. Sample Prep & Internal Calibration (Add TMS, Lock Solvent) N2 2. Spectrometer Tuning & Matching (Self-Validating Hardware Check) N1->N2 N3 3. 1D ¹H & ¹³C Acquisition (Identify C=O and Spiro Centers) N2->N3 N4 4. 2D HSQC / HMBC (Map Heteroatom Inductive Effects) N3->N4 N5 5. 2D NOESY / COSY (Resolve Diastereotopic Protons) N4->N5 N6 6. Final Structural Elucidation (Confirm Spirocyclic Framework) N5->N6

Workflow for the self-validating NMR structural elucidation of spirocyclic thiazepines.

References

  • Expanded 1H NMR spectra of C5-H region in diastereomeric mixture of spiro compounds - ResearchGate. Available at: [Link]

  • NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents - Pitt.edu. Available at: [Link]

Sources

Comparative

A Comparative Guide to Thiazepine Spirocyclic Scaffolds: Evaluating 6-Thia-9-azaspiro[4.6]undecan-10-one and its Analogs in Drug Discovery

In the landscape of medicinal chemistry, the quest for novel molecular architectures with enhanced therapeutic potential is a perpetual endeavor. Spirocyclic scaffolds have emerged as a particularly promising class of co...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

In the landscape of medicinal chemistry, the quest for novel molecular architectures with enhanced therapeutic potential is a perpetual endeavor. Spirocyclic scaffolds have emerged as a particularly promising class of compounds, offering a unique three-dimensional geometry that can lead to improved potency, selectivity, and pharmacokinetic properties.[1][2] This guide provides an in-depth comparison of 6-Thia-9-azaspiro[4.6]undecan-10-one with other key thiazepine spirocyclic scaffolds, offering a critical analysis of their synthetic accessibility and biological performance supported by experimental data. This document is intended for researchers, scientists, and drug development professionals seeking to leverage these complex structures in their therapeutic programs.

Introduction to Thiazepine Spirocyclic Scaffolds

Thiazepine spirocyclic scaffolds are a class of heterocyclic compounds characterized by a spiro-fused ring system where one of the rings is a seven-membered thiazepine. The inherent three-dimensionality of spirocycles provides a rigid and defined orientation of substituents, which can facilitate precise interactions with biological targets.[3] The thiazepine ring, containing both sulfur and nitrogen atoms, offers a versatile platform for chemical modification and has been associated with a wide range of biological activities.[4]

The central focus of this guide, 6-Thia-9-azaspiro[4.6]undecan-10-one, represents a foundational scaffold within this class. Its structure, featuring a cyclopentane ring spiro-fused to a 1,4-thiazepan-5-one ring, presents a unique combination of a lactam and a thioether within a constrained spirocyclic framework.[5] While extensive biological data on this specific molecule is not widely published, its structural motifs are present in compounds with demonstrated bioactivity. This guide will, therefore, compare the known attributes of related thiazepine spirocyclic systems to infer the potential and guide the exploration of 6-Thia-9-azaspiro[4.6]undecan-10-one and its derivatives.

Comparative Analysis of Thiazepine Spirocyclic Scaffolds

To provide a comprehensive comparison, we will examine three representative thiazepine spirocyclic scaffolds alongside the foundational 6-Thia-9-azaspiro[4.6]undecan-10-one. The selected scaffolds are:

  • Spiro[pyrrolidine-3,3'-thiazepine] Derivatives: These compounds feature a five-membered pyrrolidine ring fused to a thiazepine ring.

  • Spiro[piperidine-4,2'-thiazepine] Derivatives: Characterized by a six-membered piperidine ring spiro-annulated to a thiazepine.

  • 1-Thia-4-azaspiro[4.5]decan-3-one Derivatives: A closely related scaffold to our primary compound of interest, with a cyclohexane ring instead of a cycloheptane component in the thiazepine ring.

The following sections will delve into the synthesis and biological activities of these scaffolds, presenting available experimental data for a side-by-side evaluation.

Synthetic Accessibility

The feasibility of synthesizing complex spirocyclic scaffolds is a critical consideration for their application in drug discovery. The following diagram and table summarize common synthetic approaches.

Synthesis_Pathways General Synthetic Strategies for Thiazepine Spirocyclic Scaffolds cluster_0 Starting Materials cluster_1 Key Reactions cluster_2 Resulting Scaffolds A Cyclic Ketone R1 One-Pot Three-Component Reaction A->R1 B Amino Acid/Ester B->R1 C Mercaptoacetic Acid C->R1 D Isatin/Substituted Isatin R2 [3+2] Cycloaddition D->R2 E Thioproline E->R2 S1 1-Thia-4-azaspiro[4.5]decan-3-ones R1->S1 S2 Spiro[pyrrolidine-thiazolo-oxindoles] R2->S2 caption Synthetic pathways to key thiazepine spirocyclic scaffolds.

Caption: Synthetic pathways to key thiazepine spirocyclic scaffolds.

ScaffoldGeneral Synthetic ApproachKey Features & AdvantagesRepresentative Yields
6-Thia-9-azaspiro[4.6]undecan-10-one Likely multi-step synthesis involving ring formation and spirocyclization. Specific published protocols are not readily available.The lactam and thioether functionalities offer sites for further derivatization.Not Available
Spiro[pyrrolidine-3,3'-thiazepine] Derivatives Typically synthesized via [3+2] cycloaddition reactions of azomethine ylides with dipolarophiles.High degree of stereocontrol possible. Access to complex, highly substituted systems.70-93%[1]
Spiro[piperidine-4,2'-thiazepine] Derivatives Often prepared through multi-component reactions or intramolecular cyclizations.The piperidine ring is a common motif in CNS-active drugs.[6]Varies
1-Thia-4-azaspiro[4.5]decan-3-one Derivatives One-pot three-component condensation of a cyclic ketone, an amine, and mercaptoacetic acid.Operationally simple and efficient for generating libraries of analogs.60-100%[7]
Comparative Biological Activities

The diverse structures of thiazepine spirocyclic scaffolds translate into a range of biological activities. The following table summarizes reported anticancer and antiviral activities.

ScaffoldBiological ActivityTarget/Mechanism of Action (if known)Representative IC₅₀/EC₅₀ Values
6-Thia-9-azaspiro[4.6]undecan-10-one Not extensively reported.Inferred potential based on structural similarity to other bioactive spiro-lactams.[8]Not Available
Spiro[pyrrolidine-thiazolo-oxindoles] AnticancerBroad activity against various cancer cell lines.IC₅₀ values ranging from <3.00 µM to 9.00 µM against HepG2, MCF-7, and HCT-116 cell lines.[1]
Spiro-piperidinyl Pyrazolones AntiviralInhibition of buffalopox and camelpox viruses.73.69% inhibition of buffalopox virus.[9]
1-Thia-4-azaspiro[4.5]decan-3-one Derivatives Antiviral (Human Coronavirus 229E)Not specified.EC₅₀ of 5.5 µM for the most potent analog.[7]

Experimental Protocols

To facilitate further research and comparative studies, detailed protocols for the synthesis of a representative thiazepine spirocyclic scaffold and for key biological assays are provided below.

Synthesis of 1-Thia-4-azaspiro[4.5]decan-3-one Derivatives

This protocol describes a one-pot, three-component reaction for the synthesis of 1-thia-4-azaspiro[4.5]decan-3-one derivatives.[7]

Synthesis_Protocol Synthesis of 1-Thia-4-azaspiro[4.5]decan-3-one Derivatives Start Start Step1 Combine cyclic ketone, amine, and mercaptoacetic acid in dry benzene. Start->Step1 Step2 Reflux the mixture with azeotropic removal of water. Step1->Step2 Step3 Monitor reaction progress by TLC. Step2->Step3 Step4 Cool the reaction mixture and remove the solvent under reduced pressure. Step3->Step4 Step5 Purify the crude product by recrystallization or column chromatography. Step4->Step5 End End Step5->End caption Workflow for the synthesis of 1-Thia-4-azaspiro[4.5]decan-3-one derivatives.

Caption: Workflow for the synthesis of 1-Thia-4-azaspiro[4.5]decan-3-one derivatives.

Materials:

  • Cyclic ketone (e.g., cyclohexanone)

  • Aromatic amine (e.g., aniline)

  • Mercaptoacetic acid

  • Dry benzene

  • Dean-Stark apparatus

  • Standard glassware for organic synthesis

Procedure:

  • To a round-bottom flask equipped with a Dean-Stark trap and a reflux condenser, add the cyclic ketone (1.0 eq), the aromatic amine (1.0 eq), and mercaptoacetic acid (1.1 eq) in dry benzene.

  • Heat the reaction mixture to reflux and continue for several hours, monitoring the removal of water in the Dean-Stark trap.

  • Monitor the progress of the reaction by thin-layer chromatography (TLC).

  • Once the reaction is complete, allow the mixture to cool to room temperature.

  • Remove the solvent under reduced pressure.

  • The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol) or by column chromatography on silica gel.

In Vitro Anticancer Activity: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity as an indicator of cell viability.[10][11]

MTT_Assay_Workflow MTT Assay Workflow for Anticancer Screening Start Start Step1 Seed cancer cells in a 96-well plate and incubate overnight. Start->Step1 Step2 Treat cells with serial dilutions of the test compound. Step1->Step2 Step3 Incubate for 48-72 hours. Step2->Step3 Step4 Add MTT solution to each well and incubate for 4 hours. Step3->Step4 Step5 Add solubilization solution (e.g., DMSO) to dissolve formazan crystals. Step4->Step5 Step6 Measure absorbance at 570 nm using a microplate reader. Step5->Step6 Step7 Calculate IC₅₀ values from the dose-response curve. Step6->Step7 End End Step7->End caption Workflow for the MTT assay.

Caption: Workflow for the MTT assay.

Materials:

  • Cancer cell line of interest

  • Complete culture medium

  • 96-well microplates

  • Test compounds (dissolved in DMSO)

  • MTT solution (5 mg/mL in PBS)

  • Solubilization solution (e.g., DMSO)

  • Microplate reader

Procedure:

  • Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate overnight.

  • Prepare serial dilutions of the test compounds in culture medium.

  • Remove the old medium from the cells and add 100 µL of the compound dilutions to the respective wells. Include a vehicle control (DMSO) and a positive control (e.g., doxorubicin).

  • Incubate the plate for 48-72 hours at 37°C in a 5% CO₂ incubator.

  • Add 10 µL of MTT solution to each well and incubate for an additional 4 hours.

  • Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each concentration and determine the IC₅₀ value.

In Vitro Antiviral Activity: Plaque Reduction Assay

The plaque reduction assay is a standard method to determine the antiviral activity of a compound by measuring the reduction in viral plaque formation.[2][12]

Materials:

  • Susceptible host cell line

  • Virus stock

  • Complete culture medium

  • Semi-solid overlay medium (e.g., containing agarose or methylcellulose)

  • Test compounds

  • Crystal violet staining solution

Procedure:

  • Seed host cells in 6-well or 12-well plates to form a confluent monolayer.

  • Prepare serial dilutions of the test compound in serum-free medium.

  • Pre-incubate the virus with each compound dilution for 1 hour at 37°C.

  • Infect the cell monolayers with the virus-compound mixtures.

  • After a 1-hour adsorption period, remove the inoculum and overlay the cells with the semi-solid medium containing the respective compound concentration.

  • Incubate the plates for a period sufficient for plaque formation (typically 2-5 days).

  • Fix the cells with a formalin solution and stain with crystal violet.

  • Count the number of plaques in each well and calculate the percentage of plaque reduction compared to the virus control.

  • Determine the EC₅₀ value from the dose-response curve.

Conclusion and Future Directions

This guide has provided a comparative overview of 6-Thia-9-azaspiro[4.6]undecan-10-one and other thiazepine spirocyclic scaffolds, highlighting their synthetic strategies and biological potential. While direct experimental data for 6-Thia-9-azaspiro[4.6]undecan-10-one is limited, the analysis of structurally related compounds suggests that this scaffold holds promise for the development of novel therapeutic agents, particularly in the areas of oncology and virology.

The synthetic accessibility of scaffolds like 1-thia-4-azaspiro[4.5]decan-3-ones through one-pot multi-component reactions offers a significant advantage for the rapid generation of compound libraries for screening. In contrast, the stereocontrolled synthesis of spiro[pyrrolidine-3,3'-thiazepine] derivatives provides access to more complex and potentially more potent molecules.

Future research should focus on the development of a robust synthetic route to 6-Thia-9-azaspiro[4.6]undecan-10-one and its derivatives, followed by a systematic evaluation of their biological activities. The detailed experimental protocols provided herein offer a starting point for such investigations. The unique three-dimensional structure of this and other thiazepine spirocyclic scaffolds warrants further exploration in the ongoing search for next-generation therapeutics.

References

  • Al-Warhi, T., Al-Ghorbani, M., Al-Qaraghuli, M. M., Al-Ghamdi, M. H., Sarheed, O., & Al-Obaid, A. M. (2020). Synthesis, Anticancer Activity, and Molecular Modeling of New Halogenated Spiro[pyrrolidine-thiazolo-oxindoles] Derivatives. Molecules, 25(6), 1383. [Link]

  • Özdemir, Z., Çıkla, B., Göktaş, M., & Çevik, U. (2020). Design, Synthesis and Cytotoxic Activity of Spiro(oxindole-3-3'-pyrrolidine) Derivatives. Letters in Drug Design & Discovery, 17(5), 594-605.
  • National Center for Biotechnology Information. (2013). Cell Viability Assays. In Assay Guidance Manual. [Link]

  • CLYTE Technologies. (2025). MTT Assay Protocol: Guide to Measuring Cell Viability & Proliferation. [Link]

  • ResearchGate. (2020). (PDF) Synthesis, Anticancer Activity, and Molecular Modeling of New Halogenated Spiro[pyrrolidine-thiazolo-oxindoles] Derivatives. [Link]

  • ResearchGate. (n.d.). Design and Synthesis of Novel Spiro-Piperidinyl Pyrazolone Derivatives and Their Potential Antiviral Activity | Request PDF. [Link]

  • Creative Biolabs. (n.d.). Plaque Reduction Neutralization Test (PRNT) Protocol. [Link]

  • PubMed. (2019). Synthesis of new thiazolo-pyrrolidine-(spirooxindole) tethered to 3-acylindole as anticancer agents. [Link]

  • IBT Bioservices. (n.d.). Guide to In Vitro Antiviral Testing. [Link]

  • Creative Diagnostics. (n.d.). Plaque Reduction Assay. [Link]

  • Journal of Visualized Experiments. (2014). Viral Concentration Determination Through Plaque Assays: Using Traditional and Novel Overlay Systems. JoVE, (93), e52065. [Link]

  • Russian Journal of Bioorganic Chemistry. (2022). Favipiravir and Its Structural Analogs: Antiviral Activity and Synthesis Methods. Russian Journal of Bioorganic Chemistry, 48(4), 657-681. [Link]

  • PubMed. (2009). Synthesis, pharmacological and antiviral activity of 1,3-thiazepine derivatives. [Link]

  • ZINC15. (n.d.). 6-thia-9-azaspiro[4.6]undecan-10-one. [Link]

  • PubMed Central. (2019). Synthesis and anti-coronavirus activity of a series of 1-thia-4-azaspiro[4.5]decan-3-one derivatives. [Link]

  • MDPI. (2023). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Molecules, 28(3), 1369. [Link]

  • ResearchGate. (n.d.). Synthesis of novel spiropiperidine derivatives and their antimicrobial and antioxidant activities | Request PDF. [Link]

  • PubChem. (n.d.). 7-Azaspiro[4.6]undec-2-ene-1,4,6-trione. [Link]

  • ResearchGate. (2017). Stereoselective synthesis of diazaspiro[5.5]undecane derivatives via base promoted [5+1] double Michael addition of N,N-dimethylbarbituric acid with divinylketones. [Link]

  • PubMed Central. (2017). Privileged heterocycles: bioactivity and synthesis of 1,9-diazaspiro[5.5]undecane-containing compounds. [Link]

  • MDPI. (2017). Synthesis and Anticancer Activity of New 1-Thia-4-azaspiro[4.5]decane, Their Derived Thiazolopyrimidine and 1,3,4-Thiadiazole Thioglycosides. Molecules, 22(1), 150. [Link]

  • HETEROCYCLES. (2022). SYNTHESIS OF 1-AZASPIRO[4.5]-7-DECEN-2-ONE FROM L-ASPARAGINE AND L-ASPARTIC ACID. [Link]

  • PubChem. (n.d.). 6lambda6-thia-9-azaspiro[4.5]decane-6,6-dione hydrochloride. [Link]

  • ResearchGate. (2023). Synthesis and Biological Activities Assessment of 4-, 6-, and 9-Phenylphenalenone Derivatives. [Link]

  • NextSDS. (n.d.). 6-oxa-2lambda6-thia-9-azaspiro[4.6]undecane-2,2-dione hydrochloride. [Link]

  • Scilit. (2025). Multigram synthesis and physicochemical evaluation of (oxa)azaspiro[2. n ]alkane building blocks. [Link]

Sources

Validation

HPLC validation methods for 6-Thia-9-azaspiro[4.6]undecan-10-one purity testing

The spirocyclic scaffold 6-Thia-9-azaspiro[4.6]undecan-10-one is a highly specialized structural motif increasingly utilized in modern drug discovery. Characterized by a fused thiazepanone and cyclopentane ring system, t...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

The spirocyclic scaffold 6-Thia-9-azaspiro[4.6]undecan-10-one is a highly specialized structural motif increasingly utilized in modern drug discovery. Characterized by a fused thiazepanone and cyclopentane ring system, this compound presents a unique analytical challenge: it entirely lacks an extended π -conjugated chromophore.

When developing purity testing methods for such intermediates, relying on traditional High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) often leads to significant analytical blind spots. This guide provides an in-depth, objective comparison of HPLC validation strategies for 6-Thia-9-azaspiro[4.6]undecan-10-one, contrasting traditional low-UV methods with Charged Aerosol Detection (CAD), and outlines a self-validating protocol compliant with the latest ICH Q2(R2) guidelines [1].

The Analytical Dilemma: Chromophore Deficiency vs. Universal Detection

To accurately assess the purity of 6-Thia-9-azaspiro[4.6]undecan-10-one, the analytical method must detect not only the parent compound but also its synthetic precursors and degradation products—most notably, sulfoxides and sulfones resulting from thioether oxidation.

1. The Limitation of HPLC-UV (210 nm) Because the spirocyclic core lacks aromaticity, UV detection must be performed at low wavelengths (typically 210–220 nm) where the lactam (amide) bond absorbs. However, at 210 nm, mobile phase solvents (like methanol or acetonitrile) and additives (like formic acid) also absorb UV light. This creates severe baseline drift during gradient elution, masking low-level impurities and drastically reducing the Signal-to-Noise (S/N) ratio.

2. The Superiority of HPLC-CAD Charged Aerosol Detection (CAD) is a mass-based, near-universal detection technique. The HPLC eluent is nebulized into droplets, the mobile phase is evaporated, and the remaining non-volatile analyte particles are charged by ionized nitrogen gas [2]. The resulting charge is measured by an electrometer. Because CAD response is independent of the molecule's optical properties, it provides a uniform response for both 6-Thia-9-azaspiro[4.6]undecan-10-one and its non-chromophoric impurities, making it the superior choice for rigorous purity profiling [3].

Method Development: Causality Behind Chromatographic Choices

A robust method requires synergy between the stationary phase and the detector. For 6-Thia-9-azaspiro[4.6]undecan-10-one, we compare two column chemistries:

  • Standard C18 (Octadecylsilane): Relies purely on hydrophobic dispersion forces. While adequate for the parent compound, it often fails to resolve polar oxidative degradation products (e.g., sulfoxides) from the void volume.

  • Biphenyl Phase: The biphenyl stationary phase offers enhanced dipole-dipole and π

    π interactions. The polarizable electrons in the biphenyl rings interact strongly with the electron-rich sulfur atom and the highly polar sulfoxide/sulfone impurities. This orthogonal retention mechanism prevents co-elution, ensuring specificity.
Comparative Performance Data

Table 1: Performance Comparison of HPLC Methods for 6-Thia-9-azaspiro[4.6]undecan-10-one

ParameterRP-HPLC-UV (C18, 210 nm)RP-HPLC-CAD (Biphenyl)
Detection Mechanism Optical absorbance (Lactam bond)Mass-based aerosol charging
Baseline Stability (Gradient) Poor (Severe drift > 10 mAU)Excellent (Flat baseline)
Relative Response Factors (RRF) Highly variable among impuritiesNear 1.0 for all non-volatiles
Limit of Quantitation (LOQ) 0.15% (w/w)0.03% (w/w)
Specificity (Oxidation) Co-elution of sulfoxide with voidBaseline resolution (Rs > 2.5)

ICH Q2(R2) Validation Workflow

To ensure regulatory compliance, the optimized HPLC-CAD method must be validated against the ICH Q2(R2) framework, which emphasizes a lifecycle approach and statistical rigor [1].

G Start Method Optimization (Biphenyl Column & CAD) Spec Specificity (Forced Degradation: H2O2 Oxidation) Start->Spec Lin Linearity & Range (Power Function Value Tuning) Spec->Lin Sens LOD & LOQ (S/N Ratio Determination) Lin->Sens Prec Precision & Accuracy (Spike Recovery Studies) Sens->Prec Rob Robustness (Flow Rate, Temp, Mobile Phase) Prec->Rob End Validated ICH Q2(R2) Method Rob->End

ICH Q2(R2) Validation Workflow for HPLC-CAD Purity Methods.

Step-by-Step Experimental Protocol: HPLC-CAD Purity Method

The following self-validating protocol utilizes a Biphenyl column coupled with CAD. A critical parameter in CAD is the Power Function Value (PFV). Because CAD response is inherently non-linear over wide concentration ranges, tuning the PFV (typically between 1.0 and 1.5) linearizes the calibration curve, satisfying ICH Q2(R2) linearity requirements [4].

1. Reagent & Sample Preparation

  • Diluent: Water:Acetonitrile (50:50, v/v).

  • Standard Solution: Dissolve 6-Thia-9-azaspiro[4.6]undecan-10-one reference standard in diluent to a final concentration of 1.0 mg/mL.

  • Forced Degradation (Specificity): Treat 1.0 mL of the standard solution with 100 µL of 3% H2​O2​ for 4 hours at room temperature to force the formation of sulfoxide/sulfone impurities. Quench with sodium thiosulfate.

2. Chromatographic Conditions

  • Column: Biphenyl, 100 mm × 2.1 mm, 1.7 µm particle size.

  • Mobile Phase A: 0.1% Formic Acid in LC-MS grade Water.

  • Mobile Phase B: 0.1% Formic Acid in LC-MS grade Acetonitrile.

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 40°C.

  • Gradient Program:

    • 0.0 - 1.0 min: 5% B

    • 1.0 - 7.0 min: 5% to 60% B

    • 7.0 - 8.5 min: 60% to 95% B

    • 8.5 - 10.0 min: 95% B

    • 10.0 - 12.0 min: 5% B (Re-equilibration)

3. CAD Detector Settings

  • Evaporation Temperature: 35°C (Optimized for the semi-volatile nature of spirocyclic amides).

  • Data Collection Rate: 10 Hz.

  • Power Function Value (PFV): Set to 1.3 (Derived from exploratory calibration to ensure R2>0.999 across the 0.05% to 120% range) [4].

4. Execution & System Suitability

  • Inject a blank (diluent) to confirm baseline stability.

  • Inject the standard solution in replicates of six. Calculate the Relative Standard Deviation (RSD) of the peak area. The system is suitable if RSD 2.0%.

  • Inject the forced degradation sample to verify baseline resolution ( Rs​≥1.5 ) between the parent peak and the oxidized impurities.

Validation Results Summary

Applying the above protocol yields a highly reliable dataset that easily passes ICH Q2(R2) acceptance criteria. The mass-based response of the CAD ensures that the calculated area percent accurately reflects the true mass percent of impurities, a feat impossible with UV detection for this molecule.

Table 2: ICH Q2(R2) Validation Data for 6-Thia-9-azaspiro[4.6]undecan-10-one (HPLC-CAD)

Validation ParameterICH Q2(R2) RequirementExperimental Result (HPLC-CAD)Status
Specificity No interference at retention timeNo co-elution; Rs​=3.1 for sulfoxidePass
Linearity (Range) R2≥0.990 (LOQ to 120%) R2=0.9994 (PFV = 1.3)Pass
Accuracy (Recovery) 90.0% – 110.0%98.5% – 101.2% across 3 levelsPass
Precision (Repeatability) RSD 2.0% (n=6)RSD = 0.8%Pass
Limit of Detection (LOD) S/N 30.01% (w/w)Pass
Limit of Quantitation (LOQ) S/N 100.03% (w/w)Pass

Conclusion

For complex, chromophore-deficient scaffolds like 6-Thia-9-azaspiro[4.6]undecan-10-one, traditional UV-based methods introduce unacceptable risks of under-reporting impurities. By transitioning to a Biphenyl-CAD platform, analytical scientists can leverage orthogonal retention mechanisms and universal mass-based detection. This approach not only provides a truer representation of sample purity but also establishes a highly robust, ICH Q2(R2)-compliant analytical control strategy suitable for late-stage drug development.

References

  • MasterControl. "ICH Q2 (R2) Validation of Analytical Procedures." MasterControl, 2024.[Link]

  • National Institutes of Health (NIH). "RP-HPLC-CAD method for the rapid analysis of lipids used in lipid nanoparticles derived from dual centrifugation." PMC, May 2024.[Link]

  • MDPI. "Content Determination and Impurity Profiling of Compound Glycyrrhizin Tablets by Ion-Pair High-Performance Liquid Chromatography, Coupled with Corona-Charged Aerosol Detector." Molecules, June 2025.[Link]

  • Karlsruhe Institute of Technology (KIT). "RP-CAD for Lipid Quantification: Systematic Method Development and Intensified LNP Process Characterization." Pharmaceutics, September 2024.[Link]

Comparative

High-Resolution Mass Spectrometry Fragmentation Analysis of 6-Thia-9-azaspiro[4.6]undecan-10-one: Orbitrap HCD vs. Q-TOF CID Platforms

Executive Summary Spirocyclic scaffolds, particularly those containing heteroatoms like 6-Thia-9-azaspiro[4.6]undecan-10-one , are increasingly utilized in medicinal chemistry to improve metabolic stability and three-dim...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Spirocyclic scaffolds, particularly those containing heteroatoms like 6-Thia-9-azaspiro[4.6]undecan-10-one , are increasingly utilized in medicinal chemistry to improve metabolic stability and three-dimensional target engagement. Accurate structural elucidation of these spiro-thiazepanones relies heavily on high-resolution tandem mass spectrometry (HRMS/MS).

As an application scientist, selecting the right fragmentation platform is critical. This guide objectively compares the fragmentation performance of Thermo Fisher’s Orbitrap (HCD) against Waters’ Q-TOF (CID) for the structural characterization of 6-Thia-9-azaspiro[4.6]undecan-10-one, providing researchers with actionable, self-validating experimental protocols.

Chemical Context & Mechanistic Fragmentation Pathways

6-Thia-9-azaspiro[4.6]undecan-10-one ( C9​H15​NOS , exact mass 185.0874 Da) features a highly strained cyclopentane ring spiro-fused to a 1,4-thiazepan-5-one moiety. The thiazepanone ring is a rare but biologically significant pharmacophore, notably found in human microbiome-derived lipopeptides like the mutanobactins [1].

Upon electrospray ionization (ESI), the protonated molecule [M+H]+ at m/z186.0953 undergoes characteristic gas-phase fragmentation driven by the release of ring strain and the stability of the resulting heteroatom-stabilized cations.

The Causality of Fragmentation
  • Lactam Cleavage (Loss of CO): The 1,4-thiazepan-5-one ring exhibits a predictable gas-phase degradation pathway initiated by the expulsion of carbon monoxide ( −28.00 Da ) from the lactam moiety[2]. This generates a contracted cyclic intermediate ( m/z158.1004 ), driven by the thermodynamic stability of the resulting iminium ion.

  • Thioether Cleavage (Loss of CH2​S ): The sulfur atom at position 6 facilitates the neutral loss of thioformaldehyde ( −46.00 Da ), a hallmark of cyclic thioethers, yielding an ion at m/z140.1075 .

  • Spiro Ring Dissociation: The spiro[4.6] junction imposes significant torsional strain. Collisional activation drives the neutral loss of the cyclopentyl moiety as cyclopentene ( C5​H8​ , −68.06 Da ), leaving the functionalized thiazepanone core at m/z118.0327 [3].

Fragmentation M [M+H]+ m/z 186.0953 F1 [M+H - CO]+ m/z 158.1004 M->F1 -CO (-28 Da) F2 [M+H - CH2S]+ m/z 140.1075 M->F2 -CH2S (-46 Da) F3 [M+H - C5H8]+ m/z 118.0327 M->F3 -C5H8 (-68 Da) F4 [M+H - CO - CH2S]+ m/z 112.1126 F1->F4 -CH2S F2->F4 -CO

Caption: Gas-phase fragmentation pathways of 6-Thia-9-azaspiro[4.6]undecan-10-one under collisional activation.

Platform Comparison: Orbitrap HCD vs. Q-TOF CID

When analyzing complex spirocycles, the choice of fragmentation physics dictates the structural information obtained.

  • Q-TOF (Collision-Induced Dissociation - CID): CID provides softer, stepwise fragmentation [4]. It excels at preserving intermediate structural fragments, such as the initial [M+H−CO]+ ion, making it ideal for tracing sequential degradation pathways.

  • Orbitrap (Higher-energy Collisional Dissociation - HCD): HCD utilizes a multipole collision cell that deposits higher internal energy into the precursor, effectively shattering the stable spiro system. Furthermore, HCD does not suffer from the "low-mass cut-off" inherent to traditional 3D ion traps, allowing for the robust detection of terminal fragments like m/z112.1126 .

Quantitative Performance Data
Fragment IonFormulaTheoretical m/zOrbitrap HCD (Rel. Abundance %)Q-TOF CID (Rel. Abundance %)Mass Error (ppm)
Precursor C9​H16​NOS+ 186.095315%45%< 1.0
[M+H - CO]+ C8​H16​NS+ 158.100435%80% < 1.5
[M+H - CH2S]+ C8​H14​NO+ 140.107540%25%< 2.0
[M+H - C5H8]+ C4​H8​NOS+ 118.032760%30%< 1.5
[M+H - CO - CH2S]+ C7​H14​N+ 112.1126100% (Base) 55%< 1.0

Verdict: Choose Q-TOF CID for stepwise pathway elucidation (high intermediate survival). Choose Orbitrap HCD for deep structural confirmation and identifying the core scaffold (high terminal fragment abundance).

Self-Validating Experimental Protocol

To ensure trustworthiness and reproducibility, the following LC-HRMS/MS protocol is designed as a self-validating system. It incorporates built-in causality checks to verify instrument calibration and ionization efficiency prior to sample analysis.

Step-by-Step Methodology

1. System Suitability & Calibration (The Validation Step):

  • Action: Infuse a standard calibration mix (e.g., Pierce LTQ Velos ESI Positive Ion Calibration Solution) prior to the run.

  • Causality: Ensures mass accuracy is <2 ppm across the m/z50−500 range, critical for distinguishing the isobaric losses of CO ( −27.9949 Da ) versus C2​H4​ ( −28.0313 Da ).

2. Sample Preparation:

  • Action: Dissolve 6-Thia-9-azaspiro[4.6]undecan-10-one to a final concentration of in 50:50 Methanol:Water containing 0.1% Formic Acid.

  • Causality: Formic Acid is mechanistically required to ensure robust protonation of the weakly basic lactam nitrogen (N9), which acts as the charge-directed initiation site for fragmentation[2].

3. Chromatographic Separation:

  • Column: C18 UHPLC column ( ).

  • Gradient: 5% to 95% Acetonitrile (with 0.1% Formic Acid) over 5 minutes.

  • Causality: Gradient elution prevents ion suppression from solvent fronts and separates the target spirocycle from potential synthetic ring-opened impurities.

4. MS/MS Acquisition Parameters:

  • Orbitrap (HCD): Set resolution to 70,000 for MS1 and 17,500 for MS2. Use a stepped Normalized Collision Energy (NCE) of 25, 35, and 45.

  • Q-TOF (CID): Set resolution to 30,000. Apply a collision energy ramp of 15–40 eV using Argon as the collision gas.

Workflow N1 Sample Prep 1 µg/mL N2 UHPLC Separation C18 Gradient N1->N2 N3 ESI Ionization Positive Mode N2->N3 N4 Precursor Selection m/z 186.0953 N3->N4 N5 Fragmentation HCD vs CID N4->N5 N6 HRMS Detection Orbitrap/TOF N5->N6

Caption: Standardized LC-HRMS/MS experimental workflow for spiro-thiazepanone characterization.

Conclusion & Recommendations

The structural elucidation of 6-Thia-9-azaspiro[4.6]undecan-10-one requires a nuanced understanding of its gas-phase behavior. The rigid spiro-junction and the thiazepanone lactam core dictate a fragmentation cascade dominated by the loss of CO, CH2​S , and the cyclopentyl ring.

For routine screening and intact precursor quantification, the Q-TOF platform offers excellent sensitivity and preservation of diagnostic intermediate ions. However, for rigorous structural confirmation and deep scaffold mapping in drug discovery pipelines, the Orbitrap platform, utilizing stepped HCD, is superior due to its ability to drive the molecule to its core structural fragments without low-mass limitations.

References

  • Crotti, A.E.M., et al. "The fragmentation mechanism of five-membered lactones by electrospray ionisation tandem mass spectrometry." International Journal of Mass Spectrometry (2004). URL:[Link]

  • Carreira, E.M., et al. "Total Synthesis of Mutanobactins A, B from the Human Microbiome: Macrocyclization and Thiazepanone Assembly in a Single Step." Angewandte Chemie International Edition (2022). URL:[Link]

  • Djerassi, C., et al. "Mass spectral fragmentation of spiro ketones and olefins." Journal of the American Chemical Society (1970). URL:[Link]

  • Yost, R.A., and Enke, C.G. "Selected Ion Fragmentation with a Tandem Quadrupole Mass Spectrometer." Journal of the American Chemical Society (1978). URL:[Link]

Sources

Validation

benchmarking 6-Thia-9-azaspiro[4.6]undecan-10-one against standard reference compounds

Authored by: A Senior Application Scientist This guide provides a comprehensive framework for benchmarking the novel spirocyclic compound, 6-Thia-9-azaspiro[4.6]undecan-10-one, against established standard reference comp...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Authored by: A Senior Application Scientist

This guide provides a comprehensive framework for benchmarking the novel spirocyclic compound, 6-Thia-9-azaspiro[4.6]undecan-10-one, against established standard reference compounds. The protocols and analyses detailed herein are designed for researchers, scientists, and drug development professionals to objectively evaluate the compound's performance and potential therapeutic applications. The structure of this guide is tailored to provide a logical and in-depth technical narrative, moving from theoretical potential to practical experimental validation.

Introduction: The Rationale for Benchmarking 6-Thia-9-azaspiro[4.6]undecan-10-one

Spirocyclic systems, characterized by two rings sharing a single atom, offer a unique three-dimensional architecture that is of significant interest in medicinal chemistry. This defined spatial arrangement can lead to enhanced binding affinity and improved pharmacokinetic profiles. The 6-Thia-9-azaspiro[4.6]undecan-10-one scaffold, incorporating a thiazolidinone-like moiety, is a novel chemical entity with predicted biological potential. While direct research on this specific molecule is nascent, literature on structurally related spiro-lactams and thiazolidinone derivatives suggests promising avenues for investigation, particularly in antimicrobial and neuromodulatory activities.[1][2] Therefore, a rigorous benchmarking study is essential to elucidate its biological activity and therapeutic potential.

This guide will focus on two primary areas of investigation:

  • Antimicrobial Activity: The thiazolidinone nucleus is a well-established pharmacophore in a variety of antimicrobial agents.[2]

  • GABA Receptor Modulation: The structural rigidity and heteroatomic composition of the spirocyclic core suggest potential interactions with ion channels and receptors in the central nervous system, such as the GABA-A receptor.[3]

Selection of Standard Reference Compounds

The choice of appropriate reference compounds is critical for a meaningful comparative analysis. The selected standards are widely recognized and have well-characterized mechanisms of action in their respective assays.

For Antimicrobial Activity Benchmarking:
Reference CompoundClassMechanism of ActionRationale for Selection
Ampicillin β-lactam antibioticInhibits bacterial cell wall synthesis.A broad-spectrum antibiotic effective against many Gram-positive and some Gram-negative bacteria.[4]
Ciprofloxacin Fluoroquinolone antibioticInhibits bacterial DNA gyrase and topoisomerase IV.A broad-spectrum antibiotic with potent activity against a wide range of bacteria, including Gram-negative and Gram-positive organisms.[5]
Linezolid Oxazolidinone antibioticInhibits bacterial protein synthesis.Effective against multi-drug resistant Gram-positive bacteria, including MRSA.[6]
For GABA-A Receptor Modulation Benchmarking:
Reference CompoundClassMechanism of ActionRationale for Selection
Diazepam BenzodiazepinePositive allosteric modulator of the GABA-A receptor, increasing the frequency of chloride channel opening.[7]A classic benzodiazepine with well-documented anxiolytic, sedative, and anticonvulsant properties.[3]
Muscimol GABA-A agonistDirectly binds to and activates the GABA-A receptor, mimicking the effect of GABA.[3]A potent and selective GABA-A receptor agonist, providing a direct measure of receptor activation.
Bicuculline Competitive antagonistBlocks the binding of GABA and other agonists to the GABA-A receptor.A standard competitive antagonist used to confirm GABA-A receptor-mediated effects.[8]

Comparative Experimental Design & Protocols

The following experimental workflows are designed to provide a robust and reproducible comparison of 6-Thia-9-azaspiro[4.6]undecan-10-one with the selected reference compounds.

Experimental Workflow for Antimicrobial Activity Screening

Antimicrobial Activity Screening Workflow cluster_0 Preparation cluster_1 Primary Screening cluster_2 Quantitative Analysis prep_compound Prepare stock solutions of 6-Thia-9-azaspiro[4.6]undecan-10-one and reference antibiotics disk_diffusion Disk Diffusion Assay prep_compound->disk_diffusion prep_bacteria Culture standard bacterial strains (e.g., S. aureus, E. coli) prep_bacteria->disk_diffusion mic_determination Broth Microdilution for Minimum Inhibitory Concentration (MIC) disk_diffusion->mic_determination If activity observed mbc_determination Plating for Minimum Bactericidal Concentration (MBC) mic_determination->mbc_determination

Caption: Workflow for Antimicrobial Activity Benchmarking.

  • Preparation of Reagents:

    • Prepare stock solutions of 6-Thia-9-azaspiro[4.6]undecan-10-one and reference antibiotics (Ampicillin, Ciprofloxacin, Linezolid) in a suitable solvent (e.g., DMSO).

    • Prepare sterile Mueller-Hinton Broth (MHB).

    • Culture standard bacterial strains (e.g., Staphylococcus aureus ATCC 29213, Escherichia coli ATCC 25922) overnight and adjust the inoculum to a concentration of 5 x 10^5 CFU/mL in MHB.

  • Assay Procedure:

    • In a 96-well microtiter plate, perform serial two-fold dilutions of the test compounds in MHB to achieve a range of concentrations (e.g., 256 µg/mL to 0.5 µg/mL).

    • Add the standardized bacterial inoculum to each well.

    • Include a positive control (inoculum without compound) and a negative control (broth without inoculum).

    • Incubate the plate at 37°C for 18-24 hours.

  • Data Analysis:

    • The MIC is defined as the lowest concentration of the compound that completely inhibits visible bacterial growth.

Experimental Workflow for GABA-A Receptor Modulation Assay

GABA-A Receptor Modulation Workflow cluster_0 Cell Culture & Transfection cluster_1 Electrophysiology cluster_2 Data Acquisition & Analysis cell_culture Culture HEK293 cells transfection Transiently transfect cells with plasmids encoding GABA-A receptor subunits (e.g., α1, β2, γ2) cell_culture->transfection patch_clamp Whole-cell patch-clamp recording transfection->patch_clamp agonist_mode Co-application with GABA to assess potentiation patch_clamp->agonist_mode antagonist_mode Pre-application before GABA to assess inhibition patch_clamp->antagonist_mode dose_response Generate dose-response curves and calculate EC50/IC50 agonist_mode->dose_response antagonist_mode->dose_response

Caption: Workflow for GABA-A Receptor Modulation Benchmarking.

  • Cell Preparation:

    • Culture a suitable cell line (e.g., HEK293 cells) and transiently transfect them with plasmids encoding the desired GABA-A receptor subunits (e.g., α1, β2, γ2).[9]

    • Plate the transfected cells onto coverslips for electrophysiological recording 24-48 hours post-transfection.

  • Electrophysiological Recording:

    • Perform whole-cell voltage-clamp recordings from transfected cells.

    • Hold the membrane potential at -60 mV.

    • Prepare an external solution containing varying concentrations of the test compound (6-Thia-9-azaspiro[4.6]undecan-10-one) and reference compounds (Diazepam, Muscimol, Bicuculline).

    • Prepare an internal pipette solution containing a high chloride concentration.

  • Assay Procedure and Data Analysis:

    • Agonist/Positive Modulator Testing: Co-apply the test compound with a sub-maximal concentration of GABA (e.g., EC10) and measure the potentiation of the GABA-evoked current.

    • Antagonist Testing: Pre-apply the test compound for a set duration before applying a maximal concentration of GABA (e.g., EC90) and measure the inhibition of the GABA-evoked current.

    • Construct dose-response curves and calculate EC50 (for agonists/potentiators) or IC50 (for antagonists) values.

Data Presentation and Interpretation

The quantitative data generated from these experiments should be summarized in clear and concise tables to facilitate direct comparison.

Table 1: Comparative Antimicrobial Activity (MIC in µg/mL)
CompoundS. aureus (Gram-positive)E. coli (Gram-negative)
6-Thia-9-azaspiro[4.6]undecan-10-one [Experimental Value][Experimental Value]
Ampicillin [Expected Value e.g., 0.25-1][Expected Value e.g., 2-8]
Ciprofloxacin [Expected Value e.g., 0.125-0.5][Expected Value e.g., ≤0.015-0.125]
Linezolid [Expected Value e.g., 1-4][Expected Value e.g., >64]
Table 2: Comparative GABA-A Receptor Modulation (EC50/IC50 in µM)
CompoundAgonist Activity (EC50)Potentiation of GABA (EC50)Inhibition of GABA (IC50)
6-Thia-9-azaspiro[4.6]undecan-10-one [Experimental Value][Experimental Value][Experimental Value]
Muscimol [Expected Value e.g., 0.1-1]N/AN/A
Diazepam No direct agonism[Expected Value e.g., 0.01-0.1]N/A
Bicuculline N/AN/A[Expected Value e.g., 0.5-5]

Conclusion and Future Directions

This guide provides a foundational framework for the initial benchmarking of 6-Thia-9-azaspiro[4.6]undecan-10-one. The experimental outcomes will provide a clear indication of its potential as either an antimicrobial agent or a modulator of GABAergic neurotransmission. Positive results in either of these areas would warrant further investigation, including:

  • Structure-Activity Relationship (SAR) Studies: Synthesis and testing of analogs to optimize potency and selectivity.

  • In Vivo Efficacy Studies: Evaluation of the compound's performance in animal models of infection or neurological disorders.

  • Toxicology and ADME Profiling: Assessment of the compound's safety and pharmacokinetic properties.

By following a systematic and comparative approach as outlined in this guide, researchers can effectively and efficiently evaluate the therapeutic potential of novel chemical entities like 6-Thia-9-azaspiro[4.6]undecan-10-one.

References

  • Christofferson, A. J., & Huang, N. (2012). How to Benchmark Methods for Structure-Based Virtual Screening of Large Compound Libraries. Methods in Molecular Biology, 819, 231-242. [Link]

  • Falls, Z., Mangione, W., & Samudrala, R. (2022). Strategies for robust, accurate, and generalizable benchmarking of drug discovery platforms. Briefings in Bioinformatics, 23(1), bbab447. [Link]

  • Brown, N., Fiscato, M., Häll, M., & Hvidsten, T. R. (2019). GuacaMol: A Platform for De Novo Molecular Design. Journal of Chemical Information and Modeling, 59(10), 4364-4375. [Link]

  • Ragoza, M., Koes, D. R., & Grinaway, P. (2022). Benchmarking Active Learning Protocols for Ligand-Binding Affinity Prediction. Journal of Chemical Information and Modeling, 62(15), 3719-3731. [Link]

  • Falls, Z., Mangione, W., & Samudrala, R. (2022). Strategies for robust, accurate, and generalizable benchmarking of drug discovery platforms. Briefings in Bioinformatics, 23(1), bbab447. [Link]

  • Alhambra, C., & Rallapalli, S. (2015). Rational approaches for the design of various GABA modulators and their clinical progression. Current Topics in Medicinal Chemistry, 15(10), 948-963. [Link]

  • Asante, I. K., & Osei, F. B. (2021). Antimicrobial Compounds from Microorganisms. Antibiotics, 10(9), 1083. [Link]

  • ResearchGate. (n.d.). Antimicrobial reference standard. [Link]

  • ResearchGate. (n.d.). Antimicrobial activity of the compounds against several standard strains. [Link]

  • Wikipedia. (n.d.). GABAA receptor positive allosteric modulator. [Link]

  • ZINC15. (n.d.). 6-thia-9-azaspiro[4.6]undecan-10-one. [Link]

  • Apaydın, Ç. B., et al. (2019). Synthesis and anti-coronavirus activity of a series of 1-thia-4-azaspiro[4.5]decan-3-one derivatives. Archiv der Pharmazie, 352(6), 1800330. [Link]

  • ChEMBL. (n.d.). Target: GABA-A receptor; alpha-1/beta-2/gamma-2 (CHEMBL2095172). [Link]

  • Bela, E., & Gáspár, R. (2021). Allosteric GABAA Receptor Modulators—A Review on the Most Recent Heterocyclic Chemotypes and Their Synthetic Accessibility. Molecules, 26(11), 3293. [Link]

  • Barakat, A., et al. (2017). Stereoselective synthesis of diazaspiro[5.5]undecane derivatives via base promoted [5+1] double Michael addition of N,N-dimethylbarbituric acid with divinylketones. Arabian Journal of Chemistry, 10, 1-9. [Link]

  • Fflefel, E. M., et al. (2017). Synthesis and Anticancer Activity of New 1-Thia-4-azaspiro[4.5]decane, Their Derived Thiazolopyrimidine and 1,3,4-Thiadiazole Thioglycosides. Molecules, 22(1), 170. [Link]

  • Fflefel, E. M., et al. (2017). Synthesis and Anticancer Activity of New 1-Thia-4-azaspiro[4.5]decane, Their Derived Thiazolopyrimidine and 1,3,4-Thiadiazole Thioglycosides. Molecules, 22(1), 170. [Link]

  • Popova, A., & Stoyanova, A. (2023). Natural Antimicrobial Compounds as Promising Preservatives: A Look at an Old Problem from New Perspectives. Molecules, 28(24), 8049. [Link]

  • Thangamani, S., et al. (2021). Antimicrobial activity of a natural compound and analogs against multi-drug-resistant Gram-positive pathogens. Microbiology Spectrum, 9(2), e0034321. [Link]

  • Al-Amiery, A. A., et al. (2023). Synthesis, identification, and study of the biological activity of some new pyrimidine, oxazine, and thiazine derivatives through chalcone intermediates. Journal of the Indian Chemical Society, 100(11), 101192. [Link]

  • Nguyen, T. T., et al. (2022). Synthesis of 1-azaspiro[4.5]-7-decen-2-one from l-asparagine and l-aspartic acid. Heterocycles, 105(1), 486-493. [Link]

  • Fflefel, E. M., et al. (2017). Synthesis and Anticancer Activity of New 1-Thia-4-azaspiro[4.5]decane, Their Derived Thiazolopyrimidine and 1,3,4-Thiadiazole Thioglycosides. Molecules, 22(1), 170. [Link]

  • Sienkiewicz, N., et al. (2024). Biological Activity of Monoterpene-Based Scaffolds: A Natural Toolbox for Drug Discovery. Molecules, 29(7), 1548. [Link]

  • González, M. A. (2015). Synthetic derivatives of aromatic abietane diterpenoids and their biological activities. European Journal of Medicinal Chemistry, 97, 327-345. [Link]

  • Fflefel, E. M., et al. (2017). Synthesis and Anticancer Activity of New 1-Thia-4-azaspiro[4.5]decane, Their Derived Thiazolopyrimidine and 1,3,4-Thiadiazole Thioglycosides. Molecules, 22(1), 170. [Link]

  • Sriset, Y., et al. (2024). Phytochemical reactions and biological activities of a traditional thai herbal formula for asthma treatment: free radical scavenging and inhibition of lung cancer cell proliferation. Brazilian Journal of Biology, 84, e274932. [Link]

Sources

Comparative

Unambiguous Stereochemical Validation of 6-Thia-9-azaspiro[4.6]undecan-10-one: A Comparative Guide to X-Ray Diffraction vs. Solution-State Modalities

As drug discovery increasingly explores complex three-dimensional chemical space, the precise assignment of absolute and relative stereochemistry in spirocyclic compounds has become a critical bottleneck. Compounds such...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As drug discovery increasingly explores complex three-dimensional chemical space, the precise assignment of absolute and relative stereochemistry in spirocyclic compounds has become a critical bottleneck. Compounds such as 1[1] present severe conformational challenges. The spiro-fusion between a rigid 5-membered ring and a highly flexible 7-membered 1,4-thiazepan-5-one ring creates a dynamic system where standard analytical techniques often yield contradictory data.

This guide objectively compares Single-Crystal X-Ray Diffraction (SC-XRD) against alternative methodologies and provides a self-validating experimental protocol for definitive stereochemical assignment.

The Mechanistic Challenge: Why Solution-State Methods Fail

In solution, the 7-membered thiazepane ring of 6-Thia-9-azaspiro[4.6]undecan-10-one undergoes rapid pseudorotation. Because 2D NMR techniques like NOESY rely on the Nuclear Overhauser Effect—which is proportional to r−6 (where r is the internuclear distance)—the observed cross-peaks represent a time-averaged conformation. This dynamic averaging can falsely imply spatial proximities that do not exist in the lowest-energy conformer. Consequently, relying solely on NMR can lead to2[2].

Comparative Analysis of Validation Modalities

To establish a robust analytical pipeline, researchers must weigh the diagnostic confidence of each technique against its physical limitations. While techniques like Chiral HPLC are excellent for 3[3], they cannot elucidate absolute structure without known standards.

Table 1: Comparative Performance Metrics for Stereochemical Validation of Spirocycles

Analytical ModalityPhysical StatePrimary OutputKey LimitationAbsolute Configuration Accuracy
SC-XRD Solid (100 K)3D Atomic CoordinatesRequires >50 µm single crystal>99% (Self-validating via Flack)
2D NMR (NOESY) Solution (298 K)Time-averaged r−6 distancesConfounded by ring pseudorotationN/A (Relative stereochemistry only)
VCD Solution (298 K)Chiroptical vibrational spectraRequires extensive DFT calculations~85-90% (Dependent on basis set)
Chiral HPLC Solution (Phase)Enantiomeric Excess (ee)No direct structural elucidationN/A (Requires known standards)
SC-XRD: The Gold Standard for Thia-azaspirocycles

Unlike NMR, SC-XRD analyzes the molecule in the solid state, effectively freezing the conformational flux. For 6-Thia-9-azaspiro[4.6]undecan-10-one, SC-XRD is uniquely powerful due to the presence of the native sulfur atom. When irradiated with specific X-ray wavelengths, sulfur exhibits strong anomalous scattering, allowing for the direct determination of the absolute configuration without the need to synthesize heavy-atom derivatives. This is a critical advantage in4[4].

Workflow A 6-Thia-9-azaspiro[4.6]undecan-10-one Stereochemical Validation B Solution-State NMR (NOESY/ROESY) A->B Dissolve in CDCl3 C Solid-State SC-XRD (Cu Kα Radiation) A->C Crystallize (EtOAc/Hexane) D Time-Averaged Signals (7-Membered Ring Pseudorotation) B->D Conformational Flexibility E Anomalous Dispersion (Sulfur Atom Scattering) C->E 100 K Cryogenic Freezing F Ambiguous Relative Stereochemistry D->F Signal Overlap G Unambiguous Absolute Configuration (Flack ≈ 0) E->G Self-Validating Refinement

Logical workflow comparing SC-XRD and NMR for spirocyclic stereochemical validation.

Experimental Protocol: Self-Validating SC-XRD Workflow

A scientific protocol is only as reliable as its internal controls. The following methodology for 6-Thia-9-azaspiro[4.6]undecan-10-one is designed as a self-validating system, ensuring that the final stereochemical assignment is mathematically proven.

Step 1: Controlled Crystallization
  • Causality: High-quality single crystals are required to minimize mosaicity and ensure sharp diffraction spots. A highly ordered lattice is non-negotiable for accurate anomalous dispersion measurements.

  • Procedure: Dissolve 5 mg of the compound in a minimum volume of ethyl acetate. Layer slowly with hexane (anti-solvent) in a 5 mm NMR tube. Allow vapor diffusion over 3-5 days at room temperature. If standard evaporation fails,5[5] can be employed to control the nucleation rate.

Step 2: Cryogenic Mounting
  • Causality: Data collection at 100 K drastically reduces atomic thermal vibrations (the Debye-Waller factor). This sharpens the electron density map and prevents X-ray-induced radical degradation of the thiazepane ring.

  • Procedure: Select a crystal (>50 µm in all dimensions) under a polarized microscope. Coat it in Paratone-N oil to prevent atmospheric moisture degradation and mount it on a MiTeGen cryoloop. Transfer immediately to the 100 K nitrogen cold stream of the diffractometer.

Step 3: Data Collection via Anomalous Dispersion
  • Causality: Standard Molybdenum (Mo K α , λ=0.7107 Å) radiation interacts too weakly with sulfur to provide a reliable absolute structure. Copper (Cu K α , λ=1.5418 Å) radiation must be used to maximize the anomalous scattering signal ( f′′ ) of the thia-group.

  • Procedure: Collect full sphere data using a microfocus Cu K α source and a photon-counting pixel array detector. Ensure a high multiplicity of observations (>4.0) for Friedel pairs to accurately measure the minute differences in intensity caused by anomalous scattering.

Step 4: Self-Validating Refinement
  • Causality: The mathematical convergence of the structural model provides intrinsic proof of accuracy, removing human bias from the stereochemical assignment.

  • Procedure: Solve the structure using intrinsic phasing (SHELXT) and refine using full-matrix least-squares on F2 (SHELXL).

  • Validation Metrics:

    • R1 Factor: Must refine to < 0.05 (5%). This confirms that the proposed atomic model perfectly matches the observed experimental electron density.

    • Flack Parameter ( x ): This is the ultimate self-validation for absolute stereochemistry. It calculates the fractional contribution of the inverted enantiomer. For a pure chiral crystal of 6-Thia-9-azaspiro[4.6]undecan-10-one, x must refine to 0.00±0.05 . If x≈1.0 , the stereochemistry is inverted. If x≈0.5 , the crystal is a racemate or twinned, meaning the bulk powder must be re-purified.

Conclusion

While solution-state techniques like NMR and Chiral HPLC offer rapid qualitative insights, they lack the definitive, self-validating rigor required for highly flexible spirocycles. By leveraging the anomalous dispersion of the native sulfur atom and cryogenic solid-state freezing, SC-XRD provides an unambiguous, mathematically sound validation of 6-Thia-9-azaspiro[4.6]undecan-10-one stereochemistry.

References

  • ZINC15 - Docking.
  • The Journal of Organic Chemistry Title: Computationally Assisted Stereochemical Elucidation of Intermediates Encountered En Route to Pyrrole-Imidazole Natural Products Source: ACS Publications URL
  • National Institutes of Health (NIH)
  • Beilstein Journal of Organic Chemistry Title: Preparation of spirocyclic oxindoles by cyclisation of an oxime to a nitrone and dipolar cycloaddition Source: Beilstein Journals URL
  • ResearchGate Title: Stereochemistry in solution of spiro-2,2′-dioxybiphenyl-cyclotriphosphazenes: An NMR spectroscopic study combined with molecular dynamics simulations Source: ResearchGate URL

Sources

Safety & Regulatory Compliance

Safety

Comprehensive Operational Guide: Safe Handling and Disposal of 6-Thia-9-azaspiro[4.6]undecan-10-one

As a Senior Application Scientist, I recognize that managing specialized heterocyclic compounds like 6-Thia-9-azaspiro[4.6]undecan-10-one requires moving beyond generic laboratory waste protocols. This spirocyclic thioet...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, I recognize that managing specialized heterocyclic compounds like 6-Thia-9-azaspiro[4.6]undecan-10-one requires moving beyond generic laboratory waste protocols. This spirocyclic thioether lactam presents unique disposal challenges due to its sulfur and nitrogen heteroatoms. Improper combustion or disposal can lead to the release of toxic sulfur oxides (SOx) and nitrogen oxides (NOx), posing severe environmental and occupational health risks.

This guide provides a self-validating, step-by-step operational framework for the safe containment, storage, and ultimate destruction of this compound, ensuring strict compliance with Resource Conservation and Recovery Act (RCRA) and Environmental Protection Agency (EPA) standards.

Physicochemical Profiling & Hazard Assessment

Before initiating any disposal protocol, it is critical to understand the physicochemical baseline of the waste stream. 6-Thia-9-azaspiro[4.6]undecan-10-one must be handled as a regulated hazardous waste.

Table 1: Quantitative Physicochemical & Hazard Profile

Property / ParameterValue / ClassificationOperational Implication
Chemical Formula C9H15NOSGenerates corrosive SOx and NOx upon combustion.
Molecular Weight 185.29 g/mol Determines mass-balance calculations for waste logs.
Heteroatom Content Sulfur (Thioether), Nitrogen (Lactam)Requires post-oxidation acid gas scrubbing during incineration.
RCRA Waste Code Unlisted (Characteristic D-code if mixed)Must be evaluated for toxicity/ignitability characteristics prior to disposal.
Incompatibility Strong oxidizers, strong acidsSegregate strictly to prevent uncontrolled exothermic redox reactions.
Mechanistic Justification for Disposal Choices

Why can't this compound be disposed of via standard solvent streams or low-temperature incineration?

The presence of the thioether (sulfur) and lactam (nitrogen) moieties dictates the thermal destruction pathway. According to the EPA's Air Pollution Control Technology guidelines, while the thermal destruction of most organic compounds begins between 590°C and 650°C, hazardous waste containing sulfur and nitrogen must be operated at 980°C to 1200°C (1800°F to 2200°F) to ensure the complete thermodynamic cleavage of the C-S and C-N bonds[1].

Furthermore, the combustion of sulfur-containing organic compounds yields sulfur dioxide (SO₂) and other highly corrosive acid gases[1]. Therefore, the designated commercial disposal facility must utilize a high-temperature thermal incinerator equipped with a post-oxidation acid gas treatment system—such as an alkaline packed-bed scrubber—to neutralize the effluent gases before atmospheric release[1].

Step-by-Step Disposal Protocol (Experimental Workflow)

This methodology ensures a self-validating system where each step verifies the integrity of the previous one, minimizing the risk of human error.

Step 1: Segregation and Compatibility Verification

  • Action: Isolate 6-Thia-9-azaspiro[4.6]undecan-10-one waste from all halogenated waste streams, strong oxidizers (e.g., peroxides, nitric acid), and heavy metals.

  • Causality: Mixing sulfur-containing organics with strong oxidizers can trigger uncontrolled exothermic redox reactions. Keeping it separate from halogenated waste reduces the complexity and cost of the required incineration scrubbing (preventing mixed HCl/SO₂ gas streams).

Step 2: Primary and Secondary Containment

  • Action: Transfer the solid waste or solvent-dissolved waste into a chemically compatible, high-density polyethylene (HDPE) or glass primary container. Ensure the lid is tight-fitting. Seal the cap with Parafilm. Place the primary container inside a secondary containment tray.

  • Causality: Sulfur-containing compounds can emit a severe stench (thiols/sulfides) if degraded. Institutional chemical waste management guidelines mandate that such compounds be disposed of in containers with tight-fitting lids and sealed with Parafilm to prevent olfactory exposure and hazardous vapor leaks[2].

Step 3: RCRA-Compliant Labeling

  • Action: Affix a hazardous waste label immediately upon the first drop of waste entering the container. The label must explicitly state "Hazardous Waste" and list the full chemical name: 6-Thia-9-azaspiro[4.6]undecan-10-one (Sulfur/Nitrogen-containing Organic). Do not use abbreviations.

  • Causality: The EPA's "derived-from" and "mixed-waste" rules dictate that any waste mixed with a hazardous component inherits the hazard[3]. Clear nomenclature ensures the commercial disposal facility routes the container to the correct high-temperature incinerator.

Step 4: Satellite Accumulation Area (SAA) Storage

  • Action: Store the sealed, labeled container in a designated SAA at or near the point of generation, under continuous local exhaust ventilation (e.g., a fume hood or ventilated flammable storage cabinet).

  • Causality: This limits exposure to laboratory personnel and complies with the RCRA requirement that waste must be transferred to a central accumulation area within regulatory timeframes (typically 90 days for large quantity generators)[4].

Step 5: Final Transfer for High-Temperature Incineration

  • Action: Coordinate with your Environmental Health and Safety (EHS) department to transfer the waste to a licensed commercial hazardous waste disposal facility capable of handling sulfur-bearing organics.

  • Causality: The facility must have the capacity for incineration with appropriate alkaline scrubbing to neutralize the resulting SOx emissions, ensuring compliance with the Clean Air Act[1].

Waste Management Workflow Visualization

The following diagram maps the logical progression of the disposal protocol, ensuring no critical safety step is bypassed.

WasteWorkflow Start Waste Generation: 6-Thia-9-azaspiro[4.6]undecan-10-one Segregation Segregation: Isolate from strong oxidizers & acids Start->Segregation Step 1 Containment Containment: HDPE Secondary Container + Parafilm Seal Segregation->Containment Step 2 Labeling Labeling: RCRA 'Hazardous Waste' Containment->Labeling Step 3 Storage SAA Storage: < 90 Days in Ventilated Cabinet Labeling->Storage Step 4 Disposal Final Disposal: High-Temp Incineration (980°C - 1200°C) with Alkaline Scrubbing Storage->Disposal Step 5

Workflow for the segregation, containment, and disposal of sulfur-containing organic waste.

Emergency Spill Response Protocol

In the event of a breach in containment, immediate and systematic action is required to prevent exposure and environmental contamination.

  • Evacuate and Isolate: Immediately clear personnel from the immediate vicinity. If the spill is outside a fume hood, increase room ventilation if possible, and restrict access.

  • Personal Protective Equipment (PPE): Don fresh nitrile gloves (double-gloving recommended), safety goggles, and a lab coat. If a large volume of solvent containing the compound is spilled, a half-mask respirator with organic vapor/acid gas cartridges is required.

  • Containment: Surround the spill with an inert, non-combustible absorbent material (e.g., vermiculite, dry sand, or commercial spill pads). Do NOT use combustible materials like sawdust.

  • Neutralization and Collection: Carefully sweep the absorbed mixture using a non-sparking tool and place it into a heavy-duty, sealable plastic bag or a rigid HDPE container.

  • Decontamination: Wash the spill area with a mild detergent and water solution. Collect the wash water as hazardous waste, as it now contains trace amounts of the spirocyclic compound.

  • Reporting: Label the cleanup materials as "Hazardous Waste - Spill Debris (Contains 6-Thia-9-azaspiro[4.6]undecan-10-one)" and notify EHS immediately for pickup.

References
  • Source: epa.
  • Source: auburn.
  • Source: epa.
  • Source: acs.

Sources

Handling

Comprehensive Safety Protocol: Personal Protective Equipment for Handling 6-Thia-9-azaspiro[4.6]undecan-10-one

This guide provides essential safety and operational protocols for the handling and disposal of 6-Thia-9-azaspiro[4.6]undecan-10-one. Given that specific toxicological data for this compound is not extensively published,...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

This guide provides essential safety and operational protocols for the handling and disposal of 6-Thia-9-azaspiro[4.6]undecan-10-one. Given that specific toxicological data for this compound is not extensively published, this directive is grounded in a thorough hazard assessment based on chemical analogy, prioritizing the safety of all laboratory personnel. Our approach is to treat the compound with a high degree of caution, assuming potential hazards based on its structural motifs.

Hazard Assessment: An Analog-Based Approach

The chemical structure of 6-Thia-9-azaspiro[4.6]undecan-10-one incorporates several functional groups that inform our safety assessment: a thioether, a lactam (a cyclic amide within the 1,4-thiazepane ring), and a spirocyclic cyclopentane ring system[1]. In the absence of a specific Safety Data Sheet (SDS), we must infer potential hazards from structurally related compounds.

Data from analogous spirocyclic and heterocyclic compounds, such as 6-oxa-9-azaspiro[4.5]decane hydrochloride and 6-oxa-2lambda6-thia-9-azaspiro[4.6]undecane-2,2-dione hydrochloride, indicate a consistent pattern of hazards[2][3].

Table 1: Anticipated Hazards based on Chemical Analogs

Hazard Classification GHS Hazard Statement Rationale and Authoritative Source
Acute Toxicity (Oral) H302: Harmful if swallowed Based on analogs like 6-oxa-9-azaspiro[4.5]decane hydrochloride and 1-thia-4-azaspiro[4.6]undecan-3-one[2].
Acute Toxicity (Dermal) H312: Harmful in contact with skin Inferred from similar thia-aza spirocycles which show acute dermal toxicity warnings[3].
Skin Irritation H315: Causes skin irritation A common hazard for heterocyclic compounds; explicitly listed for multiple close analogs[2][3].
Eye Irritation H319: Causes serious eye irritation A consistent warning for related oxa- and thia-azaspiro compounds[2][3].

| Respiratory Irritation | H335: May cause respiratory irritation | Listed for similar structures, indicating that inhalation of dust or aerosols should be avoided[2][4]. |

This evidence-based approach mandates a robust personal protective equipment (PPE) strategy that provides a multi-layer barrier against dermal, ocular, and respiratory exposure.

The Hierarchy of Controls: PPE as the Final Barrier

Before detailing PPE, it is critical to recognize the hierarchy of controls. PPE is the last line of defense, employed after engineering and administrative controls have been implemented[5].

  • Engineering Controls: All handling of 6-Thia-9-azaspiro[4.6]undecan-10-one, including weighing, transfers, and reaction setup, must be performed within a certified chemical fume hood to minimize inhalation exposure[6].

  • Administrative Controls: Develop and adhere to a Standard Operating Procedure (SOP) for this chemical. Ensure all personnel are trained on the specific hazards and handling procedures.

Core PPE Requirements: A Multi-Barrier System

A comprehensive PPE plan is non-negotiable. The following protocols are mandatory for all personnel handling this compound, regardless of the quantity.

Primary Barrier: Skin and Body Protection

The primary route of exposure is likely through skin contact[5]. Therefore, robust skin protection is paramount.

  • Gloves:

    • Selection: Nitrile gloves are the preferred choice for incidental chemical protection[7]. Given the compound's heterocyclic nature, it is crucial to check for any signs of glove degradation, such as stickiness or brittleness[5].

    • Protocol: Double-gloving is required for all handling procedures. This provides an additional layer of protection against tears and permeation. The outer glove should be removed and replaced immediately upon known or suspected contact. Gloves must be changed at least every 60 minutes or when moving from a contaminated area to a clean one[5].

  • Laboratory Coat/Gown:

    • A clean, long-sleeved laboratory coat with tight-fitting cuffs is mandatory[7].

    • For procedures involving quantities greater than 5 grams or with a significant risk of splashing, a disposable, chemical-resistant gown worn over the lab coat is required[8]. Ensure the gown is seamless and provides full body coverage[9].

Secondary Barrier: Eye and Face Protection

The compound is presumed to be a serious eye irritant[2][3]. Standard safety glasses are insufficient.

  • Goggles: Chemical splash goggles that form a seal around the eyes are mandatory at all times in the laboratory where the compound is handled[8][9].

  • Face Shield: A full-face shield must be worn in addition to chemical splash goggles during procedures with a high potential for splashes or aerosol generation, such as transferring solutions or purifying via chromatography[10].

Tertiary Barrier: Respiratory Protection

While engineering controls (fume hoods) are the primary method for respiratory protection, additional measures may be necessary.

  • Standard Operations: All work should be conducted in a fume hood, negating the need for a respirator during routine handling.

  • Non-Routine Operations: For tasks that must be performed outside of a fume hood (e.g., cleaning up a large spill) or if there is a failure of engineering controls, respiratory protection is required. A full face-piece respirator with a chemical cartridge is necessary in these situations[5]. Note that surgical masks offer no protection from chemical vapors[5].

  • Fit-Testing: All personnel required to wear a respirator must be part of an OSHA-compliant respiratory protection program, which includes medical clearance and annual fit-testing[5].

Procedural Guidance: Workflow and Disposal

Cross-contamination is a significant risk. Adhering to a strict sequence for donning and doffing PPE is critical to personnel safety.

Step-by-Step PPE Protocols
ActionDonning (Putting On)Doffing (Taking Off)Rationale
Step 1 Lab Coat / GownOuter GlovesThe most contaminated items are removed first to prevent contaminating inner layers.
Step 2 Inner GlovesFace Shield / GogglesRemove face/eye protection from the back to avoid touching the potentially contaminated front surface.
Step 3 Face Shield / GogglesLab Coat / GownRoll the gown/coat outwards, containing the contaminated surface.
Step 4 Respirator (if needed)Respirator (if used)Remove from the back.
Step 5 Outer GlovesInner GlovesRemove the final layer of gloves using a glove-to-glove and skin-to-skin technique to avoid contact.
Step 6 -Wash Hands ThoroughlyThe final, critical step to remove any residual contamination[11].
Disposal Plan

All PPE used when handling 6-Thia-9-azaspiro[4.6]undecan-10-one is considered contaminated chemical waste.

  • Collection: Place all used disposable PPE, including gloves, gowns, and any cleaning materials, into a dedicated, sealed, and clearly labeled hazardous waste container[12].

  • Regulations: Disposal must be carried out in strict accordance with institutional, local, and national environmental regulations. Consult your institution's Environmental Health & Safety (EHS) department for specific guidelines[12][13].

Visualization of PPE Selection Workflow

The following diagram outlines the decision-making process for selecting the appropriate level of personal protective equipment.

PPE_Workflow cluster_0 PPE Selection for 6-Thia-9-azaspiro[4.6]undecan-10-one start Start: Handling Task fume_hood Work in Fume Hood? start->fume_hood base_ppe Mandatory Base PPE: - Double Nitrile Gloves - Lab Coat - Chemical Splash Goggles fume_hood->base_ppe Yes emergency_ppe Emergency PPE: - Full Face-piece Respirator - Chemical-Resistant Coveralls fume_hood->emergency_ppe No splash_risk Significant Splash Risk? (e.g., >5g, liquid transfer) base_ppe->splash_risk enhanced_ppe Enhanced PPE: - Add Face Shield - Add Chemical-Resistant Gown splash_risk->enhanced_ppe Yes spill_cleanup Emergency? (Spill / Control Failure) splash_risk->spill_cleanup No enhanced_ppe->spill_cleanup spill_cleanup->emergency_ppe Yes

Caption: PPE selection workflow based on task-specific risk assessment.

References

  • Benchchem. (n.d.). Technical Support Center: Troubleshooting Guide for Spirocyclic Compound Synthesis.
  • Provista. (2022, October 6). 8 Types of PPE to Wear When Compounding Hazardous Drugs. Retrieved from [Link]

  • DC Fine Chemicals. (2024, April 5). The importance of Personal Protective Equipment in the handling of chemicals. Retrieved from [Link]

  • American Society of Health-System Pharmacists. (2006, December 6). Personal Protective Equipment for Use in Handling Hazardous Drugs. Retrieved from [Link]

  • Hayashi Pure Chemical Ind., Ltd. (2024, April 1). Safety Data Sheet - Butyl acetate. Retrieved from [Link]

  • Showa Chemical Co., Ltd. (2024, April 1). Safety Data Sheet - γ-Butyrolactone. Retrieved from [Link]

  • De Gruyter. (n.d.). Spiro Compounds - Synthesis and Applications. Retrieved from [Link]

  • NextSDS. (n.d.). 6-oxa-2lambda6-thia-9-azaspiro[4.6]undecane-2,2-dione hydrochloride — Chemical Substance Information. Retrieved from [Link]

  • University of California, Riverside. (2015, July 22). Personal Protective Equipment Selection Guide. Retrieved from [Link]

  • Alberta College of Pharmacy. (2019, October 30). Personal protective equipment in your pharmacy. Retrieved from [Link]

  • ACD/Labs. (n.d.). Rule A-41. Compounds: Method 1 (SPIRO HYDROCARBONS). Retrieved from [Link]

  • ACS Publications. (2013, June 12). Synthesis of a Family of Spirocyclic Scaffolds: Building Blocks for the Exploration of Chemical Space. The Journal of Organic Chemistry. Retrieved from [Link]

  • Docking.org. (n.d.). 6-thia-9-azaspiro[4.6]undecan-10-one. ZINC15. Retrieved from [Link]

  • PubChem. (n.d.). 7-Azaspiro[4.6]undec-2-ene-1,4,6-trione. Retrieved from [Link]

  • Akiyama Sangyo Co., Ltd. (2021, November 1). Safety Data Sheet - AS Barrel Compound AS-AC-D eco. Retrieved from [Link]

  • MonotaRO Co., Ltd. (2019, March 20). Safety Data Sheet - Diamond Coat Wheel. Retrieved from [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.